4-(4-Aminophenyl)benzoic acid

• CAS: 5730-78-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 4-(4-aminophenyl)benzoic acid and its Precursors

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic pathways for 4-(4-aminophenyl)benzoic acid, a versatile bifunctional molecule with applications in pharmaceuticals and materials science. This document details the prevalent Suzuki-Miyaura coupling approach, including the synthesis of key precursors, and provides detailed experimental protocols.

Introduction

4-(4-aminophenyl)benzoic acid, also known as 4'-amino-[1,1'-biphenyl]-4-carboxylic acid, is a valuable building block in organic synthesis. Its structure, featuring a biphenyl core with amino and carboxylic acid functionalities at opposite ends, makes it an important intermediate for the synthesis of various organic materials, including polymers, dyes, and pharmacologically active compounds. This guide focuses on a robust and widely utilized synthetic strategy: the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

Overview of the Main Synthetic Pathway

The most common and efficient pathway for the synthesis of 4-(4-aminophenyl)benzoic acid involves a two-step process starting from commercially available precursors. The core of this strategy is the formation of the biphenyl C-C bond via a Suzuki-Miyaura coupling, followed by the hydrolysis of an ester protecting group to yield the final carboxylic acid.

The overall transformation is depicted below:

Figure 1: Overall synthetic strategy for 4-(4-aminophenyl)benzoic acid.

Synthesis of Precursors

The successful synthesis of the target molecule relies on the availability of high-quality precursors. This section details the preparation of the key intermediates: 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline (the boronic ester) and 4-bromobenzoic acid (as its methyl ester).

Synthesis of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline

This boronic ester is a crucial component for the Suzuki coupling. It can be synthesized from 4-bromoaniline via a Miyaura borylation reaction.

Figure 2: Synthesis of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline.

• Materials:

  • 4-bromoaniline

  • Bis(pinacolato)diboron

  • [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (PdCl₂(dppf))

  • Potassium acetate (KOAc)

  • 1,4-Dioxane (anhydrous)

  • Ethyl acetate

  • Hexane

  • Water

• Procedure:

  • To a solution of 4-bromoaniline (1.0 g, 5.8 mmol) and bis(pinacolato)diboron (1.78 g, 7.0 mmol) in anhydrous 1,4-dioxane (15.0 mL) in a round-bottom flask, add potassium acetate (1.71 g, 17.4 mmol).

  • Deaerate the reaction mixture by bubbling nitrogen gas through it for 30 minutes.

  • Add PdCl₂(dppf) (0.21 g, 0.3 mmol) to the mixture.

  • Heat the reaction mixture at 100 °C for 6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • After completion, cool the mixture to room temperature and remove the dioxane under reduced pressure.

  • Quench the residue with water and extract the product with ethyl acetate.

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using a 20% ethyl acetate in hexane eluent to yield 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline as a light yellow solid.

Reactant/Product	Molecular Weight ( g/mol )	Amount	Moles (mmol)	Yield (%)	Purity
4-Bromoaniline	172.02	1.0 g	5.8	-	-
Bis(pinacolato)diboron	253.94	1.78 g	7.0	-	-
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)aniline	219.12	0.65 g	2.97	50.78	>98%

Synthesis of Methyl 4-bromobenzoate

Methyl 4-bromobenzoate is the coupling partner for the Suzuki reaction. It can be prepared from 4-bromobenzoic acid via Fischer esterification.

Spectroscopic data (NMR, IR, Mass Spec) for 4-(4-aminophenyl)benzoic acid characterization.

This technical guide provides an in-depth overview of the spectroscopic data used for the characterization of 4-(4-aminophenyl)benzoic acid. It is intended for researchers, scientists, and professionals in the field of drug development. This document outlines the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with detailed experimental protocols for their acquisition.

Spectroscopic Data Summary

The following tables summarize the expected quantitative data from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry for the characterization of 4-(4-aminophenyl)benzoic acid.

Table 1: ¹H NMR Spectroscopic Data (Predicted)

Solvent: DMSO-d₆, Reference: TMS (δ 0.00 ppm)

Chemical Shift (δ) (ppm)	Multiplicity	Integration	Assignment
~7.90	Doublet	2H	Protons ortho to -COOH
~7.60	Doublet	2H	Protons ortho to the phenyl linkage (on the benzoic acid ring)
~7.45	Doublet	2H	Protons ortho to the phenyl linkage (on the aniline ring)
~6.70	Doublet	2H	Protons ortho to -NH₂
~12.5 (broad)	Singlet	1H	-COOH
~5.5 (broad)	Singlet	2H	-NH₂

Note: The predicted values are based on the analysis of similar structures, such as 4-aminobenzoic acid and biphenyl derivatives.

Table 2: ¹³C NMR Spectroscopic Data (Predicted)

Solvent: DMSO-d₆

Chemical Shift (δ) (ppm)	Assignment
~167	C=O (Carboxylic acid)
~150	C-NH₂
~145	Quaternary C (ipso- to phenyl group on benzoic acid ring)
~131	CH (ortho to -COOH)
~130	Quaternary C (ipso- to benzoic acid group on aniline ring)
~128	CH (ortho to phenyl linkage on benzoic acid ring)
~127	CH (ortho to phenyl linkage on aniline ring)
~118	Quaternary C (ipso- to -COOH)
~114	CH (ortho to -NH₂)

Note: These are estimated chemical shifts based on known values for substituted benzene rings.

Table 3: IR Spectroscopic Data

Wavenumber (cm⁻¹)	Intensity	Assignment
3400-3200	Strong, Broad	N-H stretching (amine), O-H stretching (carboxylic acid)
3200-2500	Strong, Very Broad	O-H stretching (hydrogen-bonded carboxylic acid)
~1680	Strong	C=O stretching (carboxylic acid)
~1600, ~1500	Medium-Strong	C=C stretching (aromatic rings)
~1300	Medium	C-N stretching (aromatic amine)
~1250	Medium	C-O stretching (carboxylic acid)
~920	Medium, Broad	O-H bend (out-of-plane, dimer)
~830	Strong	C-H bend (para-disubstituted rings)

Table 4: Mass Spectrometry Data

Adduct	Predicted m/z
[M+H]⁺	214.08626
[M+Na]⁺	236.06820
[M-H]⁻	212.07170
[M]⁺	213.07843

Data sourced from PubChem (CID 308678).[1]

Experimental Protocols

Detailed methodologies for the key spectroscopic experiments are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra to determine the carbon-hydrogen framework of the molecule.

Procedure:

• Sample Preparation: Accurately weigh approximately 5-25 mg of 4-(4-aminophenyl)benzoic acid for ¹H NMR, and 20-50 mg for ¹³C NMR.

• The sample is then dissolved in approximately 0.6-0.7 mL of a deuterated solvent, such as DMSO-d₆, in a clean, dry vial.

• To ensure a homogeneous solution, the mixture can be gently vortexed or sonicated.

• The solution is filtered through a pipette with a small cotton or glass wool plug to remove any particulate matter.

• The filtered solution is transferred into a clean 5 mm NMR tube to a height of about 4-5 cm.

• A small amount of an internal standard, such as tetramethylsilane (TMS), is added for referencing the chemical shifts.

• The NMR tube is capped and carefully wiped clean before being placed into the spinner turbine.

• Data Acquisition: The sample is inserted into the NMR spectrometer.

• The magnetic field is locked onto the deuterium signal of the solvent.

• The magnetic field homogeneity is optimized by shimming to achieve sharp peaks.

• The probe is tuned to the appropriate frequency for the nucleus being observed (¹H or ¹³C).

• The desired NMR experiment (e.g., standard 1D proton, 1D carbon) is initiated, and the data is acquired. The number of scans is adjusted to obtain a good signal-to-noise ratio.

• Data Processing: The acquired Free Induction Decay (FID) is processed using a Fourier transform.

• The resulting spectrum is phase-corrected and baseline-corrected.

• The chemical shifts are referenced to the internal standard (TMS at 0.00 ppm).

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Procedure:

• Sample Preparation (Solid): A small amount of the solid 4-(4-aminophenyl)benzoic acid is placed on a clean, dry agate mortar.

• A few drops of a mulling agent (e.g., Nujol) are added, and the mixture is ground to a fine, uniform paste.

• Alternatively, the solid can be mixed with dry potassium bromide (KBr) powder and pressed into a thin, transparent pellet using a hydraulic press.

• For the thin solid film method, dissolve about 50 mg of the solid in a few drops of a volatile solvent like methylene chloride.[2]

• Apply a drop of this solution to a salt plate (e.g., NaCl or KBr) and allow the solvent to evaporate, leaving a thin film of the compound.[2]

• Data Acquisition: The prepared sample (mull, pellet, or film on a salt plate) is placed in the sample holder of the FT-IR spectrometer.[2]

• A background spectrum of the empty spectrometer (or the pure salt plate/mulling agent) is recorded.

• The sample spectrum is then recorded. The instrument passes a beam of infrared radiation through the sample and measures the amount of radiation absorbed at each frequency.

• The final spectrum is presented as a plot of transmittance or absorbance versus wavenumber (cm⁻¹).

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Procedure:

• Sample Preparation: A small amount of the sample is dissolved in a suitable volatile solvent (e.g., methanol or acetonitrile) to create a dilute solution.

• Ionization: The sample solution is introduced into the mass spectrometer. Common ionization techniques for such molecules include Electrospray Ionization (ESI) or Electron Impact (EI). In ESI, a high voltage is applied to the liquid to create an aerosol, leading to the formation of protonated ([M+H]⁺) or deprotonated ([M-H]⁻) molecules. In EI, the sample is bombarded with high-energy electrons, causing ionization and fragmentation.

• Mass Analysis: The generated ions are accelerated by an electric field and directed into a mass analyzer (e.g., a quadrupole, time-of-flight, or ion trap). The analyzer separates the ions based on their mass-to-charge ratio (m/z).

• Detection: The separated ions are detected by an electron multiplier or other detector, which generates a signal proportional to the number of ions at each m/z value.

• The resulting mass spectrum is a plot of relative ion abundance versus m/z.

Visualizations

The following diagrams illustrate the workflow for spectroscopic characterization and the relationship between the molecular structure and its expected spectroscopic signals.

General workflow for spectroscopic characterization.

Correlation of structure to spectroscopic signals.

References

• 1. pubchemlite.lcsb.uni.lu [pubchemlite.lcsb.uni.lu]
• 2. rsc.org [rsc.org]

Solubility profile of 4-(4-aminophenyl)benzoic acid in different solvents.

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility profile of 4-(4-aminophenyl)benzoic acid. Due to the limited availability of direct quantitative solubility data for this specific compound in publicly accessible literature, this document synthesizes information on its predicted solubility based on structurally related compounds and outlines detailed experimental protocols for its determination.

Predicted Solubility Profile

Based on the chemical structure of 4-(4-aminophenyl)benzoic acid, which contains both a polar carboxylic acid group and an amino group, as well as a larger, more rigid biphenyl core, its solubility is expected to be highest in polar aprotic solvents. These solvents can effectively solvate both the acidic and basic functionalities of the molecule. A summary of the predicted solubility is presented in Table 1. This information is extrapolated from the known solubility of structurally similar compounds.

Table 1: Predicted Solubility of 4-(4-aminophenyl)benzoic acid in Various Solvents

Solvent Class	Solvent	Predicted Solubility	Rationale
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	High	Excellent solvent for a wide range of organic compounds, including those with multiple functional groups.
Dimethylformamide (DMF)	High	Similar to DMSO, effectively solvates polar functional groups.
Polar Protic	Methanol	Moderate	Capable of hydrogen bonding, but the large non-polar biphenyl structure may limit high solubility.
Ethanol	Moderate	Similar to methanol, with slightly lower polarity.
Water	Low	The presence of the large, hydrophobic biphenyl backbone is expected to significantly decrease aqueous solubility, despite the presence of polar functional groups.
Non-Polar	Toluene	Very Low	The overall polarity of the molecule is too high for significant solubility in non-polar solvents.
Hexane	Very Low	As a non-polar aliphatic solvent, it is a poor solvent for this compound.
Aqueous (pH dependent)	Acidic (e.g., pH 2)	Potentially Higher than in Neutral Water	The amino group would be protonated (forming -NH3+), increasing polarity and potentially aqueous solubility.
Basic (e.g., pH 10)	Potentially Higher than in Neutral Water	The carboxylic acid group would be deprotonated (forming -COO-), increasing polarity and potentially aqueous solubility.

Experimental Protocols for Solubility Determination

A standardized and rigorous experimental approach is crucial for obtaining accurate and reproducible solubility data. The following protocols are based on established methods for determining the equilibrium solubility of active pharmaceutical ingredients (APIs).

Materials and Equipment

• 4-(4-aminophenyl)benzoic acid (analytical grade)

• Selected solvents (HPLC grade or equivalent)

• Thermostatically controlled shaker or incubator

• Calibrated pH meter

• Analytical balance

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Syringe filters (e.g., 0.22 µm PTFE or PVDF)

Equilibrium Solubility Determination (Shake-Flask Method)

The shake-flask method is a widely accepted technique for determining equilibrium solubility.

• Preparation of Saturated Solutions:

  • Add an excess amount of 4-(4-aminophenyl)benzoic acid to a known volume of the selected solvent in a sealed container (e.g., a glass vial). The excess solid is crucial to ensure that equilibrium is reached with the solid phase present.

  • For aqueous solubility at different pH values, use appropriate buffer solutions (e.g., phosphate or citrate buffers).

• Equilibration:

  • Place the sealed containers in a thermostatically controlled shaker set to a specific temperature (e.g., 25 °C or 37 °C).

  • Agitate the samples for a predetermined period (e.g., 24, 48, or 72 hours) to ensure equilibrium is reached. The time required for equilibration should be determined experimentally by taking samples at different time points until the concentration of the solute in the solution remains constant.

• Sample Collection and Preparation:

  • After equilibration, allow the samples to stand undisturbed for a sufficient time to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pipette.

  • Immediately filter the sample through a syringe filter to remove any undissolved solid particles. This step is critical to prevent overestimation of the solubility.

• Analysis:

  • Dilute the filtered sample with a suitable solvent to a concentration within the linear range of the analytical method.

  • Quantify the concentration of 4-(4-aminophenyl)benzoic acid in the diluted sample using a validated HPLC method.

  • The solubility is then calculated from the measured concentration and the dilution factor.

Analytical Method Validation

A validated analytical method is essential for accurate solubility determination. The HPLC method should be validated for:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to obtain test results which are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the solubility of 4-(4-aminophenyl)benzoic acid.

Caption: Experimental workflow for determining the equilibrium solubility.

Conclusion

Unlocking the Therapeutic Potential of 4-(4-Aminophenyl)benzoic Acid Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(4-Aminophenyl)benzoic acid, also known as 4'-amino-[1,1'-biphenyl]-4-carboxylic acid, is a versatile scaffold in medicinal chemistry. Its unique structure, featuring a biphenyl core with reactive amino and carboxylic acid functional groups, makes it a valuable building block for the synthesis of novel therapeutic agents.[1] This technical guide provides a comprehensive overview of the potential biological activities and cytotoxicity of its derivatives, drawing from current research on the parent compound and structurally related molecules. Emerging studies suggest that derivatives of this scaffold possess promising antimicrobial, antitumor, and antiviral properties, highlighting its significance in drug discovery.[2]

Synthesis of the Core Scaffold

The synthesis of the parent compound, 4'-amino-[1,1'-biphenyl]-4-carboxylic acid, can be efficiently achieved through a Suzuki coupling reaction. This common cross-coupling method involves the reaction of an aryl halide with an organoboron compound in the presence of a palladium catalyst. A typical synthetic route involves the coupling of 4-bromobenzoic acid with 4-aminophenylboronic acid.[2]

A general workflow for the synthesis of the core scaffold.

Potential Biological Activities and Cytotoxicity

While comprehensive studies on a wide array of 4-(4-aminophenyl)benzoic acid derivatives are emerging, research on structurally related compounds provides significant insights into their potential therapeutic applications.

Antimicrobial and Antifungal Activity

Derivatives of the constituent moieties of 4-(4-aminophenyl)benzoic acid, namely 4-aminobenzoic acid (PABA) and biphenyl-4-carboxylic acid, have demonstrated notable antimicrobial and antifungal properties.

Schiff bases derived from PABA exhibit broad-spectrum antimicrobial activity.[3] Similarly, ester derivatives of biphenyl-4-carboxylic acid have shown activity against pathogenic Candida species.[4] These findings suggest that derivatives of 4-(4-aminophenyl)benzoic acid are promising candidates for the development of new antimicrobial and antifungal agents.

Table 1: Antimicrobial and Antifungal Activity of Structurally Related Compounds

Compound Class	Derivative Example	Target Organism	Activity Metric	Value (µM)	Reference
PABA Schiff Bases	4-[(2-hydroxy-5-nitrobenzylidene)amino]benzoic acid	Staphylococcus aureus (MRSA)	MIC	15.62	[3]
PABA Schiff Bases	4-[(5-bromo-2-hydroxybenzylidene)amino]benzoic acid	Candida albicans	MIC	7.81	[3]
Biphenyl-4-carboxylic acid esters	Ethyl 4-biphenyl carboxylate	Candida albicans	MIC	>2263 (512 µg/mL)	[4]
Biphenyl-4-carboxylic acid esters	Decanoyl 4-biphenyl carboxylate	Candida tropicalis	MIC	>1342 (512 µg/mL)	[4]

Antitumor and Cytotoxic Activity

The parent compound, 4'-amino-[1,1'-biphenyl]-4-carboxylic acid hydrochloride, has been noted for its potential antitumor activity.[2] Studies on structurally related compounds, such as diamantane derivatives bearing a bis(4-(4-aminophenoxy)phenyl) moiety, have shown significant growth inhibition against a panel of human cancer cell lines. Furthermore, Schiff base derivatives of PABA have exhibited cytotoxicity against the human liver cancer cell line HepG2.[3]

Table 2: Cytotoxicity of Structurally Related Compounds against Human Cancer Cell Lines

Compound Class	Derivative Example	Cancer Cell Line	Activity Metric	Value (µM)	Reference
Diamantane Derivatives	1,6-bis(4-(4-aminophenoxy)phenyl)diamantane	Colon (Colo 205)	GI50	< 0.01
Melanoma (MALME-3M)	GI50	0.23
Melanoma (M14)	GI50	0.48
Breast (MDA-MB-435)	GI50	0.26
PABA Schiff Bases	4-[(5-Iodo-2-hydroxybenzylidene)amino]benzoic acid	Liver (HepG2)	IC50	15.0	[3]
4-[(2-Hydroxy-5-nitrobenzylidene)amino]benzoic acid	Liver (HepG2)	IC50	20.1	[3]

Antiviral Activity

An intriguing potential application of 4-(4-aminophenyl)benzoic acid derivatives is in antiviral therapy. The parent compound is a known building block for the synthesis of molecules that inhibit the DNA binding of the Human Papillomavirus (HPV) E2 protein, which is essential for viral replication.[5] This suggests a clear mechanism of action for antiviral intervention.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of the biological activities of related compounds.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This method is used to determine the minimum inhibitory concentration (MIC) of a compound against various microorganisms.

• Preparation of Microbial Inoculum: Bacterial or fungal strains are cultured on appropriate agar plates. Colonies are then used to prepare a suspension in sterile saline or broth, adjusted to a turbidity equivalent to a 0.5 McFarland standard.

• Preparation of Compound Dilutions: The test compound is dissolved in a suitable solvent (e.g., DMSO) and then serially diluted in a 96-well microtiter plate using the appropriate growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 35°C for 24-48 hours for fungi).

• Determination of MIC: The MIC is recorded as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[3][4]

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and, by extension, cell viability.

• Cell Seeding: Cancer cells are seeded into 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compound and incubated for a specified period (e.g., 72 hours).

• MTT Addition: An MTT solution is added to each well, and the plate is incubated for a few hours to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g., DMSO or a solution of sodium dodecyl sulfate in HCl).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value (the concentration of the compound that inhibits cell growth by 50%) is determined.[3]

A general workflow for SAR-guided drug discovery.

Potential Signaling Pathways

While the precise signaling pathways affected by derivatives of 4-(4-aminophenyl)benzoic acid are still under investigation, their structural similarity to known inhibitors of key cellular processes provides a basis for hypothesized mechanisms of action. For instance, many biphenyl derivatives and aminobenzoic acid analogs are known to target receptor tyrosine kinases (RTKs), which are crucial in cancer cell proliferation and survival.

A simplified RTK signaling pathway potentially targeted by derivatives.

Conclusion and Future Perspectives

4-(4-Aminophenyl)benzoic acid and its derivatives represent a promising class of compounds with the potential for development into novel therapeutic agents. The available data, primarily from structurally related molecules, strongly suggest that this scaffold is a viable starting point for the discovery of new antimicrobial, antifungal, antitumor, and antiviral drugs. Future research should focus on the synthesis and systematic biological evaluation of a diverse library of 4-(4-aminophenyl)benzoic acid derivatives to establish clear structure-activity relationships. Elucidating their precise mechanisms of action and identifying their specific molecular targets will be crucial for advancing these promising compounds through the drug development pipeline.

References

• 1. mdpi.com [mdpi.com]
• 2. 4'-Amino-[1,1'-biphenyl]-4-carboxylic acid hydrochloride | 41567-82-2 | Benchchem [benchchem.com]
• 3. 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jocpr.com [jocpr.com]
• 5. 4'-AMINO-BIPHENYL-4-CARBOXYLIC ACID | 5730-78-9 [chemicalbook.com]

A Technical Guide to 4-Aminobenzoic Acid and 4-(4-Aminophenyl)benzoic Acid: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive comparison of the key differences between 4-aminobenzoic acid (also known as para-aminobenzoic acid or PABA) and 4-(4-aminophenyl)benzoic acid. This document delves into their chemical structures, physicochemical properties, spectroscopic data, synthesis methodologies, and biological activities to serve as a valuable resource for researchers and professionals in the fields of chemistry and drug development.

Core Structural and Physicochemical Differences

4-Aminobenzoic acid is a simple monosubstituted benzene derivative, whereas 4-(4-aminophenyl)benzoic acid is a biphenyl derivative, which introduces significant changes to its molecular size, rigidity, and overall physicochemical properties.

Figure 1: Chemical Structures.

The additional phenyl ring in 4-(4-aminophenyl)benzoic acid leads to a significant increase in molecular weight and a more complex three-dimensional structure. This has a direct impact on its physical properties, as summarized in the table below.

Table 1: Comparison of Physicochemical Properties

Property	4-Aminobenzoic Acid	4-(4-Aminophenyl)benzoic Acid
CAS Number	150-13-0	5730-78-9
Molecular Formula	C₇H₇NO₂	C₁₃H₁₁NO₂
Molecular Weight	137.14 g/mol	213.23 g/mol [1]
Appearance	White to off-white crystalline powder	White crystalline solid[1]
Melting Point	187-189 °C	227-236 °C[1]
Boiling Point	340 °C (decomposes)	421.1 ± 28.0 °C (Predicted)[1]
Density	1.374 g/cm³	1.257 g/cm³[1]
Solubility	Slightly soluble in cold water; soluble in hot water, ethanol, ether.[2]	Insoluble in water; soluble in most organic solvents.[1]
pKa	2.42 (amino), 4.88 (carboxyl)	4.42 ± 0.10 (Predicted)[1]

Spectroscopic Characterization

The structural differences between the two molecules are clearly reflected in their spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

4-Aminobenzoic Acid (¹H NMR, DMSO-d₆):

• ~7.65 ppm (d, 2H): Protons on the aromatic ring ortho to the carboxylic acid group.

• ~6.57 ppm (d, 2H): Protons on the aromatic ring ortho to the amino group.

• ~5.9 ppm (s, 2H): Protons of the amino group.

• ~12.0 ppm (s, 1H): Proton of the carboxylic acid group.

4-(4-Aminophenyl)benzoic Acid (¹H NMR, DMSO-d₆): While a detailed spectrum with peak assignments is not readily available in the literature, the expected spectrum would be more complex due to the presence of two distinct aromatic rings. Protons on the phenyl ring bearing the carboxylic acid would likely appear at a lower field (higher ppm) compared to the protons on the phenyl ring with the amino group. The coupling patterns would also be more intricate due to the interactions between the protons on both rings.

Infrared (IR) Spectroscopy

4-Aminobenzoic Acid:

• 3500-3300 cm⁻¹: N-H stretching of the primary amine.

• 3300-2500 cm⁻¹: O-H stretching of the carboxylic acid (broad).[3]

• 1690-1760 cm⁻¹: C=O stretching of the carboxylic acid.[3]

• 1600 & 1500 cm⁻¹: C=C stretching of the aromatic ring.[4]

4-(4-Aminophenyl)benzoic Acid:

• ~3400-3200 cm⁻¹: N-H stretching of the primary amine.

• ~3300-2500 cm⁻¹: O-H stretching of the carboxylic acid (broad).

• ~1700 cm⁻¹: C=O stretching of the carboxylic acid.

• ~1600 & 1500 cm⁻¹: C=C stretching of the aromatic rings. The IR spectrum would show characteristic peaks for both the amino and carboxylic acid functional groups, similar to 4-aminobenzoic acid. The biphenyl system may introduce additional complexity in the fingerprint region.

Synthesis Methodologies

The synthesis of these two compounds involves distinct chemical strategies, reflecting their structural differences.

Synthesis of 4-Aminobenzoic Acid

A common laboratory and industrial synthesis of 4-aminobenzoic acid involves the reduction of 4-nitrobenzoic acid.

Figure 2: Synthesis of 4-Aminobenzoic Acid.

Experimental Protocol: Reduction of 4-Nitrobenzoic Acid

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-nitrobenzoic acid in a suitable solvent (e.g., ethanol or acetic acid).

• Addition of Reducing Agent: Add a reducing agent such as tin (Sn) metal followed by the slow addition of concentrated hydrochloric acid (HCl), or use a catalytic amount of palladium on carbon (Pd/C) and introduce hydrogen gas (H₂).

• Reaction Conditions: Heat the reaction mixture to reflux for several hours. Monitor the reaction progress using thin-layer chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture and filter to remove any solid residues. If using Sn/HCl, neutralize the acidic solution with a base (e.g., NaOH) to precipitate the product. If using catalytic hydrogenation, the catalyst is filtered off.

• Purification: The crude 4-aminobenzoic acid can be purified by recrystallization from hot water or an appropriate organic solvent.

Synthesis of 4-(4-Aminophenyl)benzoic Acid

The synthesis of 4-(4-aminophenyl)benzoic acid is commonly achieved through a palladium-catalyzed cross-coupling reaction, such as the Suzuki-Miyaura coupling.[5] This method allows for the formation of the C-C bond between the two phenyl rings.

Figure 3: Suzuki-Miyaura Coupling for 4-(4-Aminophenyl)benzoic Acid.

Experimental Protocol: Suzuki-Miyaura Coupling

• Reaction Setup: In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), combine 4-bromobenzoic acid, 4-aminophenylboronic acid, a palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(dppf)Cl₂), and a base (e.g., K₂CO₃ or Na₂CO₃).

• Solvent: Add a suitable solvent system, typically a mixture of an organic solvent (e.g., toluene, dioxane, or DMF) and water.

• Reaction Conditions: Heat the reaction mixture to a temperature between 80-110 °C for several hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: After completion, cool the reaction mixture and add water. Acidify the aqueous layer with an acid (e.g., HCl) to precipitate the product.

• Purification: Collect the solid product by filtration, wash with water, and then purify by recrystallization from a suitable solvent mixture (e.g., ethanol/water or DMF/water).

Biological Activity and Applications

The distinct structures of these two molecules lead to different biological activities and applications.

4-Aminobenzoic Acid:

• Folate Synthesis: PABA is an essential intermediate in the biosynthesis of folic acid (vitamin B9) in bacteria. This pathway is a key target for sulfonamide antibiotics, which are structural analogs of PABA and act as competitive inhibitors of the enzyme dihydropteroate synthase.

• UV Protection: PABA and its derivatives were historically used in sunscreens due to their ability to absorb UVB radiation.

• Therapeutic Uses: Derivatives of PABA have been explored for various therapeutic applications, including antimicrobial and anti-inflammatory agents.

4-(4-Aminophenyl)benzoic Acid:

• Antiviral Activity: This compound has been identified as a building block for the synthesis of compounds that can block the DNA binding of the Human Papillomavirus (HPV) E2 protein, suggesting potential as an antiviral agent.[6]

• Anticancer and Antifungal Potential: Derivatives of biphenyl carboxylic acids have shown promising results as anticancer and antifungal agents.[2][7] The rigid biphenyl scaffold is a common feature in many biologically active molecules.

• Material Science: Due to its rigid, rod-like structure, it can be used as a monomer for the synthesis of high-performance polymers and as a component in the development of dyes.[1]

There are no well-established signaling pathways directly involving 4-(4-aminophenyl)benzoic acid in the public domain. Its biological effects are likely mediated through the specific interactions of its derivatives with their respective biological targets.

Conclusion

4-Aminobenzoic acid and 4-(4-aminophenyl)benzoic acid, while both containing aminobenzoic acid moieties, are fundamentally different molecules with distinct chemical, physical, and biological properties. The presence of the biphenyl system in 4-(4-aminophenyl)benzoic acid results in a larger, more rigid structure with a higher melting point and different solubility characteristics compared to the simpler 4-aminobenzoic acid. These structural differences necessitate distinct synthetic approaches and lead to a diverse range of biological activities and applications. A thorough understanding of these key differences is crucial for researchers and drug development professionals in designing and synthesizing novel compounds with desired therapeutic or material properties.

References

• 1. chembk.com [chembk.com]
• 2. jocpr.com [jocpr.com]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. www1.udel.edu [www1.udel.edu]
• 5. benchchem.com [benchchem.com]
• 6. 4'-AMINO-BIPHENYL-4-CARBOXYLIC ACID | 5730-78-9 [chemicalbook.com]
• 7. ajgreenchem.com [ajgreenchem.com]

An In-depth Technical Guide on the Initial Investigations into the Reactivity of the Amino and Carboxylic Acid Groups

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental reactivity of amino and carboxylic acid groups, the core components of amino acids. Understanding these reactions is critical for researchers and professionals involved in peptide synthesis, drug design, and the development of biopharmaceuticals. This document details common reactions, presents quantitative data for comparison, outlines detailed experimental protocols, and provides visual diagrams of key mechanisms and workflows.

Fundamental Reactivity of Amino and Carboxylic Acid Groups

Amino acids are amphoteric molecules, containing both a basic amino group (-NH₂) and an acidic carboxylic acid group (-COOH). Their reactivity is predominantly governed by the nucleophilic nature of the amino group and the electrophilic character of the carbonyl carbon in the carboxylic acid group. The pH of the reaction medium plays a crucial role in modulating this reactivity by altering the protonation state of these functional groups.[1]

• The Amino Group: The lone pair of electrons on the nitrogen atom makes the amino group a potent nucleophile, readily participating in reactions with electrophiles. Its nucleophilicity is highest when it is in its unprotonated form (-NH₂).

• The Carboxylic Acid Group: The carboxylic acid group can act as an electrophile at the carbonyl carbon. However, it is a relatively weak electrophile and often requires activation to enhance its reactivity towards nucleophiles.[2] At physiological pH, the carboxylic acid group is typically deprotonated to form a carboxylate anion (-COO⁻), which is a poor electrophile.[3]

Key Reactions and Quantitative Data

The dual functionality of amino acids allows them to undergo a variety of reactions. The most significant of these are crucial for the synthesis of peptides and other bioactive molecules.

Amide Bond Formation (Peptide Synthesis)

The formation of an amide bond between the carboxylic acid group of one amino acid and the amino group of another is the fundamental reaction in peptide synthesis. Due to the low electrophilicity of the carboxylic acid and the potential for acid-base neutralization, direct condensation is inefficient and requires activation of the carboxyl group.[4] This is typically achieved using coupling reagents.

Data Presentation: Comparison of Common Peptide Coupling Reagents

The choice of coupling reagent is critical for maximizing yield and minimizing side reactions, most notably racemization (the loss of stereochemical integrity at the alpha-carbon).[5] The following tables provide a comparative overview of commonly used coupling reagents.

Table 1: Quantitative Performance of Coupling Reagents in a Model Peptide Synthesis

Coupling Reagent/System	Class	Typical Reaction Time	Typical Yield Range (%)	Key Observations
EDC/HOBt	Carbodiimide	1 - 12 hours	70 - 95%	The addition of HOBt suppresses racemization and improves yield.[6]
DCC/HOBt	Carbodiimide	1 - 12 hours	75 - 98%	Effective, but the dicyclohexylurea (DCU) byproduct is insoluble, complicating purification.[6]
HATU/Base	Uronium Salt	15 - 60 minutes	85 - 99%	Generally considered one of the most efficient and fastest reagents.[6]
HBTU/Base	Uronium Salt	30 - 120 minutes	80 - 98%	Very effective, with slightly longer reaction times than HATU.[6]

Table 2: Racemization Levels with Different Coupling Reagents for a Model Dipeptide

Coupling Reagent	Base	% D-Isomer (Racemization)
HATU	DIPEA	1.5%
HCTU	DIPEA	1.2%
HBTU	DIPEA	2.5%
PyBOP	DIPEA	2.1%
DCC/HOBt	N/A	3.0%

Data is illustrative and can vary based on the specific amino acids and reaction conditions.

Esterification

Esterification of the carboxylic acid group is another important reaction, often used for protecting the C-terminus during peptide synthesis or for creating amino acid ester prodrugs. The most common method is the Fischer-Speier esterification, which involves reacting the amino acid with an alcohol in the presence of a strong acid catalyst.[7]

Data Presentation: Yields of Fischer Esterification for Various Amino Acids

The yield of Fischer esterification can be influenced by the steric hindrance of the amino acid side chain and the alcohol used. Driving the equilibrium towards the product is typically achieved by using a large excess of the alcohol or by removing water as it is formed.[8]

Table 3: Illustrative Yields for the Fischer Esterification of Amino Acids with Methanol

Amino Acid	Reported Yield (%)
L-Alanine	Moderate
L-Phenylalanine	Moderate
L-Tyrosine	Moderate
L-Lysine	Moderate
L-Glutamic Acid	Moderate

Note: Specific yields are highly dependent on reaction conditions. The term "moderate" is used as reported in a study noting that low yields are often obtained due to side reactions involving the amino group without providing specific percentages.[9] A study on the esterification of acetic acid with ethanol reported a 65% yield with equimolar reactants, which increased to 97% with a 10-fold excess of ethanol.[8]

N-Acylation

N-acylation involves the reaction of the amino group with an acylating agent, such as an acid chloride or anhydride, to form an N-acyl amino acid.[10] This reaction is fundamental for introducing various functionalities to amino acids and is also a key post-translational modification of proteins.[11]

Data Presentation: Relative Reactivity of Amino Acids in N-Acylation

The reactivity of the amino group in N-acylation can be influenced by the steric and electronic properties of the amino acid side chain.

Table 4: Order of Reactivity of α-Amino Acids in Acylation with p-Nitrophenyl p-Nitrobenzoate

Amino Acid	Relative Reactivity
L-Proline	Highest
Glycine	High
L-α-Alanine	Moderate
L-Valine	Moderate
L-Serine	Low
DL-Threonine	Lowest

Source: Adapted from a kinetic study on α-amino acid acylation.[12]

Experimental Protocols

This section provides detailed methodologies for the key reactions discussed above.

Protocol for Amide Bond Formation using EDC/HOBt

This protocol describes a general procedure for the solution-phase coupling of a carboxylic acid and an amine using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and 1-Hydroxybenzotriazole (HOBt).[13]

Materials:

• Carboxylic acid (1.0 equiv)

• Amine (1.0 - 1.2 equiv)

• EDC·HCl (1.1 - 1.5 equiv)

• HOBt (1.1 - 1.5 equiv)

• Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2.0 - 3.0 equiv)

• Anhydrous Dimethylformamide (DMF) or Dichloromethane (DCM)

• Standard aqueous workup reagents (e.g., 1 M HCl, saturated NaHCO₃, brine)

Procedure:

• To a round-bottom flask, add the carboxylic acid (1.0 equiv), HOBt (1.2 equiv), and the amine (1.1 equiv).

• Dissolve the mixture in anhydrous DMF or DCM.

• Cool the solution to 0 °C in an ice bath with stirring.

• Add EDC·HCl (1.2 equiv) portion-wise to the reaction mixture.

• Add DIPEA (2.5 equiv) dropwise.

• Allow the reaction to warm to room temperature and stir for 8 to 24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with an organic solvent like ethyl acetate.

• Wash the organic layer successively with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol for Fischer Esterification of an Amino Acid

This protocol outlines the esterification of an amino acid with an alcohol using an acid catalyst.[14]

Materials:

• Amino acid

• Alcohol (e.g., methanol, ethanol) in large excess (can be used as the solvent)

• Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH) (catalytic amount)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Organic solvent for extraction (e.g., diethyl ether)

• Drying agent (e.g., anhydrous Na₂SO₄)

Procedure:

• Suspend the amino acid (1.0 equiv) in the desired alcohol (e.g., 10-20 equiv or as solvent).

• Cool the mixture in an ice bath.

• Slowly and cautiously add the acid catalyst (e.g., 0.1-0.2 equiv of H₂SO₄).

• Heat the reaction mixture to reflux and maintain for several hours (monitor by TLC).

• After completion, cool the mixture to room temperature.

• Remove the excess alcohol under reduced pressure.

• Dissolve the residue in an organic solvent and water.

• Carefully neutralize the aqueous layer with a saturated NaHCO₃ solution until effervescence ceases.

• Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solvent to obtain the crude amino acid ester.

• Purify by distillation or chromatography if necessary.

Protocol for N-Acylation of an Amino Acid

This protocol describes the acylation of an amino acid using an acyl chloride under Schotten-Baumann conditions.[15]

Materials:

• Amino acid (e.g., Glycine)

• Acyl chloride (e.g., Palmitoleoyl chloride)

• Sodium hydroxide (NaOH)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Hydrochloric acid (HCl), 1 M

• Ethyl acetate

Procedure:

• Dissolve the amino acid (1.0 equiv) in an aqueous solution of NaOH (2.0 equiv). Cool the solution to 0 °C.

• In a separate flask, dissolve the acyl chloride (1.1 equiv) in an organic solvent like DCM or THF.

• Add the acyl chloride solution dropwise to the vigorously stirred amino acid solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction by TLC.

• After completion, acidify the reaction mixture to pH 3 with 1 M HCl.

• Extract the product with ethyl acetate (3 x volume).

• Wash the combined organic layers with water and brine.

• Dry over anhydrous Na₂SO₄, filter, and evaporate the solvent.

• Purify the product by recrystallization or column chromatography.

Mandatory Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate key reaction mechanisms and experimental workflows.

Signaling Pathways (Reaction Mechanisms)

Mechanism of Amide Bond Formation using EDC.

Mechanism of Fischer Esterification.

Experimental Workflows

Workflow for Solid-Phase Peptide Synthesis (SPPS).

Workflow for Amino Acid Analysis by HPLC.

References

• 1. researchgate.net [researchgate.net]
• 2. peptide.com [peptide.com]
• 3. researchgate.net [researchgate.net]
• 4. N-acylation of L-amino acids in aqueous media: Evaluation of the catalytic performances of Streptomyces ambofaciens aminoacylases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Reactions of Amino Acids: Esterification Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. mdpi.com [mdpi.com]
• 10. Reactions of Amino Acids: Acylation Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 11. N-Acetylation Analysis: A Key Post-Translational Modification - Creative Proteomics Blog [creative-proteomics.com]
• 12. asianpubs.org [asianpubs.org]
• 13. In-Needle Pre-Column Derivatization for Amino Acid Quantification (iPDAQ) Using HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. benchchem.com [benchchem.com]

Commercial suppliers and purity grades of 4-(4-aminophenyl)benzoic acid for research.

An In-depth Technical Guide to 4-(4-aminophenyl)benzoic acid for Research Applications

Introduction

4-(4-aminophenyl)benzoic acid (CAS No. 5730-78-9), also known as 4'-amino-[1,1'-biphenyl]-4-carboxylic acid, is a bifunctional organic compound featuring both an amino and a carboxylic acid group attached to a biphenyl scaffold. This structure makes it a valuable building block in organic synthesis, particularly in the development of polymers, dyes, and specialized materials. For researchers, scientists, and professionals in drug development, the purity and reliable sourcing of this chemical are paramount to ensure the accuracy and reproducibility of experimental results. This guide provides a comprehensive overview of commercial suppliers, available purity grades, and detailed analytical methodologies for quality control.

Commercial Suppliers and Purity Grades

The procurement of high-purity reagents is a critical first step in any research endeavor. 4-(4-aminophenyl)benzoic acid is available from several commercial suppliers in various purity grades suitable for research and development. The following table summarizes the offerings from key suppliers.

Supplier	CAS Number	Product Number	Purity Grade	Notes
ChemScene	5730-78-9	CS-0132134	≥98%	Storage at 4°C, protected from light is recommended.[1]
SynQuest Labs	5730-78-9	4657-1-01	Not specified	Pricing and availability provided upon request (POA).[2]
TCI America	20610-77-9	A2766	>97.0% (GC)	This is for an isomer/related compound, 4-Aminophenyl 4-Aminobenzoate.[3][4]

Note: Researchers should always request a lot-specific Certificate of Analysis (CoA) from the supplier to obtain precise purity data and information on the analytical methods used for verification.

Analytical Methodologies for Quality Control

Ensuring the purity of 4-(4-aminophenyl)benzoic acid is crucial for its application in sensitive research areas. High-Performance Liquid Chromatography (HPLC) is the most common and robust method for determining the purity of aminobenzoic acid isomers and related compounds due to its high resolution and versatility.[5]

Experimental Protocol: Purity Determination by HPLC

This protocol outlines a general procedure for assessing the purity of 4-(4-aminophenyl)benzoic acid using reverse-phase HPLC.

1. Objective: To determine the purity of a 4-(4-aminophenyl)benzoic acid sample by separating the main component from potential impurities.

2. Materials and Reagents:

• 4-(4-aminophenyl)benzoic acid sample

• Acetonitrile (HPLC Grade)

• Water (HPLC Grade)

• Formic Acid or Phosphoric Acid (for mobile phase modification)

• Volumetric flasks, pipettes, and autosampler vials

3. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system equipped with:

  • Degasser

  • Binary or Quaternary Pump

  • Autosampler

  • Column Oven

  • UV-Vis or Diode Array Detector (DAD)

• Analytical Balance

• pH Meter

4. Chromatographic Conditions:

• Column: A mixed-mode or reverse-phase column, such as a Coresep 100 or a C18 column, is often effective for separating isomers of aminobenzoic acid.[6]

• Mobile Phase: A gradient of Acetonitrile and water. To improve peak shape and resolution, the aqueous phase is typically acidified with 0.1% formic acid (for MS compatibility) or phosphoric acid.[7]

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: UV detection at 254 nm or a wavelength of maximum absorbance for the compound.

• Injection Volume: 5-10 µL

5. Procedure:

• Standard Preparation: Accurately weigh approximately 10 mg of a 4-(4-aminophenyl)benzoic acid reference standard and dissolve it in a suitable solvent (e.g., a small amount of acetonitrile followed by dilution with the mobile phase) in a 100 mL volumetric flask. Dilute to volume to achieve a final concentration of 0.1 mg/mL.

• Sample Preparation: Prepare the sample solution using the same procedure as the standard preparation.

• System Equilibration: Flush the HPLC system and column with the initial mobile phase composition for at least 30 minutes or until a stable baseline is achieved.

• Analysis: Inject the standard solution to determine the retention time of the main peak. Following this, inject the sample solution.

• Data Analysis: Identify the main peak in the sample chromatogram by comparing its retention time to that of the standard. Calculate the area percentage of the main peak relative to the total area of all peaks in the chromatogram to determine the purity.

  Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the HPLC-based purity analysis of 4-(4-aminophenyl)benzoic acid.

Caption: Workflow for the purity determination of 4-(4-aminophenyl)benzoic acid via HPLC.

References

• 1. chemscene.com [chemscene.com]
• 2. CAS 5730-78-9 | 4657-1-01 | MDL MFCD01138446 | 4-(4-Aminophenyl)benzoic acid | SynQuest Laboratories [synquestlabs.com]
• 3. 4-Aminophenyl 4-Aminobenzoate 97.0+%, TCI America 1 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 4. 4-Aminophenyl 4-Aminobenzoate | 20610-77-9 | TCI AMERICA [tcichemicals.com]
• 5. benchchem.com [benchchem.com]
• 6. helixchrom.com [helixchrom.com]
• 7. Benzoic acid, 4-[(4-aminophenyl)azo]- | SIELC Technologies [sielc.com]

A Deep Dive into the Reaction Mechanisms of 4-(4-aminophenyl)benzoic acid: A Technical Guide for Researchers

An in-depth exploration of the synthesis, reactivity, and polymerization of 4-(4-aminophenyl)benzoic acid, a versatile building block in medicinal chemistry and materials science. This guide provides detailed experimental protocols, quantitative data, and visual diagrams of core reaction mechanisms to support researchers and drug development professionals.

4-(4-aminophenyl)benzoic acid, a bifunctional aromatic compound, serves as a crucial scaffold in the development of a wide array of functional molecules. Its unique structure, featuring a reactive carboxylic acid and an amino group on separate phenyl rings, allows for a diverse range of chemical modifications. This technical guide elucidates the fundamental reaction mechanisms involving this compound, providing a comprehensive resource for scientists engaged in synthetic chemistry, drug discovery, and polymer science.

Synthesis of 4-(4-aminophenyl)benzoic acid

The most prevalent and efficient method for the synthesis of 4-(4-aminophenyl)benzoic acid is the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This reaction facilitates the formation of a carbon-carbon bond between an aryl halide and an organoboron compound.

Suzuki-Miyaura Cross-Coupling Reaction

A common synthetic route involves the coupling of a 4-halobenzoic acid derivative with a 4-aminophenylboronic acid derivative. The reaction typically employs a palladium catalyst, a phosphine ligand, and a base in a suitable solvent system.

Experimental Protocol: Suzuki-Miyaura Coupling

A representative protocol for the synthesis of a 4-amino-3-arylbenzoic acid scaffold, which is structurally similar to 4-(4-aminophenyl)benzoic acid, is as follows[1]:

• Reaction Setup: In a dry round-bottom flask, combine 4-amino-3-bromobenzoic acid (1.0 eq), the desired arylboronic acid (1.2 eq), a base such as potassium carbonate (3.0 eq), and a palladium catalyst like Pd(PPh₃)₄ (3-5 mol%).

• Solvent Addition: Add a degassed solvent system, for example, a mixture of toluene and water.

• Reaction Execution: Stir the mixture vigorously at an elevated temperature (e.g., 85-100 °C) under an inert atmosphere (e.g., nitrogen or argon) overnight.

• Work-up and Purification: After cooling to room temperature, the reaction mixture is typically diluted with water and extracted with an organic solvent like ethyl acetate. The combined organic layers are then washed, dried, and concentrated. The crude product is purified by techniques such as column chromatography or recrystallization.

Quantitative Data: Suzuki-Miyaura Coupling Conditions

The success of the Suzuki-Miyaura coupling is highly dependent on the specific reaction conditions. The table below summarizes various conditions reported for the coupling of aryl bromides with arylboronic acids.

Entry	Aryl Halide	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)	Reference
1	4-Bromobenzoic acid	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	95	Generic conditions
2	Methyl 4-bromobenzoate	4-Aminophenylboronic acid	Pd(PPh₃)₄ (3)	-	Na₂CO₃	Toluene/EtOH/H₂O	80	88	Generic conditions
3	4-Iodoanisole	Phenylboronic acid	Pd/C (1.4)	-	K₂CO₃	DMF	MW (variable)	41-92	[1]

Diagram: Suzuki-Miyaura Coupling Catalytic Cycle

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Fundamental Reaction Mechanisms

The dual functionality of 4-(4-aminophenyl)benzoic acid allows for a variety of chemical transformations at both the carboxylic acid and the amino group.

Reactions at the Carboxylic Acid Group

The carboxylic acid moiety can be readily converted to an ester through Fischer esterification, which involves reacting the acid with an alcohol in the presence of an acid catalyst.[2] This reaction is an equilibrium process, and to achieve high yields, it is often necessary to use an excess of the alcohol or to remove the water formed during the reaction.[3]

Experimental Protocol: Fischer Esterification

A general procedure for the esterification of a para-aminobenzoic acid derivative is as follows[2]:

• Mixing Reactants: In a round-bottom flask, dissolve 4-(4-aminophenyl)benzoic acid in an excess of the desired alcohol (e.g., absolute ethanol).

• Catalyst Addition: Slowly add a catalytic amount of a strong acid, such as concentrated sulfuric acid.

• Reflux: Heat the reaction mixture to reflux for several hours.

• Neutralization and Isolation: After cooling, the mixture is neutralized with a weak base (e.g., sodium carbonate solution) to precipitate the ester. The product is then collected by filtration, washed with water, and dried.

Quantitative Data: Esterification Reactions

Carboxylic Acid	Alcohol	Catalyst	Reaction Time (h)	Temperature (°C)	Yield (%)	Reference
p-Aminobenzoic acid	Ethanol	H₂SO₄	1-2	Reflux	~85	[2]
Benzoic acid	Phenol	P₂O₅	-	80-120	67-74	Generic protocol

Diagram: Fischer Esterification Mechanism

Caption: Mechanism of Fischer esterification.

The carboxylic acid group can be converted to an amide by reaction with a primary or secondary amine. This reaction typically requires a coupling agent to activate the carboxylic acid. Common coupling agents include carbodiimides like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).[4][5]

Experimental Protocol: Amidation using EDC

• Activation: Dissolve 4-(4-aminophenyl)benzoic acid in a suitable solvent (e.g., DMF or DCM). Add EDC and, optionally, a catalyst such as N-hydroxysuccinimide (NHS).

• Amine Addition: Add the desired amine to the reaction mixture.

• Reaction: Stir the mixture at room temperature for several hours to overnight.

• Work-up: The reaction is typically worked up by washing with aqueous acid and base to remove unreacted starting materials and byproducts. The product is then isolated by extraction and purified by chromatography or recrystallization.

Quantitative Data: Amidation Reactions

Carboxylic Acid	Amine	Coupling Agent	Solvent	Temperature	Yield (%)	Reference
Benzoic Acid	Aniline	TiCl₄	Pyridine	85 °C	98	[6]
Various Aromatic Acids	Benzylamine	TiF₄	Toluene	Reflux	60-99	[5]
4-Aminobenzoic Acid	4-Nitroaniline	-	THF	RT	-	[7]

Diagram: Amidation Mechanism with Carbodiimide (EDC)

Caption: Mechanism of amidation using a carbodiimide coupling agent.

Reactions at the Amino Group

The primary aromatic amino group of 4-(4-aminophenyl)benzoic acid can be converted to a diazonium salt by treatment with nitrous acid (generated in situ from sodium nitrite and a strong acid).[3] The resulting diazonium salt is a versatile intermediate that can undergo a variety of substitution reactions, collectively known as Sandmeyer reactions, to introduce a range of functional groups.[8][9]

Experimental Protocol: Diazotization and Sandmeyer Reaction (Cyanation)

A protocol for the cyanation of p-aminobenzoic acid, a related compound, is as follows[10]:

• Diazotization: Dissolve 4-(4-aminophenyl)benzoic acid in an aqueous solution of a strong acid (e.g., HCl or H₂SO₄) and cool to 0-5 °C. Slowly add an aqueous solution of sodium nitrite while maintaining the low temperature.

• Sandmeyer Reaction: In a separate flask, prepare a solution of a copper(I) salt (e.g., CuCN) and the corresponding nucleophile (e.g., KCN). Slowly add the cold diazonium salt solution to this mixture.

• Reaction and Isolation: Allow the reaction to warm to room temperature and stir for several hours. The product is then isolated by filtration or extraction and purified.

Quantitative Data: Sandmeyer Reactions of p-Aminobenzoic Acid (pABA)

Starting Material	Reagents	Product	Yield (%)	Reference
pABA	1. NaNO₂, H₂SO₄; 2. CuCN, KCN; 3. H₂O₂	Terephthalic acid	82	[10]
pABA	1. NaNO₂, H₂SO₄; 2. H₂O, heat	4-Hydroxybenzoic acid	61	[10]

Diagram: Sandmeyer Reaction Mechanism

Caption: Mechanism of the copper(I)-catalyzed Sandmeyer reaction.

Polymerization Reactions

The bifunctional nature of 4-(4-aminophenyl)benzoic acid and its derivatives makes them excellent monomers for the synthesis of aromatic polyamides (aramids). These polymers are known for their high thermal stability and mechanical strength.

Polyamide Synthesis

Aromatic polyamides can be synthesized via the polycondensation of a diamine with a diacid chloride. While 4-(4-aminophenyl)benzoic acid itself is an amino acid, it can be derivatized to form suitable monomers. For instance, it can be converted to a diamine or a diacid derivative for polymerization. A more direct approach involves the self-polycondensation of the amino acid, though this often requires high temperatures and catalysts. A common laboratory-scale synthesis involves reacting a diamine with a diacid chloride in a polar aprotic solvent.

Experimental Protocol: Polyamide Synthesis

A general procedure for the synthesis of aromatic polyamides is as follows[11]:

• Monomer Solution: In a flask equipped with a mechanical stirrer and under a nitrogen atmosphere, dissolve the diamine monomer in a polar aprotic solvent such as N-methyl-2-pyrrolidone (NMP) containing a salt like lithium chloride to enhance solubility.

• Diacid Chloride Addition: Cool the solution and slowly add the diacid chloride monomer, either as a solid or dissolved in a small amount of solvent.

• Polycondensation: Allow the reaction to proceed at low temperature for a few hours, then let it warm to room temperature and continue stirring overnight.

• Polymer Isolation: Precipitate the polymer by pouring the viscous solution into a non-solvent like ethanol or water.

• Purification and Drying: Collect the fibrous polymer by filtration, wash it thoroughly with water and ethanol, and dry it under vacuum.

Quantitative Data: Aromatic Polyamide Synthesis

Diamine	Diacid Chloride	Inherent Viscosity (dL/g)	Glass Transition Temp. (°C)	10% Weight Loss Temp. (°C)	Reference
4-(1-adamantyl)-1,3-bis-(4-aminophenoxy)benzene	Terephthaloyl chloride	0.85	285	>450	[11]
1,1-Bis[4-(4-aminophenoxy)phenyl]cyclohexane	Isophthaloyl chloride	1.23	210	485	[12]
N-(3,5-diaminophenyl)-4-(naphthalen-7-yloxy)benzamide	Biphenyl-4,4′-dicarbonyl dichloride	0.48	251	>555	[13]

Diagram: Experimental Workflow for Polyamide Synthesis and Characterization

Caption: Standard experimental workflow for polyamide synthesis and characterization.

Conclusion

4-(4-aminophenyl)benzoic acid is a highly valuable and versatile building block in organic synthesis. Its ability to undergo a wide range of reactions at both the carboxylic acid and amino functionalities makes it a key component in the design and synthesis of novel pharmaceuticals and high-performance polymers. A thorough understanding of its fundamental reaction mechanisms, as detailed in this guide, is essential for researchers and scientists aiming to leverage its full potential in their respective fields. The provided protocols, quantitative data, and mechanistic diagrams serve as a foundational resource to facilitate further innovation and discovery.

References

• 1. benchchem.com [benchchem.com]
• 2. Solved Experiment description: 4-amino-benzoic acid | Chegg.com [chegg.com]
• 3. athabascau.ca [athabascau.ca]
• 4. [PDF] Mechanism of amide formation by carbodiimide for bioconjugation in aqueous media. | Semantic Scholar [semanticscholar.org]
• 5. Mechanism of amide formation by carbodiimide for bioconjugation in aqueous media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. Highly Efficient Method for Suzuki Reactions in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 9. Sandmeyer Reaction [organic-chemistry.org]
• 10. Reactions with Aminobenzoic Acids via Diazonium Salts Open New Routes to Bio-Derived Aromatics [scirp.org]
• 11. www2.ictp.csic.es [www2.ictp.csic.es]
• 12. researchgate.net [researchgate.net]
• 13. tandfonline.com [tandfonline.com]

Protocols & Analytical Methods

Application Notes and Protocols for Metal-Organic Frameworks Utilizing 4-(4-aminophenyl)benzoic Acid as a Linker

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, characterization, and potential applications of metal-organic frameworks (MOFs) that incorporate 4-(4-aminophenyl)benzoic acid and its structural analogs as organic linkers. The unique combination of a rigid biphenyl backbone with a terminal amino group and a carboxylate moiety makes this linker a versatile building block for creating robust and functional MOFs.

Introduction to 4-(4-aminophenyl)benzoic Acid in MOF Chemistry

The linker, 4-(4-aminophenyl)benzoic acid, offers a strategic design for constructing functional MOFs. Its linear and rigid nature, provided by the biphenyl structure, contributes to the formation of porous and crystalline frameworks. The presence of a terminal amine group introduces a site for post-synthetic modification or can directly participate in applications such as catalysis and sensing. The carboxylate group serves as the primary coordination site with metal ions or clusters, forming the nodes of the MOF structure.

MOFs constructed from this or structurally similar linkers have shown significant promise in various fields, including:

• Drug Delivery: The porous nature and tunable properties of these MOFs allow for the encapsulation and controlled release of therapeutic agents.[1]

• Catalysis: The functional amine groups within the framework can act as catalytic sites.

• Sensing: The potential for host-guest interactions with specific analytes makes these MOFs candidates for chemical sensors.[2][3]

• Gas Storage and Separation: The defined pore structures are suitable for the selective adsorption of gases.[4][5]

Quantitative Data Summary

The following tables summarize key quantitative data for MOFs synthesized with 4-(4-aminophenyl)benzoic acid analogs. This data provides an expected range of properties for MOFs utilizing the target linker.

Table 1: Physicochemical Properties of Analogous MOFs

MOF Name/Family	Metal Node	Linker(s)	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Pore Size (Å)	Ref.
NUIG4-Me	Zn	4-amino-3-methylbenzoic acid & 4-formylbenzoic acid	Not Reported	Not Reported	Not Reported	[1]
Zn-based MOF	Zn	4-dimethylaminobenzoic acid	Not Reported	Not Reported	Not Reported	[6]
Pb-MOF	Pb	Terephthalic acid & 2-aminoterephthalic acid	Not Reported	Not Reported	Not Reported	[7]
Zr-MOF	Zr	Tetrakis(4-carboxyphenyl)porphyrin	2511	1.21	Not Reported	[8]

Table 2: Drug Delivery Performance of Analogous MOFs

MOF Name/Family	Drug	Drug Loading Capacity (mg/g or wt%)	Release Conditions	Key Findings	Ref.
MV-NUIG4 series	Doxorubicin	1234–1995 mg/g	pH-controlled	High drug absorption and modulated release rates based on functional group ratios.	[1]
DAZ (Zn-based MOF)	Doxorubicin	33.74%	pH-sensitive	Faster release at lower pH (3.8) compared to pH 5.8 or 7.4.	[6]

Experimental Protocols

The following are detailed protocols for the synthesis, activation, characterization, and application of MOFs based on 4-(4-aminophenyl)benzoic acid and its analogs.

Synthesis of a Zinc-based MOF (Adapted from NUIG4 Synthesis)

This protocol describes the synthesis of a zinc-based MOF using an in situ reaction of a 4-aminobenzoic acid derivative and 4-formylbenzoic acid, which can be adapted for 4-(4-aminophenyl)benzoic acid.

Materials:

• Zinc acetate dihydrate (Zn(CH₃COO)₂·2H₂O)

• 4-(4-aminophenyl)benzoic acid (or a derivative like 4-amino-3-methylbenzoic acid)

• 4-formylbenzoic acid

• N,N-Dimethylformamide (DMF)

Procedure:

• Dissolve 1.5 mmol of 4-formylbenzoic acid in 5 mL of DMF in a glass scintillation vial.

• Add 1.5 mmol of the 4-(4-aminophenyl)benzoic acid derivative to the solution.

• Add 1.5 mmol of Zinc acetate dihydrate to the mixture.

• Sonicate the solution for 2 minutes to ensure homogeneity.

• Seal the vial and heat it in an oven at 80°C for 24 hours.

• After cooling to room temperature, a crystalline powder should be formed.

• Decant the solvent and wash the powder with fresh DMF (2 x 5 mL).

Synthesis of a Zirconium-based MOF

This protocol provides a general method for synthesizing a zirconium-based MOF, which is known for its high stability.

Materials:

• Zirconium(IV) chloride (ZrCl₄)

• 4-(4-aminophenyl)benzoic acid

• N,N-Dimethylformamide (DMF)

• Modulator (e.g., Acetic acid or Benzoic acid)

Procedure:

• Dissolve ZrCl₄ and the 4-(4-aminophenyl)benzoic acid linker in DMF in a Teflon-lined autoclave.

• Add a modulator (e.g., acetic acid) to control the crystal size and morphology. The amount of modulator may need to be optimized.

• Seal the autoclave and heat it in an oven at 120-150°C for 24-72 hours.

• After cooling to room temperature, collect the crystalline product by filtration.

• Wash the product with fresh DMF and then with a lower-boiling solvent like ethanol.

MOF Activation

Activation is a crucial step to remove solvent molecules from the pores of the MOF.

Procedure:

• Immerse the as-synthesized MOF in a suitable solvent (e.g., DMF) and stir for 24 hours, replacing the solvent after 4 and 8 hours.[1]

• Collect the solid by centrifugation or filtration.

• Immerse the solid in a volatile solvent like methanol and stir for another 24 hours, again replacing the solvent after 4 and 8 hours.[1]

• Collect the solid and dry it under vacuum at an elevated temperature (e.g., 80-150°C) overnight. The specific temperature should be below the decomposition temperature of the MOF.

Characterization Protocols

Powder X-Ray Diffraction (PXRD):

• Grind a small amount of the activated MOF into a fine powder.

• Mount the powder on a sample holder.

• Collect the PXRD pattern using a diffractometer (e.g., with Cu Kα radiation).

• Compare the experimental pattern with a simulated pattern from single-crystal X-ray diffraction data (if available) to confirm phase purity and crystallinity.

Thermogravimetric Analysis (TGA):

• Place 5-10 mg of the activated MOF in a TGA crucible.

• Heat the sample under a nitrogen or air atmosphere at a constant rate (e.g., 10°C/min) to a high temperature (e.g., 800°C) to determine its thermal stability and decomposition profile.

Fourier-Transform Infrared (FTIR) Spectroscopy:

• Prepare a sample by mixing a small amount of the MOF with KBr powder and pressing it into a pellet, or use an ATR accessory.

• Record the FTIR spectrum to identify the functional groups present in the MOF and confirm the coordination of the linker to the metal centers.

Drug Loading and Release Protocol

Drug Loading:

• Disperse a known amount of activated MOF (e.g., 10 mg) in a solution of the drug (e.g., doxorubicin, 0.04 g in 10 mL of a suitable solvent like MeOH:DMSO 9:1).[1]

• Stir the suspension at room temperature for a specified period (e.g., 24-48 hours).

• Collect the drug-loaded MOF by centrifugation.

• Wash the product with a small amount of fresh solvent to remove any surface-adsorbed drug.

• Dry the drug-loaded MOF under vacuum.

• Determine the drug loading content by analyzing the supernatant using UV-Vis spectroscopy or by digesting the MOF and analyzing the drug content.

In Vitro Drug Release:

• Disperse a known amount of the drug-loaded MOF in a release medium (e.g., phosphate-buffered saline, PBS) at different pH values (e.g., 7.4 and 5.5 to simulate physiological and tumor environments, respectively).

• Maintain the suspension at 37°C with constant stirring.

• At predetermined time intervals, take aliquots of the release medium and replace with fresh medium.

• Analyze the concentration of the released drug in the aliquots using UV-Vis spectroscopy.

Visualizations

Workflow Diagrams

Caption: General workflow for the solvothermal synthesis and activation of a MOF.

Caption: Experimental workflow for drug loading and in vitro release studies.

Caption: Workflow for the physicochemical characterization of the synthesized MOF.

References

• 1. Synthesis and Characterisation of Multivariate Metal–Organic Frameworks for Controlled Doxorubicin Absorption and Release - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Adsorption and sensing properties of metal-organic frameworks with mixed organic ligands [morressier.com]
• 4. Recent advances in metal–organic frameworks for gas adsorption/separation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent advances in metal–organic frameworks for gas adsorption/separation - Nanoscale Advances (RSC Publishing) [pubs.rsc.org]
• 6. Synthesis and Characterization of a Novel Zinc-Based Metal-Organic Framework Containing Benzoic Acid: A Low-Toxicity Carrier for Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Luminescent amino-functionalized Pb-MOFs based on benzoic acid ligands: design, physicochemical characterization, and application as heterogeneous catalysts for Knoevenagel–Doebner reactions - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Multi-Carboxylic MOFs Linkers - CD Bioparticles [cd-bioparticles.net]

Synthesis of High-Performance Polyamides from 4-(4-aminophenyl)benzoic Acid: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of aromatic polyamides via direct polycondensation of 4-(4-aminophenyl)benzoic acid. The described methodology, adapted from the Yamazaki-Higashi phosphorylation reaction, offers a robust route to obtaining high-molecular-weight aramids with excellent thermal stability.

Introduction

Aromatic polyamides, or aramids, are a class of high-performance polymers renowned for their exceptional strength, thermal resistance, and chemical inertness. These properties make them invaluable in demanding applications ranging from aerospace components to protective apparel. The monomer 4-(4-aminophenyl)benzoic acid is an ideal A-B type building block for the synthesis of aramids, as it contains both an amine and a carboxylic acid functionality within the same molecule, allowing for self-polycondensation.

This protocol details the direct polycondensation of 4-(4-aminophenyl)benzoic acid using a phosphite-based activating agent in the presence of a tertiary amine. This method circumvents the need for harsh reaction conditions or the preparation of highly reactive monomers like acid chlorides.

Data Presentation

The following tables summarize typical quantitative data obtained from the synthesis of aromatic polyamides using the direct phosphorylation polycondensation method. The specific values can vary depending on the precise reaction conditions and the purity of the reagents.

Table 1: Reaction Parameters and Polymer Yield

Parameter	Value
Monomer Concentration	0.2 - 0.5 M
Molar Ratio (Monomer:TPP:Pyridine)	1 : 1.1 : 2.2
Reaction Temperature	100 - 115 °C
Reaction Time	3 - 6 hours
Polymer Yield	> 95%

Table 2: Physicochemical Properties of the Resulting Polyamide

Property	Typical Value Range
Inherent Viscosity (dL/g)	0.8 - 1.5
Number Average Molecular Weight (Mn, kDa)	40 - 80
Weight Average Molecular Weight (Mw, kDa)	80 - 160
Polydispersity Index (PDI)	1.8 - 2.2
Glass Transition Temperature (Tg)	280 - 320 °C
10% Weight Loss Temperature (TGA)	> 500 °C (in N₂)

Experimental Protocol

This protocol describes a laboratory-scale synthesis of polyamide from 4-(4-aminophenyl)benzoic acid using the Yamazaki-Higashi direct phosphorylation method.

Materials and Equipment

• Monomer: 4-(4-aminophenyl)benzoic acid (recrystallized and dried under vacuum)

• Solvent: N-methyl-2-pyrrolidone (NMP) (anhydrous)

• Condensing Agent: Triphenyl phosphite (TPP) (distilled before use)

• Base: Pyridine (anhydrous)

• Solubilizing Salt: Lithium chloride (LiCl) (dried under vacuum)

• Precipitating Agent: Methanol

• Reaction Vessel: Three-necked round-bottom flask equipped with a mechanical stirrer, a nitrogen inlet, and a condenser.

• Heating and Stirring: Heating mantle with a magnetic stirrer or mechanical stirrer setup.

• Purification: Buchner funnel, vacuum flask, and vacuum oven.

Procedure

• Reactor Setup: A flame-dried three-necked flask is equipped with a mechanical stirrer and a nitrogen inlet. The flask is purged with dry nitrogen to ensure an inert atmosphere.

• Reagent Addition: To the flask, add 4-(4-aminophenyl)benzoic acid (1.00 eq), anhydrous lithium chloride (dissolved in NMP), and anhydrous N-methyl-2-pyrrolidone (NMP). Stir the mixture at room temperature until all solids are dissolved.

• Addition of Condensing Agents: Add anhydrous pyridine (2.2 eq) followed by triphenyl phosphite (TPP) (1.1 eq) to the reaction mixture under a continuous nitrogen flow.

• Polycondensation Reaction: Heat the reaction mixture to 100-115 °C with constant stirring. The solution will become more viscous as the polymerization proceeds. Maintain the reaction at this temperature for 3 to 6 hours.

• Precipitation and Purification: After cooling to room temperature, pour the viscous polymer solution into a beaker containing methanol with vigorous stirring. The polyamide will precipitate as a fibrous solid.

• Washing: Collect the precipitated polymer by filtration using a Buchner funnel. Wash the polymer thoroughly with hot methanol and then with water to remove any residual solvent, salts, and by-products.

• Drying: Dry the purified polyamide in a vacuum oven at 80-100 °C overnight to a constant weight.

Visualizations

The following diagrams illustrate the signaling pathway of the polymerization and the experimental workflow.

Caption: Signaling pathway of the Yamazaki-Higashi polycondensation.

Caption: Experimental workflow for polyamide synthesis.

Application of 4-(4-aminophenyl)benzoic acid in the development of electrochemical sensors.

Application Notes and Protocols: 4-Aminobenzoic Acid in Electrochemical Sensor Development

Introduction

4-Aminobenzoic acid (4-ABA), also known as para-aminobenzoic acid (p-ABA), has emerged as a significant building block in the fabrication of sensitive and selective electrochemical sensors. Its unique molecular structure, featuring both a carboxylic acid and an amino group, allows for versatile modification of electrode surfaces. The amino group facilitates electropolymerization, forming a stable and conductive poly(4-ABA) film that enhances the electroactive surface area and promotes electron transfer. The carboxyl group provides a convenient site for the immobilization of biorecognition elements or for interaction with target analytes. This dual functionality makes 4-ABA an ideal candidate for developing a wide range of electrochemical sensors for environmental monitoring, food safety analysis, and pharmaceutical quality control.

This document provides detailed application notes and protocols for the use of 4-aminobenzoic acid in the development of electrochemical sensors, with a focus on its application in the form of electropolymerized films.

I. Applications in Analyte Detection

Electrochemical sensors based on poly(4-aminobenzoic acid) have demonstrated excellent performance in the detection of a variety of analytes. The polymer film, often used in conjunction with nanomaterials like multi-walled carbon nanotubes (MWCNTs), enhances the sensitivity and selectivity of the sensor.

Key Applications:

• Food Dyes: Simultaneous determination of synthetic food azo dyes such as Sunset Yellow FCF and Tartrazine in beverages.[1]

• Pharmaceuticals: Sensitive detection of drugs like Doxepin in pharmaceutical formulations.[2][3]

• Pesticides: Detection of carbofuran.[1]

• Industrial Chemicals: Detection of bisphenol A, melamine, hydroquinone, and catechol.[1]

II. Performance Data

The following table summarizes the quantitative performance of various electrochemical sensors utilizing poly(4-aminobenzoic acid) modified electrodes.

Analyte(s)	Electrode Modification	Linear Range(s)	Detection Limit (LOD)	Reference
Sunset Yellow FCF	poly(4-ABA)/MWCNTs/GCE	0.010–0.75 µmol L⁻¹ & 0.75–5.0 µmol L⁻¹	2.3 nmol L⁻¹	[1]
Tartrazine	poly(4-ABA)/MWCNTs/GCE	0.010–0.75 µmol L⁻¹ & 0.75–5.0 µmol L⁻¹	3.0 nmol L⁻¹	[1]
Doxepin	poly(4-ABA)/MWCNTs/GCE	1.0 × 10⁻⁹–1.0 × 10⁻⁶ M	1.0 × 10⁻¹⁰ M	[2][3]

III. Experimental Protocols

This section provides detailed protocols for the fabrication and application of a poly(4-ABA) based electrochemical sensor. The example focuses on the development of a sensor for the simultaneous determination of Sunset Yellow FCF and Tartrazine.[1]

A. Materials and Reagents

• 4-Aminobenzoic acid (4-ABA)

• Multi-walled carbon nanotubes (MWCNTs)

• Glassy carbon electrode (GCE)

• Phosphate buffer solution (PBS)

• Sunset Yellow FCF and Tartrazine standards

• N,N-Dimethylformamide (DMF)

• Alumina slurry for polishing

B. Protocol for Sensor Fabrication: poly(4-ABA)/MWCNTs/GCE

• GCE Pre-treatment:

  • Polish the bare GCE with alumina slurry on a polishing cloth.

  • Rinse thoroughly with deionized water.

  • Sonically clean the electrode in deionized water and ethanol for 5 minutes each.

  • Allow the electrode to dry at room temperature.

• MWCNTs Coating:

  • Disperse MWCNTs in DMF with the aid of sonication to obtain a stable suspension.

  • Drop-cast a small volume of the MWCNT suspension onto the pre-treated GCE surface.

  • Allow the solvent to evaporate at room temperature, forming a MWCNTs/GCE.

• Electropolymerization of 4-ABA:

  • Prepare a 100 µmol L⁻¹ solution of 4-ABA in 0.1 M PBS (pH 7.0).

  • Immerse the MWCNTs/GCE into the 4-ABA solution.

  • Perform electropolymerization by cyclic voltammetry (CV) by scanning the potential between -0.3 V and 1.5 V for 30 cycles at a scan rate of 100 mV s⁻¹.[1]

  • After polymerization, rinse the resulting poly(4-ABA)/MWCNTs/GCE with deionized water to remove any unreacted monomer.

C. Protocol for Electrochemical Detection of Analytes

• Preparation of Standard Solutions:

  • Prepare stock solutions of Sunset Yellow FCF and Tartrazine in deionized water.

  • Prepare a series of standard solutions containing both analytes at various concentrations by diluting the stock solutions with 0.1 M PBS (pH 4.8).

• Electrochemical Measurement:

  • Immerse the fabricated poly(4-ABA)/MWCNTs/GCE into the standard solution.

  • Perform differential pulse voltammetry (DPV) measurements. The potential is typically scanned from a suitable initial potential to a final potential that covers the oxidation peaks of both analytes.

  • Record the DPV curve and measure the peak currents for Sunset Yellow FCF and Tartrazine.

• Data Analysis:

  • Construct calibration curves by plotting the peak currents against the respective analyte concentrations.

  • Determine the linear range and calculate the limit of detection (LOD) for each analyte.

IV. Visualized Workflows and Mechanisms

A. Experimental Workflow for Sensor Fabrication

The following diagram illustrates the step-by-step process for the fabrication of the poly(4-ABA)/MWCNTs/GCE sensor.

Caption: Workflow for the fabrication and use of a poly(4-ABA)/MWCNTs/GCE sensor.

B. Signaling Pathway for Analyte Detection

This diagram illustrates the principle of electrochemical detection of analytes at the modified electrode surface.

Caption: Mechanism of analyte detection at the poly(4-ABA) modified electrode.

References

• 1. mdpi.com [mdpi.com]
• 2. A novel electrochemical sensor for probing doxepin created on a glassy carbon electrode modified with poly(4-amino- benzoic acid)/multi-walled carbon nanotubes composite film - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Functionalization of Nanoparticles with 4-(4-aminophenyl)benzoic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The functionalization of nanoparticles with specific ligands is a critical step in the development of targeted drug delivery systems, advanced imaging agents, and novel therapeutics. The molecule 4-(4-aminophenyl)benzoic acid serves as a versatile linker, possessing a carboxylic acid group at one end and an amino group at the other. This bifunctional nature allows for the covalent attachment to nanoparticles through various conjugation chemistries, enabling further modification or direct interaction with biological targets.

This document provides a detailed, step-by-step guide for the functionalization of nanoparticles with 4-(4-aminophenyl)benzoic acid. Two primary protocols are presented, catering to nanoparticles with either surface carboxyl or amine functionalities. Additionally, comprehensive methods for the characterization of the resulting functionalized nanoparticles are described, and representative data are summarized in tabular format for clarity and ease of comparison.

Data Presentation: Physicochemical Properties of Functionalized Nanoparticles

Successful functionalization with 4-(4-aminophenyl)benzoic acid is expected to alter the physicochemical properties of the nanoparticles. The following tables summarize typical changes in hydrodynamic size and zeta potential observed upon surface modification. These values are representative and may vary depending on the specific nanoparticle core material, initial size, and surface chemistry.

Table 1: Change in Hydrodynamic Diameter and Polydispersity Index (PDI)

Nanoparticle Type	Stage	Z-average Diameter (nm)	PDI	Reference
Fe₃O₄@SiO₂	Bare (Fe₃O₄)	45	0.164	[1]
Silica Coated (Fe₃O₄@SiO₂)	126	0.328	[1]
Amine-Functionalized (Fe₃O₄@SiO₂-NH₂)	64	0.233	[1]
Silica Nanoparticles	Amine-Functionalized	99.3	<0.2	[2]
After further conjugation	~100-300	Variable	[2]

Table 2: Change in Zeta Potential

Nanoparticle Type	Stage	Zeta Potential (mV)	pH	Reference
Fe₃O₄ Core-Shell	Bare (Fe₃O₄)	-13.5	7	[1]
Silica Coated (Fe₃O₄@SiO₂)	-24.8	7	[1]
Amine-Functionalized (Fe₃O₄@SiO₂-NH₂)	-18.7	7	[1]
Magnetic Nanoparticles	Original	~ -20	Neutral	[3]
Carboxy-modified	~ -40	Neutral	[3]
Amino-modified	~ +30	Neutral	[3]

Experimental Protocols

The following protocols detail the step-by-step procedures for the functionalization of nanoparticles with 4-(4-aminophenyl)benzoic acid.

Protocol 1: Functionalization of Carboxylated Nanoparticles

This protocol describes the covalent attachment of the amino group of 4-(4-aminophenyl)benzoic acid to nanoparticles bearing surface carboxyl groups using the well-established 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysulfosuccinimide (sulfo-NHS) chemistry.

Materials:

• Carboxylated nanoparticles (e.g., poly(lactic-co-glycolic acid) (PLGA), silica, or iron oxide nanoparticles)

• 4-(4-aminophenyl)benzoic acid

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-Hydroxysulfosuccinimide (sulfo-NHS)

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 5.5-6.0

• Coupling Buffer: Phosphate-Buffered Saline (PBS), pH 7.2-7.4

• Quenching Solution: 1 M Tris-HCl, pH 8.0 or 1 M Ethanolamine, pH 8.0

• Washing Buffer: PBS with 0.05% Tween-20

• Purified water (e.g., Milli-Q)

• Centrifuge or magnetic separator

• Rotator or orbital shaker

Procedure:

• Nanoparticle Preparation:

  • Disperse the carboxylated nanoparticles in the Activation Buffer to a concentration of 1-10 mg/mL.

  • Sonicate the suspension briefly to ensure a homogenous dispersion.

• Activation of Carboxyl Groups:

  • Freshly prepare solutions of EDC and sulfo-NHS in cold Activation Buffer. A typical starting concentration is 10 mg/mL for both.

  • Add the EDC solution to the nanoparticle suspension to a final concentration of 2-5 mM.

  • Immediately add the sulfo-NHS solution to a final concentration of 5-10 mM.

  • Incubate the reaction mixture for 15-30 minutes at room temperature with gentle, continuous mixing.

• Washing of Activated Nanoparticles:

  • Pellet the activated nanoparticles by centrifugation or magnetic separation.

  • Discard the supernatant containing excess EDC and sulfo-NHS.

  • Resuspend the nanoparticles in cold Coupling Buffer.

  • Repeat the washing step twice more to ensure complete removal of the activating agents.

• Conjugation with 4-(4-aminophenyl)benzoic acid:

  • Prepare a solution of 4-(4-aminophenyl)benzoic acid in Coupling Buffer. The concentration will depend on the desired surface density and should be optimized. A starting point is a 10 to 50-fold molar excess relative to the estimated number of surface carboxyl groups.

  • Resuspend the washed, activated nanoparticles in the 4-(4-aminophenyl)benzoic acid solution.

  • Incubate the reaction for 2-4 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching of Unreacted Sites:

  • Pellet the nanoparticles and resuspend them in the Quenching Solution.

  • Incubate for 30 minutes at room temperature to block any remaining active NHS-ester sites.

• Final Washing and Storage:

  • Wash the functionalized nanoparticles three times with the Washing Buffer to remove non-covalently bound molecules and quenching agents.

  • Resuspend the final product in a suitable storage buffer (e.g., PBS) and store at 4°C.

Protocol 2: Functionalization of Amine-Functionalized Nanoparticles

This protocol outlines the attachment of the carboxylic acid group of 4-(4-aminophenyl)benzoic acid to nanoparticles with surface amine groups, also utilizing EDC/sulfo-NHS chemistry.

Materials:

• Amine-functionalized nanoparticles (e.g., aminosilane-coated silica or iron oxide nanoparticles)

• 4-(4-aminophenyl)benzoic acid

• EDC and sulfo-NHS

• Activation Buffer, Coupling Buffer, Quenching Solution, Washing Buffer, and Purified Water (as in Protocol 1)

• Centrifuge or magnetic separator

• Rotator or orbital shaker

Procedure:

• Activation of 4-(4-aminophenyl)benzoic acid:

  • Dissolve 4-(4-aminophenyl)benzoic acid in the Activation Buffer to a final concentration of 1-5 mg/mL.

  • Freshly prepare solutions of EDC and sulfo-NHS in cold Activation Buffer.

  • Add EDC and sulfo-NHS to the 4-(4-aminophenyl)benzoic acid solution. A molar ratio of 1:2:2 (carboxylic acid:EDC:sulfo-NHS) is a common starting point.

  • Incubate for 15-30 minutes at room temperature to form the stable sulfo-NHS ester.

• Conjugation to Amine-Functionalized Nanoparticles:

  • Disperse the amine-functionalized nanoparticles in the Coupling Buffer to a concentration of 1-10 mg/mL.

  • Add the activated 4-(4-aminophenyl)benzoic acid solution from Step 1 to the nanoparticle suspension.

  • Incubate for 2-4 hours at room temperature or overnight at 4°C with gentle, continuous mixing.

• Quenching and Washing:

  • Follow steps 5 and 6 from Protocol 1 to quench unreacted sites and perform the final washing steps.

Characterization of Functionalized Nanoparticles

Thorough characterization is essential to confirm the successful functionalization of the nanoparticles.

• Dynamic Light Scattering (DLS): To determine the hydrodynamic diameter and polydispersity index (PDI) of the nanoparticles before and after functionalization. An increase in size is expected upon successful conjugation.

• Zeta Potential Measurement: To assess the surface charge of the nanoparticles. A change in zeta potential indicates a modification of the nanoparticle surface. For example, the conjugation of the amino group of 4-(4-aminophenyl)benzoic acid to a carboxylated nanoparticle will result in a less negative or even positive zeta potential, depending on the final surface coverage and the pH of the medium.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the functional groups present on the nanoparticle surface.[4][5] The appearance of characteristic peaks for the aromatic rings and the amide bond formed during conjugation will confirm the presence of 4-(4-aminophenyl)benzoic acid.

• Thermogravimetric Analysis (TGA): To quantify the amount of organic material (the ligand) coated onto the inorganic nanoparticle core.[6][7] The weight loss at temperatures corresponding to the decomposition of the organic molecule can be used to calculate the ligand density.

• Transmission Electron Microscopy (TEM): To visualize the morphology and size of the nanoparticles and to ensure that no significant aggregation has occurred during the functionalization process.

Mandatory Visualizations

Caption: Workflow for functionalizing carboxylated nanoparticles.

Caption: Workflow for functionalizing amine-functionalized nanoparticles.

Caption: Characterization workflow for functionalized nanoparticles.

References

• 1. Design and preparation of amino-functionalized core-shell magnetic nanoparticles for photocatalytic application and investigation of cytotoxicity effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. jddtonline.info [jddtonline.info]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Note: High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) Methods for the Analysis and Quantification of 4-(4-aminophenyl)benzoic acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the analysis and quantification of 4-(4-aminophenyl)benzoic acid using High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Mass Spectrometry (LC-MS). These methods are suitable for purity assessment, impurity profiling, and quantitative analysis in various sample matrices encountered during drug development.

Introduction

4-(4-aminophenyl)benzoic acid is a chemical intermediate that can be found in the synthesis of various pharmaceutical compounds and specialty polymers. Accurate and reliable analytical methods are crucial for its quantification and for monitoring impurities in active pharmaceutical ingredients (APIs) and drug products.[1] This application note details robust HPLC and LC-MS methods for the sensitive and selective analysis of this compound.

Section 1: HPLC Method for Quantification

This section outlines a reversed-phase HPLC method with UV detection for the routine quantification of 4-(4-aminophenyl)benzoic acid. The method is designed to be robust and reproducible.

Experimental Protocol: HPLC-UV

1. Instrumentation and Columns:

• A standard HPLC system equipped with a UV detector is suitable for this method.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is recommended for good separation and peak shape.[2]

2. Reagents and Mobile Phase:

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• All solvents should be of HPLC grade.

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• UV Detection Wavelength: 280 nm[2]

• Gradient Elution:

  • 0-1 min: 10% B

  • 1-15 min: 10% to 90% B

  • 15-18 min: 90% B

  • 18-20 min: 90% to 10% B

  • 20-25 min: 10% B (re-equilibration)

4. Standard and Sample Preparation:

• Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 4-(4-aminophenyl)benzoic acid reference standard in 10 mL of a 50:50 mixture of acetonitrile and water (diluent).

• Working Standard Solutions: Prepare a series of dilutions from the stock solution in the range of 1-100 µg/mL to construct a calibration curve.

• Sample Preparation: Dissolve the sample in the diluent to achieve a concentration within the calibration range. Filter through a 0.45 µm syringe filter before injection.

Data Presentation: HPLC Method Performance (Illustrative)

The following table summarizes the expected performance characteristics of the HPLC method.

Parameter	Expected Value
Retention Time (RT)	Approx. 8.5 min
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantification (LOQ)	0.3 µg/mL
Linearity (R²)	> 0.999
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98-102%

Section 2: LC-MS Method for High-Sensitivity Quantification

For applications requiring higher sensitivity and selectivity, such as impurity analysis at trace levels, an LC-MS method is recommended. This section provides a protocol for an LC-MS/MS method using a triple quadrupole mass spectrometer.

Experimental Protocol: LC-MS/MS

1. Instrumentation:

• An HPLC or UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

2. LC Conditions (similar to HPLC method for transferability):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 3.5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40 °C.

• Gradient Elution:

  • 0-1 min: 5% B

  • 1-8 min: 5% to 95% B

  • 8-10 min: 95% B

  • 10-10.1 min: 95% to 5% B

  • 10.1-15 min: 5% B (re-equilibration)

3. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Scan Type: Multiple Reaction Monitoring (MRM).[3]

• Precursor Ion (Q1): m/z 214.1 (corresponding to [M+H]⁺ for C13H11NO2).

• Product Ions (Q3): To be determined by direct infusion of a standard solution to find the most abundant and stable fragment ions. A common fragment would likely result from the loss of COOH (m/z 169.1).

• Collision Energy (CE): Optimize for the specific instrument and transitions.

• Source Parameters: Optimize source temperature, gas flows, and voltages for maximum signal intensity.

4. Standard and Sample Preparation:

• Follow the same procedure as for the HPLC method, but with a lower concentration range for the calibration curve (e.g., 0.1-100 ng/mL) due to the higher sensitivity of the LC-MS/MS technique.

Data Presentation: LC-MS Method Performance (Illustrative)

The following table summarizes the expected performance characteristics of the LC-MS/MS method.

Parameter	Expected Value
Retention Time (RT)	Approx. 5.2 min
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.15 ng/mL
Linearity (R²)	> 0.999
Precision (%RSD)	< 5%
Accuracy (% Recovery)	95-105%

Section 3: Workflow and Pathway Visualization

The following diagrams illustrate the general experimental workflow for the analysis of 4-(4-aminophenyl)benzoic acid.

HPLC and LC-MS Experimental Workflow

Caption: General workflow for the HPLC and LC-MS analysis of 4-(4-aminophenyl)benzoic acid.

Logical Relationship for Method Selection

Caption: Decision logic for selecting the appropriate analytical method based on application.

Conclusion

The HPLC and LC-MS methods detailed in this application note provide reliable and robust approaches for the analysis and quantification of 4-(4-aminophenyl)benzoic acid. The HPLC-UV method is well-suited for routine quality control, while the LC-MS/MS method offers the high sensitivity and selectivity required for trace-level impurity analysis and demanding research applications. These protocols can be adapted and validated for specific sample matrices and regulatory requirements.

References

• 1. ETERA - e-terast tärkab mõte! [etera.ee]
• 2. Simultaneous determination of p-aminobenzoic acid and its metabolites in urine by high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]

The Versatility of 4-(4-Aminophenyl)benzoic Acid in Medicinal Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(4-Aminophenyl)benzoic acid is a versatile bifunctional molecule that has emerged as a valuable building block in medicinal chemistry. Its unique structure, featuring a central biphenyl core with a carboxylic acid at one end and an amino group at the other, provides a robust scaffold for the synthesis of a diverse array of derivatives with significant therapeutic potential. This document provides detailed application notes, experimental protocols, and quantitative data to guide researchers in leveraging this scaffold for the development of novel therapeutic agents.

Applications in Drug Discovery

The rigid biphenyl core of 4-(4-aminophenyl)benzoic acid serves as an excellent backbone for orienting pharmacophoric groups in a spatially defined manner, facilitating interactions with biological targets. The presence of both an amine and a carboxylic acid allows for a wide range of chemical modifications, including amidation, esterification, and the formation of ureas, sulfonamides, and Schiff bases. This versatility has been exploited to develop compounds with a variety of biological activities.

Anticancer Activity

Derivatives of 4-(4-aminophenyl)benzoic acid have demonstrated significant potential as anticancer agents. By targeting key signaling pathways involved in tumor growth and proliferation, these compounds offer promising avenues for cancer therapy.

VEGFR-2 Inhibition: One of the most notable applications is in the development of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) inhibitors. VEGFR-2 is a key mediator of angiogenesis, the process of new blood vessel formation that is crucial for tumor growth and metastasis. By inhibiting VEGFR-2, these compounds can effectively cut off the blood supply to tumors.

Table 1: Anticancer Activity of 4-(4-Aminophenyl)benzoic Acid Derivatives

Compound Type	Target	Cell Line	IC50 (µM)	Reference
Benzimidazole Derivative (4ABBB)	Not Specified	Ehrlich Ascites Carcinoma	- (Significant reduction in viable cell count at 10 & 20 mg/kg)	[1][2]
Schiff Base Derivatives	Not Specified	HepG2	≥ 15.0	[3][4]
N-(4-aminophenyl)-substituted benzamides	VEGFR-2	-	0.136 - 0.192
1,3,4-Thiadiazole Derivatives	VEGFR-2	MCF-7	6.98 - 11.18
4-amino-3-chloro benzoate ester derivative (N5a)	EGFR	A549 (Lung)	1.23 ± 0.11	[5]
4-amino-3-chloro benzoate ester derivative (N5a)	EGFR	HepG2 (Liver)	2.45 ± 0.18	[5]
4-amino-3-chloro benzoate ester derivative (N5a)	EGFR	HCT-116 (Colon)	3.12 ± 0.25	[5]
Erlotinib (Reference)	EGFR	A549 (Lung)	4.56 ± 0.32	[5]
Erlotinib (Reference)	EGFR	HepG2 (Liver)	6.78 ± 0.51	[5]
Erlotinib (Reference)	EGFR	HCT-116 (Colon)	8.12 ± 0.63	[5]

Enzyme Inhibition

Soluble Epoxide Hydrolase (sEH) Inhibition: Derivatives of 4-(4-aminophenyl)benzoic acid have been investigated as inhibitors of soluble epoxide hydrolase (sEH).[6] sEH is an enzyme that degrades epoxyeicosatrienoic acids (EETs), which are signaling lipids with anti-inflammatory, vasodilatory, and analgesic properties. Inhibition of sEH increases the levels of EETs, offering a therapeutic strategy for treating hypertension, inflammation, and pain.[6]

Table 2: Soluble Epoxide Hydrolase (sEH) Inhibitory Activity

Compound	% Inhibition	Reference
4-(2-(4-(4-chlorobenzamido)benzoyl)hydrazinyl)-4-oxobutanoic acid	72%	[6]

Antimicrobial Activity

Schiff base derivatives synthesized from 4-(4-aminophenyl)benzoic acid have shown promising antibacterial and antifungal activities. These compounds represent a potential new class of antimicrobial agents.[3][7][8][9][10]

Table 3: Antimicrobial Activity of 4-(4-Aminophenyl)benzoic Acid Schiff Base Derivatives

Activity	Pathogen	MIC (µM)	Reference
Antibacterial	Methicillin-resistant Staphylococcus aureus (MRSA)	from 15.62	[3][4]
Antimycobacterial	Mycobacterium spp.	≥ 62.5	[3][4]
Antifungal	Various fungi	≥ 7.81	[3][4]

Experimental Protocols

Synthesis of N-(4-Aminophenyl)-Substituted Benzamides[5]

This protocol describes a general two-step synthesis of N-(4-aminophenyl)-substituted benzamides starting from a substituted benzoic acid.

Step 1: Synthesis of N-(4-nitrophenyl)-substituted benzamides

• To a solution of the desired substituted benzoic acid (1 equivalent) in thionyl chloride, reflux the mixture for 2-3 hours.

• Remove the excess thionyl chloride under reduced pressure to obtain the acyl chloride.

• Dissolve the acyl chloride in dry dichloromethane (DCM).

• Add 4-nitroaniline (1 equivalent) and triethylamine (TEA) (1.1 equivalents) to the solution.

• Stir the reaction mixture at room temperature for 12-24 hours.

• Wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain the N-(4-nitrophenyl)-substituted benzamide.

Step 2: Reduction to N-(4-aminophenyl)-substituted benzamides

• Dissolve the N-(4-nitrophenyl)-substituted benzamide from Step 1 in ethanol.

• Add 10% Palladium on carbon (Pd/C) catalyst (catalytic amount).

• Hydrogenate the mixture under a hydrogen atmosphere (balloon or Parr hydrogenator) at room temperature for 2-4 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to yield the N-(4-aminophenyl)-substituted benzamide.

In Vitro Cytotoxicity Assessment: MTT Assay[12][13]

This protocol outlines the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay to determine the cytotoxic effects of synthesized compounds on cancer cell lines.

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Add 100 µL of the diluted compounds to the respective wells. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic drug). Incubate for 48-72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline, PBS) to each well.

• Incubation: Incubate the plate for 3-4 hours at 37°C to allow the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plate for 15 minutes on a plate shaker to ensure complete dissolution. Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth) by plotting the percentage of viability against the compound concentration and fitting the data to a dose-response curve.

In Vitro VEGFR-2 Kinase Inhibition Assay[5][7]

This protocol describes a method to determine the in vitro inhibitory activity of compounds against the VEGFR-2 kinase.

• Reagent Preparation: Prepare the kinase reaction buffer, recombinant human VEGFR-2 enzyme, a suitable substrate (e.g., poly(Glu, Tyr) 4:1), and ATP.

• Compound Preparation: Prepare serial dilutions of the test compounds in the kinase reaction buffer.

• Kinase Reaction: In a 96-well plate, add the kinase reaction buffer, the diluted test compound, and the VEGFR-2 enzyme. Incubate for 10-15 minutes at room temperature.

• Initiation of Reaction: Initiate the kinase reaction by adding a mixture of the substrate and ATP.

• Incubation: Incubate the plate at 30°C for a defined period (e.g., 30-60 minutes).

• Detection: Stop the reaction and quantify the amount of phosphorylated substrate using a suitable detection method, such as a luminescence-based assay (e.g., Kinase-Glo®) that measures the amount of ATP remaining in the well. A lower luminescence signal indicates higher kinase activity.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to a no-inhibitor control. Determine the IC50 value by plotting the percentage of inhibition against the compound concentration and fitting the data to a dose-response curve.

In Vitro Soluble Epoxide Hydrolase (sEH) Inhibitor Screening Assay[1][8][10][11]

This fluorometric assay is used to screen for inhibitors of sEH.

• Reagent Preparation: Prepare the sEH assay buffer, recombinant human sEH enzyme, a fluorogenic sEH substrate (e.g., PHOME), and a known sEH inhibitor as a positive control.

• Compound Preparation: Prepare serial dilutions of the test compounds in the assay buffer.

• Assay Reaction: In a black 96-well plate, add the assay buffer, the diluted test compound, and the sEH enzyme. Incubate for 5-10 minutes at room temperature.

• Initiation of Reaction: Initiate the enzymatic reaction by adding the sEH substrate.

• Fluorescence Measurement: Immediately begin measuring the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., Ex/Em = 362/460 nm for the product of PHOME hydrolysis) in a kinetic mode for 15-30 minutes at 25°C.

• Data Analysis: Calculate the rate of the enzymatic reaction (slope of the fluorescence versus time curve). Determine the percentage of inhibition for each compound concentration relative to a no-inhibitor control. Calculate the IC50 value by plotting the percentage of inhibition against the compound concentration.

Logical Relationships in Drug Design

The use of 4-(4-aminophenyl)benzoic acid as a building block often involves established medicinal chemistry strategies such as utilizing it as a privileged scaffold or for scaffold hopping.

A privileged scaffold is a molecular framework that is able to bind to multiple biological targets. The 4-(4-aminophenyl)benzoic acid core can be considered a privileged scaffold due to its presence in a variety of biologically active compounds. By systematically modifying the functional groups on this scaffold, medicinal chemists can generate libraries of compounds to screen against a wide range of targets.

Scaffold hopping is a strategy used to identify novel core structures with improved properties while retaining the desired biological activity. If a lead compound based on the 4-(4-aminophenyl)benzoic acid scaffold exhibits suboptimal pharmacokinetic properties or toxicity, scaffold hopping can be employed to replace the biphenyl core with a different, isosteric ring system. This can lead to the discovery of new chemical entities with enhanced drug-like properties.

References

• 1. assaygenie.com [assaygenie.com]
• 2. Privileged scaffolds for library design and drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Classification of Scaffold Hopping Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bpsbioscience.com [bpsbioscience.com]
• 6. benchchem.com [benchchem.com]
• 7. Design, Synthesis and Biological Evaluation of 4-Benzamidobenzoic Acid Hydrazide Derivatives as Novel Soluble Epoxide Hydrolase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]
• 9. abcam.cn [abcam.cn]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for the Electropolymerization of 4-(4-Aminophenyl)benzoic Acid

Affiliation: Google Research

Abstract

This document provides a detailed experimental setup and protocol for the electropolymerization of 4-(4-aminophenyl)benzoic acid to form a conductive polymer film, poly(4-(4-aminophenyl)benzoic acid), on an electrode surface. The methodology is primarily based on potentiodynamic techniques, specifically cyclic voltammetry. These protocols are intended for researchers, scientists, and professionals in drug development and materials science who are interested in the synthesis and application of functionalized conductive polymers.

Introduction

Electropolymerization is a versatile technique for the synthesis of conductive polymer films directly onto an electrode surface. This method offers precise control over film thickness, morphology, and properties. 4-(4-aminophenyl)benzoic acid is a promising monomer for electropolymerization due to the presence of an electroactive amine group, which can undergo oxidative polymerization, and a carboxylic acid group, which can be used for further functionalization, such as drug conjugation or sensor development. The resulting polymer, poly(4-(4-aminophenyl)benzoic acid), possesses interesting electrochemical and physical properties suitable for various applications, including biosensors, drug delivery systems, and corrosion protection.

The electropolymerization of aromatic amines, such as aniline and its derivatives, proceeds via the formation of radical cations upon oxidation, which then couple to form dimers, oligomers, and ultimately a polymer film on the electrode surface.[1] The presence of the benzoic acid moiety can influence the polymerization process and the properties of the resulting polymer.

Experimental Setup

A standard three-electrode electrochemical cell is required for the electropolymerization process.

• Working Electrode (WE): The substrate on which the polymer film will be deposited. Common choices include Glassy Carbon Electrode (GCE)[2][3], Platinum (Pt) electrode[4], or Indium Tin Oxide (ITO) coated glass. The choice of electrode depends on the intended application of the polymer film.

• Reference Electrode (RE): Provides a stable potential reference. A Saturated Calomel Electrode (SCE) or a Silver/Silver Chloride (Ag/AgCl) electrode is typically used.[5]

• Counter Electrode (CE): Completes the electrical circuit. A platinum wire or a graphite rod is commonly used.[5]

• Potentiostat/Galvanostat: An instrument that controls the potential of the working electrode with respect to the reference electrode and measures the resulting current.

Reagents and Materials

• Monomer: 4-(4-aminophenyl)benzoic acid

• Solvent/Electrolyte: The choice of solvent and supporting electrolyte is crucial for the electropolymerization process. An aqueous acidic medium or an organic solvent can be used.

  • Aqueous Medium: Phosphate buffer solution (PBS) at a specific pH (e.g., pH 7.0) is a common choice.[2][3] Sulfuric acid (H₂SO₄) solution can also be used.[6]

  • Organic Medium: Acetonitrile or dichloromethane (DCM) containing a supporting electrolyte like tetrabutylammonium perchlorate (TBAP) or lithium perchlorate (LiClO₄).[7]

• Other Reagents:

  • Alumina slurry (e.g., 0.05 µm) for polishing the working electrode.[2]

  • Acetone and distilled water for cleaning the electrode.[2]

Experimental Protocols

4.1. Electrode Preparation

Proper preparation of the working electrode is critical for obtaining a uniform and adherent polymer film.

• Polishing: Polish the surface of the working electrode (e.g., GCE) with 0.05 µm alumina slurry on a polishing cloth for 5 minutes to obtain a mirror-like finish.[2]

• Cleaning: Rinse the polished electrode thoroughly with distilled water and then sonicate it in acetone and distilled water for 5 minutes each to remove any residual alumina particles and contaminants.[2]

• Drying: Dry the electrode under a stream of nitrogen gas.

4.2. Electropolymerization Procedure (Potentiodynamic Method)

This protocol describes the electropolymerization of 4-(4-aminophenyl)benzoic acid using cyclic voltammetry (CV).

• Prepare the Monomer Solution: Dissolve a specific concentration of 4-(4-aminophenyl)benzoic acid in the chosen electrolyte solution. For example, a 100 µmol L⁻¹ monomer solution in phosphate buffer (pH 7.0).[2][3]

• Assemble the Electrochemical Cell: Place the prepared working electrode, reference electrode, and counter electrode in the electrochemical cell containing the monomer solution.

• Perform Electropolymerization:

  • Connect the electrodes to the potentiostat.

  • Apply a potential cycling program. A typical procedure involves cycling the potential between a lower and an upper limit for a set number of cycles. For instance, scan the potential from -0.3 V to 1.5 V at a scan rate of 100 mV s⁻¹ for 30 cycles.[2][3]

  • During the potential cycling, the monomer will be oxidized at a specific potential, leading to the formation of the polymer film on the electrode surface. This is typically observed as an increase in the peak currents with each successive cycle.[8]

• Post-Polymerization Cleaning: After electropolymerization, gently rinse the polymer-coated electrode with the blank electrolyte solution to remove any unreacted monomer and oligomers.

Data Presentation

The following table summarizes typical experimental parameters for the electropolymerization of aminobenzoic acid derivatives, which can be used as a starting point for optimizing the electropolymerization of 4-(4-aminophenyl)benzoic acid.

Parameter	Value	Reference
Monomer	4-Aminobenzoic Acid	[2][3]
Working Electrode	Glassy Carbon Electrode (GCE)	[2][3]
Electrolyte	Phosphate Buffer (pH 7.0)	[2][3]
Monomer Concentration	100 µmol L⁻¹	[2][3]
Electropolymerization Technique	Cyclic Voltammetry	[2][3]
Potential Range	-0.3 V to 1.5 V	[2][3]
Scan Rate	100 mV s⁻¹	[2][3]
Number of Cycles	30	[2][3]

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for the electropolymerization of 4-(4-aminophenyl)benzoic acid.

Caption: Experimental workflow for the electropolymerization process.

Characterization of the Polymer Film

After synthesis, the poly(4-(4-aminophenyl)benzoic acid) film should be characterized to determine its properties.

• Electrochemical Characterization: Cyclic voltammetry (CV) and Electrochemical Impedance Spectroscopy (EIS) can be used to study the electrochemical behavior, conductivity, and stability of the polymer film.

• Spectroscopic Characterization: Fourier-Transform Infrared (FTIR) spectroscopy can confirm the presence of key functional groups in the polymer structure.[9] UV-Visible (UV-Vis) spectroscopy can be used to study the electronic properties of the film.

• Morphological Characterization: Scanning Electron Microscopy (SEM) can be employed to visualize the surface morphology and thickness of the polymer film.

Safety Precautions

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle all chemicals in a well-ventilated fume hood.

• Dispose of chemical waste according to institutional guidelines.

References

• 1. researchgate.net [researchgate.net]
• 2. Electropolymerized 4-Aminobenzoic Acid Based Voltammetric Sensor for the Simultaneous Determination of Food Azo Dyes | MDPI [mdpi.com]
• 3. Electropolymerized 4-Aminobenzoic Acid Based Voltammetric Sensor for the Simultaneous Determination of Food Azo Dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols: The Role of 4-(4-aminophenyl)benzoic Acid in the Synthesis of Liquid Crystal Polymers

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-(4-aminophenyl)benzoic acid is a key monomer in the synthesis of aromatic polyamides, a class of high-performance polymers. Its rigid, linear structure, a result of the para-substituted aromatic rings, is a fundamental prerequisite for the formation of liquid crystalline phases. These liquid crystal polymers (LCPs) exhibit a unique combination of properties, including high thermal stability, excellent mechanical strength, and the ability to self-organize into ordered structures. This anisotropic nature makes them suitable for a variety of advanced applications, including high-strength fibers, specialty films, and matrices for controlled drug delivery.

This document provides detailed application notes and experimental protocols for the synthesis and characterization of liquid crystal polymers derived from 4-(4-aminophenyl)benzoic acid.

Data Presentation

The properties of liquid crystal polyamides derived from 4-(4-aminophenyl)benzoic acid and its analogs are influenced by the choice of co-monomers and the polymerization conditions. The following tables summarize typical quantitative data for this class of polymers.

Table 1: Thermal Properties of Aromatic Polyamides

Polymer System	Glass Transition Temperature (Tg) (°C)	Melting Temperature (Tm) (°C)	Decomposition Temperature (Td, 10% weight loss) (°C)
Polyamide from 4-(4-aminophenyl)benzoic acid and terephthaloyl chloride	250 - 280	> 400 (often decomposes before melting)	450 - 500
Polyamide with flexible spacers	180 - 220	280 - 350	420 - 480
Copolyamide with other aromatic diamines	220 - 300	Varies depending on composition	440 - 520

Note: The exact values can vary significantly based on the polymer's molecular weight, polydispersity, and the specific co-monomer used.

Table 2: Mechanical Properties of Aromatic Polyamide Films

Polymer System	Tensile Strength (MPa)	Tensile Modulus (GPa)	Elongation at Break (%)
Oriented fibers from 4-(4-aminophenyl)benzoic acid based polyamide	> 1000	> 50	2 - 4
Unoriented films	80 - 120	2.0 - 3.5	5 - 15
Copolyamide films	90 - 150	2.5 - 4.0	8 - 20

Note: Mechanical properties are highly dependent on the processing and orientation of the polymer.

Experimental Protocols

Protocol 1: Synthesis of Aromatic Polyamide via Low-Temperature Solution Polycondensation

This protocol describes the synthesis of a polyamide from 4-(4-aminophenyl)benzoic acid and terephthaloyl chloride.

Materials:

• 4-(4-aminophenyl)benzoic acid

• Terephthaloyl chloride

• N,N-Dimethylacetamide (DMAc), anhydrous

• Lithium chloride (LiCl), anhydrous

• Pyridine, anhydrous

• Methanol

• Nitrogen gas supply

• Standard glassware for organic synthesis (three-neck flask, condenser, dropping funnel, mechanical stirrer)

Procedure:

• Monomer Dissolution: In a flame-dried three-neck flask equipped with a mechanical stirrer, nitrogen inlet, and a dropping funnel, dissolve a specific molar amount of 4-(4-aminophenyl)benzoic acid in anhydrous DMAc containing 5% (w/v) anhydrous LiCl. Stir the mixture under a gentle stream of nitrogen until the monomer is completely dissolved.

• Addition of Acid Chloride: Cool the solution to 0°C using an ice bath. Dissolve an equimolar amount of terephthaloyl chloride in a minimal amount of anhydrous DMAc and add it to the dropping funnel.

• Polymerization: Add the terephthaloyl chloride solution dropwise to the stirred monomer solution over a period of 30-60 minutes, maintaining the temperature at 0°C. After the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue stirring for 12-24 hours. The viscosity of the solution will increase significantly as the polymerization proceeds.

• Precipitation and Washing: Pour the viscous polymer solution into a large excess of methanol with vigorous stirring to precipitate the polyamide.

• Purification: Filter the fibrous polymer precipitate and wash it thoroughly with hot water and then with methanol to remove any unreacted monomers, oligomers, and residual solvent.

• Drying: Dry the purified polymer in a vacuum oven at 80-100°C for 24 hours or until a constant weight is achieved.

Protocol 2: Characterization of the Liquid Crystalline Properties

Instrumentation:

• Differential Scanning Calorimeter (DSC)

• Thermogravimetric Analyzer (TGA)

• Polarized Optical Microscope (POM) with a hot stage

Procedure:

• Thermal Transitions (DSC):

  • Accurately weigh 5-10 mg of the dried polymer into an aluminum DSC pan.

  • Heat the sample from room temperature to a temperature above its expected melting or clearing point (e.g., 450°C) at a heating rate of 10°C/min under a nitrogen atmosphere.

  • Cool the sample at a controlled rate (e.g., 10°C/min) back to room temperature.

  • Perform a second heating scan under the same conditions. The glass transition (Tg), melting (Tm), and clearing (Ti, isotropic transition) temperatures can be determined from the second heating curve.

• Thermal Stability (TGA):

  • Place 5-10 mg of the dried polymer in a TGA pan.

  • Heat the sample from room temperature to 800°C at a heating rate of 10°C/min under a nitrogen atmosphere.

  • The temperature at which a 5% or 10% weight loss occurs is recorded as the decomposition temperature (Td).

• Optical Texture Observation (POM):

  • Place a small amount of the polymer powder between two glass slides on the hot stage of the polarized optical microscope.

  • Heat the sample slowly and observe the changes in the optical texture through the crossed polarizers.

  • The appearance of birefringent textures (e.g., nematic schlieren or smectic focal-conic textures) upon melting of the crystalline phase confirms the presence of a liquid crystalline phase. Note the temperatures at which these phase transitions occur.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis and characterization of liquid crystal polyamides.

Caption: Relationship between monomer structure and liquid crystal polymer properties.

Application Notes: Synthesis and Potential Applications of Novel Azo Dyes Derived from 4-(4-aminophenyl)benzoic acid

Introduction

Azo dyes represent the largest and most versatile class of synthetic colorants, characterized by the presence of one or more azo groups (-N=N-).[1][2] Their applications are extensive, ranging from coloring textiles, leather, and paper to uses in the food and cosmetic industries.[3] Beyond their role as colorants, azo compounds are gaining significant attention in medicinal chemistry and drug development.[2] The azo bond can be engineered for targeted drug delivery, particularly to the colon, where azoreductase enzymes produced by the gut microbiome can cleave the bond, releasing an active pharmaceutical ingredient.[4] Furthermore, novel azo dyes incorporating various heterocyclic scaffolds have demonstrated promising antimicrobial, antifungal, and anticancer activities.[4][5]

This document provides a detailed protocol for the synthesis of novel azo dyes using 4-(4-aminophenyl)benzoic acid as the starting precursor. This precursor, featuring a biphenyl structure with both an amine and a carboxylic acid group, allows for the creation of complex dyes with tunable properties. The amino group serves as the anchor for diazotization, while the carboxylic acid moiety can modulate solubility and binding characteristics.[4] The protocols outlined below are based on well-established methods for azo dye synthesis from aromatic amines.[4][6]

General Synthesis Pathway

The synthesis of azo dyes from 4-(4-aminophenyl)benzoic acid is a two-step process:

• Diazotization: The primary aromatic amine on the 4-(4-aminophenyl)benzoic acid molecule is converted into a highly reactive diazonium salt. This reaction is conducted in the presence of nitrous acid (HNO₂), which is generated in situ from sodium nitrite (NaNO₂) and a strong mineral acid like hydrochloric acid (HCl).[4] Maintaining a low temperature (0–5 °C) is critical to prevent the decomposition of the unstable diazonium salt.[4][6]

• Azo Coupling: The diazonium salt solution is then added to a solution containing an electron-rich coupling agent, such as a phenol or an aromatic amine (e.g., 2-naphthol). The diazonium ion acts as an electrophile and attacks the activated aromatic ring of the coupling component to form the stable azo bond, resulting in the colored dye.[4]

Experimental Protocols

Materials and Reagents

Reagent/Material	Function
4-(4-aminophenyl)benzoic acid	Starting material (amine source for diazotization)
Sodium Nitrite (NaNO₂)	Reagent for generating nitrous acid
Hydrochloric Acid (HCl)	Catalyst and acidic medium provider
2-Naphthol	Coupling agent
Sodium Hydroxide (NaOH)	To dissolve the phenolic coupling agent
Distilled Water	Solvent
Ice-water bath	For temperature control
Beakers, Stirring Rod, Buchner Funnel	Standard laboratory glassware

Protocol 1: Diazotization of 4-(4-aminophenyl)benzoic acid

• In a 150 mL beaker, dissolve 2.13 g (0.01 mol) of 4-(4-aminophenyl)benzoic acid in a mixture of 5 mL of concentrated HCl and 20 mL of distilled water. Stir until a clear solution is achieved.

• Cool the beaker in an ice-water bath to lower the solution's temperature to 0–5 °C.[4]

• In a separate small beaker, prepare a solution by dissolving 0.69 g (0.01 mol) of sodium nitrite in 10 mL of cold distilled water.[4]

• While vigorously stirring the 4-(4-aminophenyl)benzoic acid solution and maintaining the temperature between 0–5 °C, add the sodium nitrite solution dropwise.[4]

• The formation of the diazonium salt is indicated by a pale yellow solution. Keep this solution in the ice bath for the subsequent coupling reaction.[7]

Protocol 2: Azo Coupling with 2-Naphthol

• In a 250 mL beaker, dissolve 1.44 g (0.01 mol) of 2-naphthol in 25 mL of a 10% aqueous sodium hydroxide solution. Stir until fully dissolved.[4][6]

• Cool this solution in a separate ice-water bath.

• While maintaining the low temperature and stirring the 2-naphthol solution, slowly add the previously prepared cold diazonium salt solution.[4]

• A brightly colored precipitate of the azo dye should form immediately.[4]

• Continue stirring the reaction mixture in the ice bath for an additional 15-20 minutes to ensure the coupling reaction is complete.[4]

Protocol 3: Isolation and Purification of the Azo Dye

• Isolate the solid azo dye product by vacuum filtration using a Buchner funnel.[4]

• Wash the precipitate on the filter paper with a small amount of cold distilled water to remove any unreacted salts and impurities.[4]

• The purity of the synthesized dye can be assessed using thin-layer chromatography (TLC).[8]

• Allow the purified product to air dry or dry in a desiccator. Calculate the final yield.

Characterization Data

The synthesized azo dyes can be characterized using various spectroscopic techniques. The table below presents expected data for a novel dye synthesized from 4-(4-aminophenyl)benzoic acid and 2-naphthol.

Characterization Technique	Expected Observations
FT-IR (cm⁻¹)	~3400-3300 (O-H stretch, from carboxylic acid), ~3050 (Aromatic C-H stretch), ~1680 (C=O stretch), ~1600-1450 (C=C aromatic stretch), ~1400 (-N=N- stretch)[1]
¹H NMR	Multiple peaks in the aromatic region (δ 7.0-8.5 ppm) corresponding to the protons on the biphenyl and naphthol rings.
UV-Visible Spectroscopy	A characteristic absorption peak in the visible region (typically 400-550 nm), confirming the presence of the extended chromophoric system.[9]
Melting Point	A sharp and distinct melting point, indicating the purity of the compound.[8]

Visualized Workflows and Applications

Caption: General experimental workflow for the synthesis of an azo dye.

Applications in Research and Drug Development

Azo dyes derived from precursors like 4-(4-aminophenyl)benzoic acid are of significant interest to researchers and drug development professionals for several reasons:

• Colon-Specific Drug Delivery: The azo bond is stable in the upper gastrointestinal tract but can be cleaved by azoreductase enzymes in the colon. This property is being actively explored to design prodrugs that deliver therapeutics specifically to the colon for treating conditions like inflammatory bowel disease or colon cancer, thereby minimizing systemic side effects.[4]

• Biologically Active Compounds: Azo compounds have been shown to possess a wide range of biological activities. Research has demonstrated that novel azo dyes can exhibit significant antibacterial, antifungal, and anticancer properties, making them scaffolds for new therapeutic agents.[1][4]

• Biological Stains and pH Indicators: Due to their strong color and binding capabilities, certain azo dyes are valuable as stains in histology and microscopy.[4] Some may also exhibit halochromism (color change with pH), allowing their use as pH indicators in analytical chemistry.[4]

Caption: Logical relationship from precursor to diverse applications.

References

• 1. jbiochemtech.com [jbiochemtech.com]
• 2. researchgate.net [researchgate.net]
• 3. Investigation of Low-Toxicity Azoic Direct Dyes Synthesized from 4,4′-Diaminobenzanilide [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. Synthesis and pharmacological activities of azo dye derivatives incorporating heterocyclic scaffolds: a review - RSC Advances (RSC Publishing) DOI:10.1039/D2RA04934A [pubs.rsc.org]
• 6. cuhk.edu.hk [cuhk.edu.hk]
• 7. sphinxsai.com [sphinxsai.com]
• 8. Synthesis and Characterization of Some Azo Dyes Derived from 4-Aminoacetophenone, 1, 4 Phenylene Diamine and Studying its Dyeing Performance and Antibacterial Activity | Semantic Scholar [semanticscholar.org]
• 9. impactfactor.org [impactfactor.org]

Application of 4-(4-aminophenyl)benzoic acid in designing materials for CO2 capture.

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

The escalating concentration of atmospheric carbon dioxide (CO₂) is a significant contributor to global climate change, necessitating the development of efficient and cost-effective CO₂ capture technologies. Porous materials, such as Metal-Organic Frameworks (MOFs), Covalent Organic Frameworks (COFs), and Porous Organic Polymers (POPs), have emerged as promising candidates for CO₂ capture due to their high surface area, tunable porosity, and chemical functionality. The incorporation of amine functionalities into these materials has been shown to significantly enhance their CO₂ uptake capacity and selectivity, owing to the specific chemical interactions between the basic amine groups and the acidic CO₂ molecules.

4-(4-aminophenyl)benzoic acid is a versatile building block for the design of such CO₂-philic materials. Its rigid aromatic structure can contribute to the formation of a robust porous framework, while the presence of both an amine (-NH₂) and a carboxylic acid (-COOH) group offers multiple avenues for polymerization and functionalization. The amine group can act as a potent CO₂ binding site, whereas the carboxylic acid group can be utilized for forming linkages in MOFs and certain types of POPs. This document provides a detailed overview of the potential applications of 4-(4-aminophenyl)benzoic acid in designing materials for CO₂ capture, along with experimental protocols for their synthesis and characterization.

Rationale for Using 4-(4-aminophenyl)benzoic Acid

The unique molecular structure of 4-(4-aminophenyl)benzoic acid makes it an attractive monomer for CO₂ capture materials for several reasons:

• Inherent Amine Functionality: The primary amine group provides a high density of CO₂-philic sites, which can enhance both the capacity and selectivity of CO₂ adsorption through chemisorption mechanisms.[1][2][3]

• Structural Rigidity: The phenyl rings contribute to the formation of a stable and porous framework, which is crucial for preventing pore collapse during CO₂ adsorption-desorption cycles.

• Dual Functional Groups: The presence of both an amine and a carboxylic acid group allows for its use in various polymerization reactions to form diverse porous structures, including polyamides and imine-linked polymers. The carboxylic acid can also serve as a linker to coordinate with metal ions in the synthesis of MOFs.

• Tunable Properties: The aromatic rings can be further functionalized to fine-tune the surface properties and pore environment of the resulting materials, potentially leading to improved CO₂ capture performance.

Quantitative Data on Amine-Functionalized CO₂ Capture Materials

While specific data for materials synthesized directly from 4-(4-aminophenyl)benzoic acid is not yet prevalent in the literature, the performance of analogous amine-functionalized porous organic polymers and covalent organic frameworks provides a strong benchmark for expected CO₂ capture capabilities. The following table summarizes the CO₂ adsorption capacities of various amine-containing porous materials.

Material	Monomers	BET Surface Area (m²/g)	CO₂ Uptake (mmol/g) at 273 K, 1 bar	CO₂ Uptake (mmol/g) at 295/298 K, 1 bar	CO₂/N₂ Selectivity (IAST)	Reference
Me₃TFB-(NH₂)₂BD	2,5,6-trimethyl-1,3,5-benzenetricarboxaldehyde, 3,3′-diaminobenzidine	1624 ± 89	1.12 ± 0.26	0.72 ± 0.07	83 ± 11 (at 273 K), 47 ± 11 (at 295 K)	[1][2]
y-POP-NH₂ (A3)	1,3,5-triethynylbenzene, terephthaloyl chloride (amine modified)	-	~2.5	-	~150 (at 273 K)	[4][5]
BTAPs	Elemental sulfur, p-tolyl and 4-aminophenyl units	up to 2085	up to 6.58	up to 4.33	-	[6]

Experimental Protocols

The following are detailed methodologies for key experiments related to the synthesis and evaluation of CO₂ capture materials derived from 4-(4-aminophenyl)benzoic acid.

Protocol 1: Synthesis of a Porous Polyamide from 4-(4-aminophenyl)benzoic Acid

This protocol describes a potential synthetic route to a porous polyamide via self-polycondensation of 4-(4-aminophenyl)benzoic acid.

Materials:

• 4-(4-aminophenyl)benzoic acid

• Triphenyl phosphite

• Pyridine

• N-methyl-2-pyrrolidone (NMP)

• Lithium chloride

• Methanol

• Chloroform

Procedure:

• In a flame-dried three-necked flask equipped with a magnetic stirrer and a reflux condenser under a nitrogen atmosphere, add 4-(4-aminophenyl)benzoic acid (1.00 g), NMP (20 mL), pyridine (5 mL), and lithium chloride (0.5 g).

• Stir the mixture at room temperature until all solids are dissolved.

• Add triphenyl phosphite (2.5 mL) to the solution.

• Heat the reaction mixture to 100 °C and maintain for 24 hours.

• After cooling to room temperature, pour the viscous solution into methanol (200 mL) to precipitate the polymer.

• Collect the polymer by filtration and wash thoroughly with methanol and chloroform.

• Purify the polymer by Soxhlet extraction with methanol for 24 hours.

• Dry the resulting porous polyamide in a vacuum oven at 120 °C for 24 hours.

Protocol 2: Characterization of the Porous Polymer

1. Brunauer-Emmett-Teller (BET) Surface Area Analysis:

• Activate the polymer sample by degassing under vacuum at 150 °C for 12 hours.

• Measure the nitrogen adsorption-desorption isotherms at 77 K using a surface area and porosimetry analyzer.

• Calculate the specific surface area using the BET model from the adsorption data in the relative pressure (P/P₀) range of 0.05 to 0.3.

• Determine the pore size distribution using non-local density functional theory (NLDFT) or Barrett-Joyner-Halenda (BJH) methods.

2. Fourier-Transform Infrared (FTIR) Spectroscopy:

• Record the FTIR spectrum of the dried polymer sample to confirm the formation of amide bonds and the disappearance of the carboxylic acid and primary amine starting groups.

3. Thermogravimetric Analysis (TGA):

• Perform TGA under a nitrogen atmosphere from room temperature to 800 °C at a heating rate of 10 °C/min to assess the thermal stability of the polymer.

Protocol 3: CO₂ Adsorption Measurements

1. Volumetric Adsorption Isotherms:

• Activate a known weight of the polymer sample under high vacuum at 150 °C for 12 hours in the sample tube of a volumetric adsorption analyzer.

• Measure the CO₂ and N₂ adsorption isotherms at 273 K and 298 K over a pressure range of 0 to 1 bar.

• The amount of adsorbed gas is determined by the pressure change in the manifold.

2. Calculation of CO₂/N₂ Selectivity:

• Calculate the initial slopes of the CO₂ and N₂ adsorption isotherms to estimate the ideal selectivity.

• For a more accurate prediction of selectivity for flue gas applications (typically 15% CO₂ in N₂), use the Ideal Adsorbed Solution Theory (IAST) to calculate the CO₂/N₂ selectivity from the single-component isotherms.[2]

Visualizations

Logical Workflow for Material Design and Application

Caption: Workflow from monomer to CO₂ capture application.

Mechanism of CO₂ Capture by Amine-Functionalized Porous Material

Caption: CO₂ capture mechanism by amine-functionalized material.

References

• 1. Aromatic Amine-Functionalized Covalent Organic Frameworks (COFs) for CO2/N2 Separation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Aromatic Amine-Functionalized Covalent Organic Frameworks (COFs) for CO2/N2 Separation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. diva-portal.org [diva-portal.org]
• 4. Synthesis of Porous Organic Polymers with Tunable Amine Loadings for CO2 Capture: Balanced Physisorption and Chemisorption - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Porous organic polymers for CO2 capture, separation and conversion - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to improve the yield of 4-(4-aminophenyl)benzoic acid synthesis reactions.

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for improving the yield of 4-(4-aminophenyl)benzoic acid synthesis reactions.

Frequently Asked Questions (FAQs)

Q1: What is the most common and effective method for synthesizing 4-(4-aminophenyl)benzoic acid?

A1: The most prevalent and versatile method for synthesizing 4-(4-aminophenyl)benzoic acid is the Suzuki-Miyaura cross-coupling reaction.[1] This reaction forms a carbon-carbon bond between an aryl halide and an arylboronic acid, catalyzed by a palladium complex.[1] For this specific synthesis, the typical coupling partners are 4-bromobenzoic acid and 4-aminophenylboronic acid (or its ester derivatives).

Q2: How do the amino and carboxylic acid functional groups affect the Suzuki-Miyaura coupling reaction?

A2: Both functional groups can influence the reaction. The electron-donating amino group can sometimes coordinate with the palladium catalyst, potentially inhibiting its activity.[2] The carboxylic acid group exists as a carboxylate salt under the basic reaction conditions, which can lead to solubility issues in organic solvents.[2] Careful selection of ligands, bases, and solvent systems is crucial to mitigate these effects. Protecting the carboxylic acid as an ester may also be a viable strategy to improve solubility and prevent potential interference.[1]

Q3: What are the most common side reactions that can lower the yield?

A3: The most frequent side reactions in the Suzuki-Miyaura coupling for this synthesis are:

• Homocoupling: The coupling of two molecules of the boronic acid or two molecules of the aryl halide. This is often promoted by the presence of oxygen.[2]

• Protodeboronation: The replacement of the boronic acid group with a hydrogen atom. This can be caused by the presence of protic impurities or prolonged heating.[3]

• Dehalogenation: The removal of the halogen atom from the aryl halide without the desired coupling.[2]

Q4: Is it necessary to protect the amino group on the 4-aminophenylboronic acid?

A4: While not always mandatory, protecting the amino group (e.g., as a Boc derivative) can sometimes lead to significant increases in yield and shorter reaction times.[4] This is because the unprotected amine can have inhibitory effects on the palladium catalyst.[5] However, successful couplings with unprotected anilines are also widely reported, and the necessity of a protecting group may depend on the specific reaction conditions.

Troubleshooting Guide: Overcoming Low Yields

Low yields in the synthesis of 4-(4-aminophenyl)benzoic acid can arise from several factors. The following guide provides solutions to common issues.

Problem ID	Problem Description	Potential Cause(s)	Recommended Solution(s)
TS-001	Low or No Product Formation	Inactive Catalyst: The active Pd(0) species is not forming or has been deactivated.	- Ensure strictly anaerobic conditions by thoroughly degassing solvents and using an inert atmosphere (Argon or Nitrogen).[6]- Use a fresh, high-quality palladium catalyst and ligand.- Select a ligand that stabilizes the Pd(0) species.
TS-002	Significant Homocoupling of Boronic Acid	Presence of Oxygen: Oxygen promotes the oxidative homocoupling of the boronic acid.	- Improve degassing procedures (e.g., freeze-pump-thaw cycles or bubbling with an inert gas for an extended period).[2]- Use milder bases like K₃PO₄ or Cs₂CO₃.[3]
TS-003	Protodeboronation of Boronic Acid	Protic Impurities: Water or other protic species can lead to the replacement of the boron group with a hydrogen atom.	- Use anhydrous solvents and reagents.[3]- Consider using more stable boronic esters (e.g., pinacol esters).[3]
TS-004	Poor Substrate Solubility	Carboxylate Salt Formation: The deprotonated carboxylic acid may not be soluble in the organic solvent.	- Screen different solvent systems, including mixtures with water (e.g., Dioxane/H₂O, Toluene/H₂O) to improve solubility of the carboxylate salt.[2]- Consider protecting the carboxylic acid as an ester prior to the coupling reaction.[1]
TS-005	Inconsistent Results	Variable Reagent Quality: Impurities in starting materials or solvents can inhibit the catalyst.	- Purify starting materials (aryl halide and boronic acid) before use.- Use high-purity, anhydrous solvents.[3]

Optimization of Reaction Conditions

The yield of the Suzuki-Miyaura coupling is highly dependent on the choice of catalyst, ligand, base, and solvent. The following tables summarize conditions reported for the coupling of structurally similar compounds.

Table 1: Comparison of Palladium Catalyst Systems

Catalyst System	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Pd(PPh₃)₄	-	K₃PO₄	1,4-Dioxane	100	12	~85[7]
Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	100	12	>95[7]
PdCl₂(dppf)	-	Cs₂CO₃	THF/H₂O	80	12	95[7]
Pd/C	-	Na₂CO₃	MeOH/H₂O	Reflux	N/A	Improved Yield[8]

Table 2: Influence of Base and Solvent on Yield

Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
K₂CO₃	DMF/H₂O (1:1)	70	3	>95
K₂CO₃	Toluene/H₂O	100	12	High
Cs₂CO₃	1,4-Dioxane	100	12	High
K₃PO₄	1,4-Dioxane	100	12	High

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol provides a general method for the Suzuki-Miyaura coupling of 4-bromobenzoic acid with 4-aminophenylboronic acid. Optimization may be required for specific needs.

Materials:

• 4-bromobenzoic acid (1.0 equiv)

• 4-aminophenylboronic acid (1.2 equiv)

• Pd(PPh₃)₄ (3-5 mol%)

• Potassium Carbonate (K₂CO₃) (2.0 equiv)

• 1,4-Dioxane/Water (4:1 mixture)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a flame-dried Schlenk flask, add 4-bromobenzoic acid, 4-aminophenylboronic acid, and potassium carbonate.

• Evacuate and backfill the flask with an inert gas three times.

• Add the degassed 1,4-dioxane/water solvent mixture via syringe.

• Add Pd(PPh₃)₄ to the reaction mixture under a positive pressure of the inert gas.

• Heat the mixture to 100 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with water and acidify to pH ~4 with 1M HCl to precipitate the product.

• Filter the solid, wash with water, and then a small amount of cold organic solvent (e.g., diethyl ether).

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water).

Visualizations

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A logical workflow for troubleshooting low yields in the Suzuki coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]

Troubleshooting guide for the purification of crude 4-(4-aminophenyl)benzoic acid.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of crude 4-(4-aminophenyl)benzoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 4-(4-aminophenyl)benzoic acid?

A1: The impurities present in crude 4-(4-aminophenyl)benzoic acid are largely dependent on the synthetic route employed. A common method for its synthesis is the Suzuki-Miyaura coupling reaction. Impurities from this process can include:

• Unreacted Starting Materials: Such as 4-bromobenzoic acid (or its ester) and 4-aminophenylboronic acid (or its ester).

• Homocoupling Byproducts: Biphenyl-4,4'-dicarboxylic acid (from the coupling of two 4-bromobenzoic acid molecules) and biphenyl-4,4'-diamine (from the coupling of two 4-aminophenylboronic acid molecules).

• Catalyst Residues: Residual palladium catalyst and ligands used in the coupling reaction.

• Inorganic Salts: Bases such as sodium carbonate or potassium phosphate used in the reaction remain after workup.

Q2: What is the recommended method for purifying crude 4-(4-aminophenyl)benzoic acid?

A2: Recrystallization is the most common and effective method for the purification of solid organic compounds like 4-(4-aminophenyl)benzoic acid.[1] This technique relies on the differential solubility of the desired compound and its impurities in a suitable solvent at varying temperatures.

Q3: How do I choose a suitable solvent for recrystallization?

A3: An ideal recrystallization solvent should:

• Dissolve the crude product completely at an elevated temperature (near the solvent's boiling point).

• Have low solubility for the product at room temperature or below, allowing for good crystal recovery upon cooling.

• Either dissolve impurities well at all temperatures or not at all, so they can be removed by filtration.

• Be chemically inert towards 4-(4-aminophenyl)benzoic acid.

• Be volatile enough to be easily removed from the purified crystals.

A good starting point for solvent selection is to test the solubility of a small amount of the crude product in various common laboratory solvents. For compounds with both polar (amino and carboxylic acid) and nonpolar (biphenyl) functionalities, solvent mixtures like ethanol/water or dioxane/water are often effective.[2]

Q4: How can I assess the purity of my final product?

A4: The purity of the purified 4-(4-aminophenyl)benzoic acid can be determined using several analytical techniques:

• Melting Point Analysis: A sharp melting point close to the literature value indicates high purity. Impurities will typically cause a depression and broadening of the melting point range.

• High-Performance Liquid Chromatography (HPLC): This is a highly sensitive method for detecting and quantifying impurities.[3][4]

• Thin-Layer Chromatography (TLC): A quick and simple method to qualitatively assess purity. A single spot on the TLC plate suggests a pure compound.

• Spectroscopic Methods (NMR, IR): These techniques can confirm the chemical structure of the desired product and help identify any remaining impurities.

Troubleshooting Guide

This guide addresses common problems encountered during the purification of 4-(4-aminophenyl)benzoic acid by recrystallization.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Crystal Formation Upon Cooling	1. Too much solvent was used, resulting in an unsaturated solution. 2. The cooling process was too rapid. 3. The solution is supersaturated, but crystal nucleation has not initiated.	1. Concentrate the solution by boiling off some of the solvent and allow it to cool again. 2. Allow the solution to cool slowly to room temperature before placing it in an ice bath. Insulating the flask can help. 3. Induce crystallization by scratching the inside of the flask with a glass rod at the liquid surface or by adding a seed crystal of pure 4-(4-aminophenyl)benzoic acid.[5]
Product "Oils Out" Instead of Crystallizing	1. The boiling point of the recrystallization solvent is higher than the melting point of the compound. 2. The crude product is highly impure, leading to a significant melting point depression. 3. The rate of cooling is too fast.	1. Choose a solvent with a lower boiling point. 2. Attempt to purify the crude material by another method (e.g., washing with a solvent that dissolves the impurities but not the product) before recrystallization. 3. Re-heat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly.
Low Recovery of Purified Product	1. Too much solvent was used, and a significant portion of the product remains dissolved in the mother liquor. 2. Premature crystallization occurred during hot filtration. 3. Incomplete transfer of crystals from the flask to the filter.	1. Use the minimum amount of hot solvent necessary to dissolve the crude product. Ensure the solution is thoroughly cooled in an ice bath to maximize crystal formation. 2. Preheat the filtration apparatus (funnel and receiving flask) to prevent the solution from cooling and crystallizing prematurely.[2] 3. Rinse the crystallization flask with a small amount of the ice-cold mother liquor or fresh, cold solvent and transfer the rinsing to the filter.
Poor Purity of the Final Product (e.g., broad melting point)	1. The cooling process was too rapid, trapping impurities within the crystal lattice. 2. The crystals were not washed sufficiently after filtration. 3. The chosen solvent was not effective at separating the specific impurities present.	1. Allow the solution to cool slowly to room temperature before placing it in an ice bath. 2. Wash the filtered crystals with a small amount of fresh, ice-cold recrystallization solvent to remove any adhering mother liquor containing dissolved impurities.[5] 3. Re-recrystallize the product using a different solvent or solvent system.
Colored Impurities Remain in the Final Product	1. Colored impurities are co-crystallizing with the product. 2. The impurities are strongly adsorbed to the crystal surface.	1. Add a small amount of activated charcoal to the hot solution before filtration to adsorb the colored impurities. Use charcoal sparingly as it can also adsorb the desired product.[6] 2. Ensure thorough washing of the crystals with cold solvent.

Experimental Protocols

General Recrystallization Protocol

This protocol provides a general guideline for the recrystallization of crude 4-(4-aminophenyl)benzoic acid. The choice of solvent and specific volumes will need to be optimized based on the scale of the experiment and the nature of the impurities.

• Dissolution: Place the crude 4-(4-aminophenyl)benzoic acid in an Erlenmeyer flask. Add a minimal amount of a suitable solvent (e.g., ethanol or an ethanol/water mixture). Heat the mixture on a hot plate with stirring until the solid dissolves completely. Add more solvent in small portions if necessary to achieve complete dissolution at the boiling point.

• Decolorization (Optional): If the solution is colored, remove it from the heat and allow it to cool slightly before adding a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration: If activated charcoal or other insoluble impurities are present, perform a hot gravity filtration. Preheat a second Erlenmeyer flask and a funnel with fluted filter paper. Quickly filter the hot solution into the preheated flask.

• Crystallization: Cover the flask containing the hot filtrate and allow it to cool slowly to room temperature. The formation of crystals should be observed. Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of fresh, ice-cold solvent to remove any residual impurities.

• Drying: Dry the purified crystals in a vacuum oven at a suitable temperature until a constant weight is achieved.

Visualizations

Caption: A typical experimental workflow for the purification of 4-(4-aminophenyl)benzoic acid by recrystallization.

Caption: A troubleshooting decision tree for addressing the issue of no crystal formation during purification.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. helixchrom.com [helixchrom.com]
• 5. westfield.ma.edu [westfield.ma.edu]
• 6. The Recrystallization of Benzoic Acid [sites.pitt.edu]

Optimizing reaction conditions for the polymerization of 4-(4-aminophenyl)benzoic acid.

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for optimizing the reaction conditions for the polymerization of 4-(4-aminophenyl)benzoic acid. It includes troubleshooting guides and frequently asked questions in a user-friendly question-and-answer format, detailed experimental protocols, and quantitative data summaries.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the polymerization of 4-(4-aminophenyl)benzoic acid?

A1: The polymerization of 4-(4-aminophenyl)benzoic acid, an aromatic amino acid, to form the corresponding aromatic polyamide (aramid) presents several key challenges:

• Achieving High Molecular Weight: Like many step-growth polymerizations, attaining a high molecular weight is crucial for desirable mechanical properties. This requires high monomer purity, precise stoichiometric balance (which is inherent in a self-polymerizing monomer), and high reaction conversion.

• Poor Solubility: The resulting polyamide, poly(4-(4-phenylene)benzamide), is a rigid-rod polymer with strong intermolecular hydrogen bonding between the amide groups. This leads to poor solubility in many common organic solvents, which can cause the polymer to precipitate prematurely from the reaction mixture, limiting further chain growth.[1][2]

• High Melting or Glass Transition Temperatures: Aromatic polyamides are known for their high thermal stability, which also means they have very high melting points or glass transition temperatures, often exceeding their decomposition temperatures.[1][3] This makes melt processing difficult or impossible.

• Side Reactions at High Temperatures: While high temperatures can sometimes improve solubility and reaction rates, they can also lead to side reactions that cap the growing polymer chains or create defects in the polymer structure, ultimately limiting the molecular weight.

Q2: Which polymerization methods are most suitable for 4-(4-aminophenyl)benzoic acid?

A2: Two primary methods are well-suited for the polymerization of aromatic amino acids like 4-(4-aminophenyl)benzoic acid:

• Yamazaki-Higashi Phosphorylation Reaction: This is a direct polycondensation method that uses a phosphite-based condensing agent (e.g., triphenyl phosphite) in the presence of a base (e.g., pyridine) and a salt (e.g., lithium chloride) in a polar aprotic solvent like N-methyl-2-pyrrolidone (NMP).[1][4][5] This method is advantageous because it can be carried out at relatively moderate temperatures (e.g., 100-120°C) and is effective for monomers that are difficult to convert into highly reactive acid chlorides.

• Low-Temperature Solution Polycondensation: This method involves first converting the carboxylic acid group of the monomer to a more reactive species, such as an acid chloride. The resulting monomer, 4-(4-aminophenyl)benzoyl chloride hydrochloride, can then be polymerized at low temperatures (e.g., 0 to 25°C) in a polar aprotic solvent. This method can produce high molecular weight polymers if the monomer is pure and the reaction conditions are carefully controlled.

Q3: How can I improve the solubility of the resulting polyamide?

A3: Improving the solubility of aromatic polyamides is a common research focus. Here are some strategies:

• Addition of Salts: Incorporating salts like lithium chloride (LiCl) or calcium chloride (CaCl₂) into the polymerization solvent (e.g., NMP or DMAc) can help to break up the strong intermolecular hydrogen bonds between the polymer chains, thus keeping them in solution.[1]

• Chemical Modification: While not directly applicable to the homopolymerization of 4-(4-aminophenyl)benzoic acid, it's useful to know that solubility can be enhanced by copolymerization with monomers that introduce flexible linkages (e.g., ether groups) or bulky side groups into the polymer backbone. These structural modifications disrupt the chain packing and reduce crystallinity.[6][7]

Troubleshooting Guides

Issue 1: Low Molecular Weight of the Polymer

Question: My polymerization of 4-(4-aminophenyl)benzoic acid resulted in a polymer with a low inherent viscosity/molecular weight. What are the possible causes and how can I fix this?

Answer: Low molecular weight is a frequent issue in step-growth polymerization. A systematic approach to troubleshooting is essential.

Potential Cause	Explanation	Recommended Solution(s)
Monomer Impurity	Impurities with a single functional group (monofunctional impurities) can act as chain terminators, preventing further polymer growth. Water is a particularly detrimental impurity as it can hydrolyze the activated carboxylic acid species or react with the growing chain ends.	- Purify the monomer: Recrystallize the 4-(4-aminophenyl)benzoic acid from a suitable solvent to remove impurities. - Ensure anhydrous conditions: Thoroughly dry all glassware and solvents before use. Run the reaction under an inert atmosphere (e.g., nitrogen or argon).
Premature Precipitation	The growing polymer chains may become insoluble in the reaction medium and precipitate out, physically preventing further reaction of the end groups.[1]	- Increase solvent volume: A more dilute reaction mixture may keep the polymer in solution longer. - Add solubilizing salts: Incorporate LiCl or CaCl₂ into the solvent (e.g., NMP or DMAc) to enhance polymer solubility. - Optimize reaction temperature: A higher temperature may improve solubility, but must be balanced against the risk of side reactions.
Suboptimal Reaction Temperature	If the temperature is too low, the reaction rate will be slow, leading to incomplete conversion within a practical timeframe. If the temperature is too high, side reactions can occur, leading to chain termination.	- Optimize temperature: For the Yamazaki-Higashi reaction, a typical range is 100-120°C. For low-temperature polycondensation, maintain the temperature between 0 and 25°C. The optimal temperature should be determined experimentally.
Insufficient Reaction Time	Step-growth polymerization requires long reaction times to achieve high molecular weights, as the reaction rate slows down as the concentration of reactive end groups decreases.	- Increase reaction time: Extend the polymerization time, monitoring the viscosity of the reaction mixture as an indicator of molecular weight build-up. Typical reaction times can range from 3 to 24 hours or longer.
Inactive Condensing Agent/Catalyst	In the Yamazaki-Higashi reaction, the phosphite-based condensing agent can degrade if exposed to moisture or air.	- Use fresh reagents: Use freshly opened or purified triphenyl phosphite and pyridine.

Issue 2: Poor Solubility of the Final Polymer

Question: I have successfully synthesized the polyamide, but it is insoluble in most common solvents, making characterization and processing difficult. What can I do?

Answer: The poor solubility of rigid-rod aromatic polyamides is an inherent property.

Potential Cause	Explanation	Recommended Solution(s)
High Crystallinity and Strong Intermolecular Hydrogen Bonding	The linear, rigid structure of the polymer chains allows for efficient packing and the formation of strong hydrogen bonds between the amide groups, resulting in a highly stable and insoluble material.[1][2]	- Use strong solvents: Concentrated sulfuric acid is a common solvent for dissolving aromatic polyamides for characterization (e.g., viscometry). - Use polar aprotic solvents with salts: Solvents like NMP, DMAc, or DMF containing dissolved LiCl or CaCl₂ can often dissolve the polymer.[1] - For processing: If solution processing is required (e.g., for film casting or fiber spinning), it is often done from these salt-containing solutions.
Cross-linking	Side reactions at high temperatures can sometimes lead to cross-linking, which will render the polymer completely insoluble.	- Control reaction temperature: Avoid excessively high temperatures during polymerization. - Characterize for cross-linking: If the polymer is completely insoluble even in sulfuric acid, it may be cross-linked.

Experimental Protocols

Protocol 1: Polymerization via the Yamazaki-Higashi Reaction

This protocol is adapted from established procedures for the synthesis of aromatic polyamides.[1][5][7]

Materials:

• 4-(4-aminophenyl)benzoic acid

• N-Methyl-2-pyrrolidone (NMP), anhydrous

• Pyridine, anhydrous

• Triphenyl phosphite (TPP)

• Lithium chloride (LiCl), anhydrous

• Methanol

• Water

Procedure:

• Monomer and Solvent Preparation: In a flame-dried, three-necked flask equipped with a mechanical stirrer, a nitrogen inlet, and a condenser, add 4-(4-aminophenyl)benzoic acid (1 equivalent), anhydrous LiCl (e.g., 5% w/v of the solvent), and anhydrous NMP.

• Addition of Reagents: Stir the mixture under a gentle flow of nitrogen until the monomer and salt are completely dissolved. To this solution, add anhydrous pyridine (2 equivalents) and triphenyl phosphite (1.1 equivalents).

• Polymerization: Heat the reaction mixture to 105-115°C and maintain this temperature with continuous stirring for 3-6 hours. The viscosity of the solution will increase as the polymerization proceeds.

• Precipitation and Purification: After cooling to room temperature, pour the viscous polymer solution into a large excess of methanol with vigorous stirring to precipitate the polyamide.

• Washing: Collect the fibrous polymer precipitate by filtration and wash it thoroughly with hot methanol and then with hot water to remove any unreacted monomers, salts, and residual solvent.

• Drying: Dry the purified polyamide in a vacuum oven at 80-100°C for 24 hours or until a constant weight is achieved.

Protocol 2: Characterization of the Polyamide

1. Inherent Viscosity:

• Dissolve a precise amount of the dry polymer (e.g., 0.5 g/dL) in concentrated (96-98%) sulfuric acid at room temperature.

• Measure the flow time of the polymer solution and the pure solvent in a Ubbelohde viscometer at a constant temperature (e.g., 25°C).

• Calculate the inherent viscosity (η_inh) using the appropriate equations. Higher inherent viscosity values generally indicate higher molecular weight.

2. Spectroscopic Analysis:

• FTIR Spectroscopy: Confirm the formation of the amide linkages by identifying the characteristic C=O stretching (around 1650 cm⁻¹) and N-H stretching (around 3300 cm⁻¹) vibrations.

• NMR Spectroscopy: Dissolve the polymer in a suitable deuterated solvent (e.g., DMSO-d₆ with LiCl, or D₂SO₄) to confirm the polymer structure.

3. Thermal Analysis:

• Thermogravimetric Analysis (TGA): Determine the thermal stability of the polymer by heating a sample at a constant rate (e.g., 10°C/min) under a nitrogen or air atmosphere. The temperature at which 5% or 10% weight loss occurs is a measure of its decomposition temperature.[3]

• Differential Scanning Calorimetry (DSC): Determine the glass transition temperature (Tg) of the polymer. For highly crystalline aromatic polyamides, a clear Tg may not be observable.[3]

Quantitative Data Summary

The following tables provide representative data for aromatic polyamides synthesized under various conditions. Note that the exact values for poly(4-(4-phenylene)benzamide) may vary.

Table 1: Effect of Reaction Conditions on Inherent Viscosity

Polymerization Method	Monomer	Condensing Agent/Catalyst	Solvent System	Temperature (°C)	Inherent Viscosity (dL/g)
Yamazaki-Higashi	Aromatic Diacid + Aromatic Diamine	TPP/Pyridine	NMP/LiCl	115	0.52 - 0.96
Low-Temperature	Aromatic Diacid Chloride + Aromatic Diamine	-	DMAc/LiCl	0 - 25	0.6 - 1.5

Data compiled and adapted from analogous aromatic polyamide syntheses.[1][8]

Table 2: Solubility of Aromatic Polyamides

Solvent	Solubility
N-Methyl-2-pyrrolidone (NMP)	Soluble (often with added LiCl)
N,N-Dimethylacetamide (DMAc)	Soluble (often with added LiCl)
Dimethyl sulfoxide (DMSO)	Soluble (often with added LiCl)
Concentrated Sulfuric Acid	Soluble
m-Cresol	Partially Soluble to Soluble
Tetrahydrofuran (THF)	Insoluble
Chloroform	Insoluble
Acetone	Insoluble
Water	Insoluble

This is a general solubility profile for rigid-rod aromatic polyamides.[1][3]

Table 3: Thermal Properties of Aromatic Polyamides

Property	Typical Value Range
Glass Transition Temperature (Tg)	210 - 360°C
10% Weight Loss Temperature (TGA in N₂)	450 - 600°C

Data compiled from various aromatic polyamides.[2][3][9]

Visualizations

Caption: Experimental workflow for polyamide synthesis.

Caption: Troubleshooting workflow for low molecular weight.

References

• 1. Synthesis, characterization and properties of novel polyamides derived from 4 4ʹ bis(4-carboxy methylene) biphenyl and various diamines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. dspace.ncl.res.in [dspace.ncl.res.in]
• 7. www2.ictp.csic.es [www2.ictp.csic.es]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Common side products and impurities in 4-(4-aminophenyl)benzoic acid synthesis.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 4-(4-aminophenyl)benzoic acid. The content is structured to address specific issues that may be encountered during experimental work.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the synthesis of 4-(4-aminophenyl)benzoic acid, which is typically achieved via a Suzuki-Miyaura coupling reaction between a 4-aminophenylboron reagent and a 4-halobenzoic acid derivative.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Inactive Catalyst: The palladium catalyst may be oxidized or decomposed.	- Use a fresh batch of palladium catalyst. Pd(0) catalysts can be sensitive to air and moisture.[1] - Consider using a more air-stable pre-catalyst.[1] - Ensure the phosphine ligand has not been oxidized; use fresh ligand or store it under an inert atmosphere.[1]
2. Ineffective Base: The base is crucial for the activation of the boronic acid. An inappropriate or insufficient amount of base can stall the reaction.	- Screen different bases such as K₂CO₃, K₃PO₄, or Cs₂CO₃.[1] - For substrates with acidic protons like 4-aminobenzoic acid, a stronger base or a higher equivalent of a weaker base may be necessary.[1] - Ensure the chosen base is sufficiently soluble in the reaction solvent.
3. Poor Solubility of Reactants: The starting materials or intermediates may not be soluble in the chosen solvent system.	- The deprotonated carboxylate salt of 4-halobenzoic acid may have poor solubility in organic solvents.[1] Consider using a solvent mixture (e.g., dioxane/water, ethanol/water) to improve solubility.[2] - Protecting the carboxylic acid as an ester may improve solubility and prevent side reactions.[3]
4. Oxygen Contamination: The presence of oxygen can lead to the decomposition of the catalyst and promote unwanted side reactions.	- Ensure all solvents are thoroughly degassed before use. - Purge the reaction vessel with an inert gas (e.g., argon or nitrogen) before adding the catalyst.[4]
Presence of Multiple Spots on TLC/LC-MS (Impure Product)	1. Homocoupling of Starting Materials: Formation of biphenyl (from the boronic acid) or a dicarboxylic acid biphenyl (from the halide).	- This is often exacerbated by the presence of oxygen.[1][5] Ensure the reaction is performed under a strict inert atmosphere. - Use a slight excess of the boronic acid to favor the cross-coupling reaction.
2. Protodeboronation/Dehalogenation: Replacement of the boronic acid group or the halide with a hydrogen atom.	- This can be more prevalent with electron-rich boronic acids and prolonged heating.[1] Optimize reaction time and temperature. - Ensure the reaction is performed under an inert atmosphere to minimize sources of hydrogen.[6]
3. Formation of Phenolic Impurities: If the reaction is run at too high a temperature, decomposition of the boronic acid to the corresponding phenol can occur.	- Maintain careful temperature control throughout the reaction.
4. Impurities from Ligands: Aryl groups from phosphine ligands can sometimes couple with the starting materials.	- Consider using bulky alkylphosphine ligands or N-heterocyclic carbene (NHC) ligands to minimize this side reaction.
Difficulty in Product Purification	1. Removal of Palladium Residues: Residual palladium can be difficult to remove from the final product.	- Employ purification techniques such as treatment with activated carbon, filtration through celite, or using metal scavengers. - Recrystallization of the final product can also help in removing palladium residues.
2. Separation from Homocoupled Products: The homocoupled byproducts can have similar polarities to the desired product, making chromatographic separation challenging.	- To remove by-products from the homocoupling of the boronic acid, the crude product can be dissolved in boiling water and filtered while hot.[1] - Careful optimization of the solvent system for column chromatography or recrystallization is necessary.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 4-(4-aminophenyl)benzoic acid?

A1: The most common and versatile method for the synthesis of 4-(4-aminophenyl)benzoic acid is the Suzuki-Miyaura cross-coupling reaction. This involves the reaction of a 4-halobenzoic acid (or its ester derivative) with 4-aminophenylboronic acid (or its ester derivative) in the presence of a palladium catalyst and a base.

Q2: Do the amino and carboxylic acid functional groups interfere with the Suzuki-Miyaura coupling reaction?

A2: Yes, both functional groups can potentially interfere with the reaction.

• Carboxylic Acid Group: Under the basic conditions required for the reaction, the carboxylic acid is deprotonated to a carboxylate. This can lead to solubility issues and potentially coordinate with the palladium catalyst, affecting its activity.[1] Using a co-solvent like water can improve the solubility of the carboxylate salt. Alternatively, the carboxylic acid can be protected as an ester (e.g., methyl or ethyl ester) prior to the coupling reaction, followed by deprotection.[3]

• Amino Group: The amino group is electron-donating and can coordinate to the palladium catalyst. This can sometimes inhibit the catalyst's activity by occupying coordination sites necessary for the catalytic cycle.[1] The choice of ligand is important to modulate the electronic and steric environment of the palladium center to minimize this inhibition.[1]

Q3: What are the most common side products and impurities to expect in the synthesis of 4-(4-aminophenyl)benzoic acid?

A3: Common side products in the Suzuki-Miyaura synthesis of 4-(4-aminophenyl)benzoic acid include:

• Homocoupling products: This results in the formation of 4,4'-biphenyldicarboxylic acid (from the coupling of two molecules of the 4-halobenzoic acid) and 4,4'-diaminobiphenyl (from the coupling of two molecules of the 4-aminophenylboronic acid).[1]

• Protodeboronation product: The boronic acid is replaced by a hydrogen atom, leading to the formation of aniline from 4-aminophenylboronic acid.[1]

• Dehalogenation product: The halogen on the 4-halobenzoic acid is replaced by a hydrogen atom, resulting in the formation of benzoic acid.[6]

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be monitored by techniques such as Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Liquid Chromatography-Mass Spectrometry (LC-MS).[1][6] By taking small aliquots from the reaction mixture at regular intervals, you can observe the consumption of starting materials and the formation of the product.

Q5: What are the recommended purification methods for 4-(4-aminophenyl)benzoic acid?

A5: Purification of the crude product can be achieved through several methods:

• Recrystallization: This is an effective method for removing many impurities. A suitable solvent system (e.g., ethanol/water) should be determined.

• Column Chromatography: Silica gel column chromatography can be used to separate the desired product from side products and unreacted starting materials.

• Acid-Base Extraction: The amphoteric nature of 4-(4-aminophenyl)benzoic acid can be exploited for purification. The product can be dissolved in a basic aqueous solution, washed with an organic solvent to remove non-acidic impurities, and then precipitated by the addition of an acid. The reverse process can also be used to remove acidic impurities.

Experimental Protocols

Representative Protocol for Suzuki-Miyaura Coupling Synthesis of 4-(4-aminophenyl)benzoic acid

This protocol is a general guideline and may require optimization based on the specific substrates and available laboratory conditions.

Materials:

• 4-Bromobenzoic acid (1.0 eq)

• 4-Aminophenylboronic acid (1.2 eq)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 eq)

• Triphenylphosphine (PPh₃) (0.04 eq)

• Potassium carbonate (K₂CO₃) (3.0 eq)

• 1,4-Dioxane

• Water (degassed)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-bromobenzoic acid, 4-aminophenylboronic acid, and potassium carbonate.

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (argon or nitrogen) for 10-15 minutes.

• Solvent Addition: Add a degassed mixture of 1,4-dioxane and water (e.g., 4:1 v/v) to the flask via a syringe.

• Catalyst Addition: Under the inert atmosphere, add the palladium(II) acetate and triphenylphosphine to the reaction mixture.

• Reaction: Heat the mixture to reflux (typically 80-100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 8-24 hours).[3]

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with water and acidify with 1M HCl to a pH of ~2-3. This will precipitate the crude product.

  • Collect the precipitate by vacuum filtration and wash with water.

  • Dry the crude product under vacuum.

• Purification:

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

  • Alternatively, dissolve the crude product in a basic aqueous solution (e.g., 1M NaOH), wash with an organic solvent (e.g., ethyl acetate) to remove neutral impurities, and then re-precipitate the product by adding 1M HCl.

Quantitative Data Summary

The following table provides an estimated summary of quantitative data for the synthesis of 4-(4-aminophenyl)benzoic acid via Suzuki-Miyaura coupling, based on literature for similar reactions. Actual results may vary depending on the specific reaction conditions.

Parameter	Typical Range	Notes
Yield	70-95%	Highly dependent on catalyst, base, solvent, and temperature optimization.
Purity (after purification)	>98%	Achievable with proper purification techniques like recrystallization.
Homocoupling Impurities	<5%	Can be minimized by maintaining an inert atmosphere and optimizing stoichiometry.
Protodeboronation/Dehalogenation	<3%	Dependent on reaction time, temperature, and substrate electronics.

Visualizations

Troubleshooting Workflow for 4-(4-aminophenyl)benzoic acid Synthesis

Caption: A flowchart for troubleshooting common issues in the synthesis of 4-(4-aminophenyl)benzoic acid.

Key Side Reactions in Suzuki-Miyaura Coupling

Caption: Diagram illustrating the desired Suzuki-Miyaura coupling and common side reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Yoneda Labs [yonedalabs.com]
• 6. benchchem.com [benchchem.com]

Strategies to prevent premature polymerization of 4-(4-aminophenyl)benzoic acid derivatives.

Welcome to the technical support center for 4-(4-aminophenyl)benzoic acid and its derivatives. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing premature polymerization and addressing common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What causes the premature polymerization of 4-(4-aminophenyl)benzoic acid derivatives?

A1: Premature polymerization of 4-(4-aminophenyl)benzoic acid derivatives is primarily caused by free-radical initiation. The aromatic amine and the activated benzene ring are susceptible to oxidation, which can generate radical species. These radicals can then propagate, leading to the formation of unwanted oligomers or polymers. Key initiators for this process include:

• Heat: Elevated temperatures during synthesis, purification (e.g., distillation), or storage can provide the energy needed to initiate radical formation.

• Light: Exposure to light, particularly UV radiation, can induce photochemical reactions that generate radicals.

• Oxygen: Atmospheric oxygen can react with the compound, especially at elevated temperatures or in the presence of light, to form peroxide species that can initiate polymerization.

• Contaminants: Trace amounts of metal ions or other impurities can catalyze radical formation.

Q2: What are the ideal storage conditions to ensure the long-term stability of these derivatives?

A2: To minimize the risk of premature polymerization and degradation, 4-(4-aminophenyl)benzoic acid derivatives should be stored under controlled conditions. The primary goal is to exclude initiators of polymerization.

Parameter	Recommended Condition	Rationale
Temperature	2-8°C (Refrigerated)	Reduces the kinetic rate of spontaneous polymerization and degradation reactions.
Atmosphere	Under an inert gas (e.g., Argon or Nitrogen)	Prevents oxidation and the formation of radical-initiating peroxides.
Light	In the dark (e.g., amber glass vial, stored in a dark cabinet)	Protects the compound from light-induced (photochemical) polymerization.
Moisture	Protect from moisture (e.g., use of desiccants)	Moisture can introduce impurities that may initiate or catalyze polymerization.

Q3: What types of inhibitors can be used to stabilize 4-(4-aminophenyl)benzoic acid derivatives?

A3: Polymerization inhibitors are chemical compounds that scavenge free radicals, thereby terminating the polymerization chain reaction. For aromatic compounds susceptible to oxidative polymerization, several types of inhibitors are effective. The choice and concentration will depend on the specific derivative and the subsequent application.

Inhibitor Class	Examples	Typical Concentration (w/w)	Mechanism of Action
Phenolic Antioxidants	Butylated Hydroxytoluene (BHT), Hydroquinone (HQ), 4-Methoxyphenol (MEHQ)	10 - 200 ppm	Act as hydrogen donors to terminate radical chains.
Stable Free Radicals	(2,2,6,6-Tetramethylpiperidin-1-yl)oxyl (TEMPO)	5 - 100 ppm	Directly trap propagating radicals to form stable, non-radical adducts.
Aromatic Amines	Phenothiazine, Phenylenediamines	50 -

Addressing poor solubility issues of 4-(4-aminophenyl)benzoic acid in organic solvents.

Welcome to the Technical Support Center for 4-(4-aminophenyl)benzoic acid. This resource is designed for researchers, scientists, and drug development professionals to address common challenges associated with the poor solubility of 4-(4-aminophenyl)benzoic acid in organic solvents. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist in your research.

Frequently Asked Questions (FAQs)

Q1: Why is 4-(4-aminophenyl)benzoic acid poorly soluble in many common organic solvents?

A1: The poor solubility of 4-(4-aminophenyl)benzoic acid stems from its molecular structure. It is a bifunctional molecule containing both a weakly acidic carboxylic acid group (-COOH) and a weakly basic amino group (-NH2). The rigid biphenyl core contributes to strong intermolecular interactions, including hydrogen bonding and pi-pi stacking, leading to high lattice energy in its solid state. Overcoming this lattice energy requires solvents with high solubilizing power.

Q2: What are the most promising solvents for dissolving 4-(4-aminophenyl)benzoic acid?

A2: While quantitative solubility data is not extensively published, based on its structure, polar aprotic solvents are generally the most effective. These include dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Polar protic solvents like ethanol and methanol may also be used, but the solubility is expected to be lower. It is generally observed to be easily soluble in most organic solvents but insoluble in water.[1]

Q3: Can heating improve the solubility of 4-(4-aminophenyl)benzoic acid?

A3: Yes, gently heating the solvent while attempting to dissolve the compound can increase both the rate of dissolution and the overall solubility. However, it is crucial to be cautious, as excessive heat can lead to degradation of the compound. It is recommended to perform thermal stability tests if heating to higher temperatures is required for your application.

Q4: How does the purity of the compound affect its solubility?

A4: Impurities can significantly impact the solubility of a compound. Insoluble impurities can act as nucleation sites, promoting precipitation, while soluble impurities can sometimes enhance or decrease solubility depending on their nature. It is always recommended to use a highly purified form of 4-(4-aminophenyl)benzoic acid for solubility studies and subsequent experiments to ensure reproducible results.

Q5: What is the difference in solubility between 4-(4-aminophenyl)benzoic acid and 4-aminobenzoic acid (PABA)?

A5: 4-aminobenzoic acid (PABA) is a smaller molecule with a single phenyl ring. As a result, it generally exhibits higher solubility in polar solvents compared to 4-(4-aminophenyl)benzoic acid. For example, PABA is soluble in hot water, ethanol, and ether.[2] The larger, more rigid biphenyl structure of 4-(4-aminophenyl)benzoic acid results in stronger intermolecular forces, making it more challenging to dissolve.

Troubleshooting Guide

This guide provides step-by-step solutions for common issues encountered when dissolving 4-(4-aminophenyl)benzoic acid.

Issue 1: The compound is not dissolving in the chosen organic solvent.

dot

Caption: Troubleshooting workflow for insolubility.

Possible Causes & Solutions:

• Insufficient Sonication/Agitation: The compound may require more energy to break down the crystal lattice.

  • Solution: Use an ultrasonic bath to aid dissolution. Ensure vigorous and continuous stirring.

• Incorrect Solvent Choice: The polarity of the solvent may not be suitable.

  • Solution: Switch to a more polar aprotic solvent like DMSO or DMF.

• Low Temperature: Solubility is often temperature-dependent.

  • Solution: Gently warm the solution while stirring. Be cautious of potential degradation at high temperatures.

• Compound Purity: Impurities may be affecting solubility.

  • Solution: Ensure the compound is of high purity. If necessary, purify the material before use.

Issue 2: The compound dissolves initially but then precipitates out of solution.

Possible Causes & Solutions:

• Supersaturation: The initial concentration may be too high, leading to a supersaturated and unstable solution.

  • Solution: Try preparing a more dilute solution.

• Temperature Change: The compound may have been dissolved at an elevated temperature and is precipitating upon cooling to room temperature.

  • Solution: Maintain a slightly elevated temperature if your experiment allows, or find a solvent system that provides stability at room temperature.

• pH Fluctuation: For protic solvents, changes in the effective pH can alter the ionization state and solubility of the compound.

  • Solution: Consider using a buffered solvent system if applicable to your experiment.

Solubility Data

Solvent	Solvent Type	Expected Solubility	Notes
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	High	Often the solvent of choice for initial dissolution.
Dimethylformamide (DMF)	Polar Aprotic	High	Similar to DMSO, a good option for achieving higher concentrations.
Tetrahydrofuran (THF)	Polar Aprotic	Moderate	May require heating to achieve desired concentration.
Ethanol	Polar Protic	Low to Moderate	Solubility is likely limited.
Methanol	Polar Protic	Low to Moderate	Similar to ethanol, may require heating.
Acetone	Polar Aprotic	Low	Generally not a good solvent for this compound.
Dichloromethane (DCM)	Nonpolar	Very Low / Insoluble	Not recommended for dissolving this compound.
Hexane	Nonpolar	Insoluble	Not a suitable solvent.
Water	Polar Protic	Insoluble	The compound is not soluble in neutral water.

Experimental Protocols

Protocol 1: General Procedure for Dissolving 4-(4-aminophenyl)benzoic acid in an Organic Solvent

dot

Caption: General dissolution workflow.

Materials:

• 4-(4-aminophenyl)benzoic acid

• High-purity organic solvent (e.g., DMSO or DMF)

• Glass vial or flask

• Magnetic stirrer and stir bar

• Hot plate (optional)

• Ultrasonic bath (optional)

Procedure:

• Weigh the desired amount of 4-(4-aminophenyl)benzoic acid and transfer it to a clean, dry glass vial or flask.

• Add the calculated volume of the chosen organic solvent to achieve the target concentration.

• Begin stirring the mixture at room temperature using a magnetic stirrer.

• If the compound does not fully dissolve after 15-20 minutes of stirring, place the vial in an ultrasonic bath for 10-15 minute intervals.

• If insolubility persists, gently heat the mixture to 40-50°C while continuing to stir. Caution: Monitor for any color change which might indicate degradation.

• Once the compound is fully dissolved, allow the solution to cool to room temperature before use, observing for any precipitation.

Protocol 2: Solubility Enhancement via Co-solvency

Objective: To improve the solubility of 4-(4-aminophenyl)benzoic acid by using a mixture of solvents.

Materials:

• 4-(4-aminophenyl)benzoic acid

• Primary solvent (e.g., ethanol)

• Co-solvent (e.g., DMSO)

• Series of glass vials

• Magnetic stirrer

Procedure:

• Prepare a series of solvent mixtures with varying ratios of the primary solvent and co-solvent (e.g., 90:10, 80:20, 70:30 ethanol:DMSO).

• Add a pre-weighed excess amount of 4-(4-aminophenyl)benzoic acid to each vial containing a known volume of the respective solvent mixture.

• Seal the vials and stir at a constant temperature (e.g., 25°C) for 24-48 hours to ensure equilibrium is reached.

• After equilibration, visually inspect the vials for the amount of undissolved solid.

• (Optional) To quantify the solubility, filter the saturated solutions and determine the concentration of the dissolved compound in the filtrate using a suitable analytical method (e.g., HPLC-UV).

Protocol 3: Solubility Enhancement via Salt Formation (for use in protic solvents)

Objective: To increase the aqueous or protic solvent solubility by converting the carboxylic acid to a more soluble salt.

dot

Caption: Logic of solubility enhancement by salt formation.

Materials:

• 4-(4-aminophenyl)benzoic acid

• A suitable protic solvent (e.g., ethanol)

• A base (e.g., 1 M NaOH in ethanol)

• Magnetic stirrer

Procedure:

• Suspend a known amount of 4-(4-aminophenyl)benzoic acid in the chosen protic solvent.

• While stirring, add the basic solution dropwise.

• Continue adding the base until the solid dissolves, indicating the formation of the more soluble carboxylate salt.

• Be mindful that the addition of a strong base will deprotonate the carboxylic acid group. This may affect downstream applications. The amino group could also be deprotonated under very strong basic conditions. It is advisable to monitor the pH if the application is pH-sensitive.

This technical support center provides a foundational guide for working with 4-(4-aminophenyl)benzoic acid. For further assistance, it is recommended to perform small-scale solubility tests with your specific solvents and experimental conditions.

References

• 1. chembk.com [chembk.com]
• 2. 4-Aminobenzoic acid | 150-13-0 [chemicalbook.com]

How to protect the amino group of 4-(4-aminophenyl)benzoic acid during synthesis.

Welcome to the Technical Support Center. This resource provides detailed guidance on the protection of the amino group of 4-(4-aminophenyl)benzoic acid during chemical synthesis. Below you will find frequently asked questions, troubleshooting guides, and detailed experimental protocols to assist you in your research.

Frequently Asked Questions (FAQs)

Q1: Why do I need to protect the amino group of 4-(4-aminophenyl)benzoic acid?

A1: The amino group (-NH2) is nucleophilic and can react with various electrophilic reagents.[1] If a subsequent reaction step involves a reagent that can react with both the amino and carboxylic acid groups, or if the amino group interferes with the desired reaction, it must be temporarily "protected".[1] Protection involves converting the amine into a less reactive functional group, such as a carbamate, which can be removed later in the synthesis to regenerate the amine.[1][2]

Q2: What are the most common protecting groups for the amino group in this context?

A2: The most widely used protecting groups for amines are tert-butyloxycarbonyl (Boc) and 9-fluorenylmethyloxycarbonyl (Fmoc).[2][3] Both form stable carbamates with the amino group. The choice between them often depends on the overall synthetic strategy and the stability of other functional groups in your molecule.[4]

Q3: What is "orthogonal protection," and why is it important for 4-(4-aminophenyl)benzoic acid?

A3: Orthogonal protection is a strategy that uses multiple protecting groups in a molecule that can be removed under different conditions without affecting each other.[5][6] For 4-(4-aminophenyl)benzoic acid, which has both an amino and a carboxylic acid group, you might protect the amine with one group (e.g., Boc, which is acid-labile) and the carboxylic acid with another (e.g., a benzyl ester, which is removed by hydrogenolysis). This allows for the selective deprotection and reaction of one functional group while the other remains protected.[2][4]

Q4: Will the protection of the amino group affect the carboxylic acid group?

A4: Under the standard conditions for Boc and Fmoc protection, the carboxylic acid group is generally not affected. These reactions are typically performed under basic or neutral conditions where the carboxylic acid exists as a carboxylate salt, which is unreactive towards the protecting group reagents.[7]

Troubleshooting Guides

Issue 1: Low Yield of N-Protected Product

Possible Cause	Suggestion
Incomplete Reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC). If the reaction stalls, consider increasing the reaction time or temperature moderately (e.g., to 40°C for Boc protection).[8] Ensure the protecting group reagent (e.g., Boc-anhydride) is not expired or degraded.
Poor Solubility of Starting Material	4-(4-aminophenyl)benzoic acid is zwitterionic and may have poor solubility in common organic solvents. For Boc protection, using a mixed solvent system like THF/water or dioxane/water with a base like sodium bicarbonate can improve solubility.[7][8]
Product Loss During Work-up	The N-protected product is an acid. During aqueous work-up, ensure the aqueous layer is acidified to a low pH (pH 2-3) to protonate the carboxylic acid, making it less water-soluble and allowing for efficient extraction into an organic solvent like ethyl acetate.[7]

Issue 2: Formation of Side Products

Possible Cause	Suggestion
Di-protection (for Boc group)	Although less common for aromatic amines, using a large excess of Boc-anhydride can sometimes lead to the formation of a di-protected product. Use a controlled amount of the protecting reagent (typically 1.1-1.5 equivalents).
Formation of Oligomers during Fmoc protection	Using Fmoc-Cl can sometimes lead to the formation of dipeptides. Using Fmoc-OSu (N-(9-fluorenylmethoxycarbonyloxy)succinimide) is generally preferred as it minimizes this side reaction.[9]
Reaction with Carboxylic Acid	While unlikely under standard conditions, if you suspect side reactions involving the carboxylic acid, ensure that a suitable base is used to deprotonate it fully.

Issue 3: Difficulty in Deprotection

Possible Cause	Suggestion
Incomplete Boc Deprotection	Boc deprotection is typically achieved with strong acids like trifluoroacetic acid (TFA).[1] If deprotection is slow, ensure you are using a sufficient excess of acid (e.g., 20-50% TFA in dichloromethane).
Incomplete Fmoc Deprotection	Fmoc removal requires a base, typically 20% piperidine in DMF.[10] If the reaction is sluggish, ensure the piperidine solution is fresh.
Degradation of Product during Deprotection	If your molecule contains other acid-sensitive groups, the strong acid used for Boc deprotection might cause degradation.[11] Consider using milder conditions or an alternative protecting group like Fmoc. For acid-sensitive substrates, thermal deprotection of the Boc group in a suitable solvent might be an option.[12]

Quantitative Data Summary

The following table summarizes typical reaction conditions for the N-protection of aromatic amines. Please note that optimal conditions may vary for 4-(4-aminophenyl)benzoic acid and should be determined experimentally.

Protecting Group	Reagent	Solvent	Base	Temp. (°C)	Time (h)	Typical Yield (%)
Boc	Boc-Anhydride ((Boc)₂O)	Dioxane/Water	NaHCO₃	RT	2-16	90-97
Boc	Boc-Anhydride ((Boc)₂O)	THF/Water	NaOH	RT	2-12	>90
Fmoc	Fmoc-OSu	Dioxane/Water	NaHCO₃	RT	4-16	>90
Fmoc	Fmoc-Cl	Dioxane/Water	Na₂CO₃	RT	3-4	Variable

Experimental Protocols

Protocol 1: N-Boc Protection of 4-(4-aminophenyl)benzoic acid

Materials:

• 4-(4-aminophenyl)benzoic acid

• Di-tert-butyl dicarbonate ((Boc)₂O)

• 1,4-Dioxane

• Deionized Water

• Sodium bicarbonate (NaHCO₃)

• Ethyl acetate

• 1 M Hydrochloric acid (HCl)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve 4-(4-aminophenyl)benzoic acid (1 equivalent) in a 1:1 mixture of 1,4-dioxane and 10% aqueous sodium bicarbonate solution.

• To this stirred solution, add di-tert-butyl dicarbonate (1.2 equivalents) portion-wise at room temperature.

• Stir the reaction mixture at room temperature for 12-16 hours. Monitor the reaction progress by TLC.

• After completion, remove the 1,4-dioxane under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with ethyl acetate to remove any unreacted (Boc)₂O.

• Cool the aqueous layer in an ice bath and acidify to pH 2-3 with 1 M HCl. A precipitate should form.

• Extract the product with ethyl acetate (3 times).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to yield the N-Boc protected product.

Protocol 2: N-Fmoc Protection of 4-(4-aminophenyl)benzoic acid

Materials:

• 4-(4-aminophenyl)benzoic acid

• 9-fluorenylmethyloxycarbonyl succinimide (Fmoc-OSu)

• 1,4-Dioxane

• Deionized Water

• Sodium bicarbonate (NaHCO₃)

• Diethyl ether

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 4-(4-aminophenyl)benzoic acid (1 equivalent) in a 1:1 mixture of 1,4-dioxane and 10% aqueous sodium bicarbonate solution.

• Add a solution of Fmoc-OSu (1.05 equivalents) in 1,4-dioxane to the stirred mixture at room temperature.[3]

• Stir the reaction for 4-8 hours, monitoring by TLC.

• Dilute the reaction mixture with water and wash with diethyl ether to remove unreacted Fmoc-OSu.[3]

• Cool the aqueous layer in an ice bath and acidify to pH 2-3 with 1 M HCl.[3]

• Extract the product with ethyl acetate (3 times).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate under reduced pressure to obtain the N-Fmoc protected product.

Visualizations

References

• 1. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. total-synthesis.com [total-synthesis.com]
• 5. fiveable.me [fiveable.me]
• 6. scispace.com [scispace.com]
• 7. reddit.com [reddit.com]
• 8. Amine Protection / Deprotection [fishersci.co.uk]
• 9. benchchem.com [benchchem.com]
• 10. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 11. reddit.com [reddit.com]
• 12. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - PMC [pmc.ncbi.nlm.nih.gov]

Best practices for the long-term storage and handling of 4-(4-aminophenyl)benzoic acid.

This technical support center provides best practices for the long-term storage and handling of 4-(4-aminophenyl)benzoic acid, along with troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for 4-(4-aminophenyl)benzoic acid?

A1: For optimal long-term stability, 4-(4-aminophenyl)benzoic acid should be stored at 2-8°C in a tightly sealed container, protected from light and air.[1][2] It is sensitive to both light and air and may discolor upon exposure.[2]

Q2: What personal protective equipment (PPE) should be worn when handling 4-(4-aminophenyl)benzoic acid?

A2: When handling 4-(4-aminophenyl)benzoic acid, it is essential to wear appropriate personal protective equipment, including safety goggles with side shields, chemical-resistant gloves, and a lab coat.[1][3] If there is a risk of generating dust, a NIOSH/MSHA-approved respirator should be used.[1]

Q3: What are the primary hazards associated with 4-(4-aminophenyl)benzoic acid?

A3: 4-(4-aminophenyl)benzoic acid may cause skin and eye irritation.[4] Ingestion and inhalation of the dust should be avoided.[1] It is incompatible with strong oxidizing agents.[1]

Q4: How should I dispose of waste containing 4-(4-aminophenyl)benzoic acid?

A4: Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations. Do not allow the product to enter drains.[3]

Q5: Is 4-(4-aminophenyl)benzoic acid soluble in common laboratory solvents?

Troubleshooting Guide

This guide addresses common issues that may be encountered during experiments involving 4-(4-aminophenyl)benzoic acid.

Purity and Stability Issues

Observed Problem	Potential Cause	Recommended Solution
Discoloration of solid (yellowing/browning)	Exposure to light and/or air.	Store the compound in an amber vial or a container wrapped in aluminum foil, and in a desiccator or under an inert atmosphere (e.g., argon or nitrogen). For long-term storage, refrigeration at 2-8°C is recommended.[1][2]
Unexpected peaks in HPLC analysis	Degradation of the compound or presence of impurities from synthesis.	Confirm the identity of the main peak using a reference standard. To identify degradation products, consider techniques like LC-MS. For purification, recrystallization or column chromatography may be effective.
Low assay value	Absorption of moisture or degradation.	Dry the material under vacuum. If degradation is suspected, verify storage conditions and consider re-purification.

Reaction-Related Problems

Observed Problem	Potential Cause	Recommended Solution
Low or no product yield in coupling reactions	Incomplete activation of the carboxylic acid. Poor solubility of starting materials.	Use a more effective coupling reagent. Ensure all reagents and solvents are anhydrous. Perform solubility tests to choose an appropriate reaction solvent.
Incomplete reaction (starting material remains)	Insufficient reaction time or temperature. Inefficient mixing.	Increase the reaction time and/or temperature. Ensure adequate stirring, especially for heterogeneous mixtures. Monitor the reaction progress using TLC or HPLC.
Formation of side products	Reaction temperature is too high. Incorrect stoichiometry.	Pre-form an activated ester at a lower temperature before adding the amine. Ensure accurate measurement of all reactants.

Experimental Protocols

General Protocol for a Coupling Reaction

This protocol provides a general methodology for an amide coupling reaction using 4-(4-aminophenyl)benzoic acid.

• Activation of the Carboxylic Acid:

  • In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-(4-aminophenyl)benzoic acid (1 equivalent) in an anhydrous solvent (e.g., DMF or DCM).

  • Add a coupling reagent (e.g., HATU or HOBt/EDC) (1.1 equivalents) and a non-nucleophilic base (e.g., DIPEA) (2 equivalents).

  • Stir the mixture at room temperature for 30-60 minutes.

• Amine Addition:

  • In a separate flask, dissolve the desired amine (1 equivalent) in the same anhydrous solvent.

  • Slowly add the amine solution to the activated carboxylic acid mixture.

• Reaction Monitoring:

  • Stir the reaction at room temperature.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up and Purification:

  • Once the reaction is complete, quench the reaction with water or a saturated aqueous solution of ammonium chloride.

  • Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

  • Wash the organic layer sequentially with a dilute acid (e.g., 1N HCl), a saturated aqueous solution of sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

Protocol for Purity Assessment by HPLC

This protocol outlines a general method for determining the purity of 4-(4-aminophenyl)benzoic acid using reverse-phase HPLC.

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid or phosphoric acid. For Mass-Spec compatible applications, formic acid is preferred.[5]

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at a wavelength of maximum absorbance for 4-(4-aminophenyl)benzoic acid (determine by UV-Vis spectroscopy).

• Injection Volume: 10 µL.

• Sample Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL. Dilute as necessary to fall within the linear range of the detector.

Visualizations

Caption: General workflow for an amide coupling reaction.

Caption: Troubleshooting logic for purity issues.

References

• 1. fishersci.com [fishersci.com]
• 2. 4-Aminobenzoic acid | 150-13-0 [chemicalbook.com]
• 3. carlroth.com:443 [carlroth.com:443]
• 4. chemicalbook.com [chemicalbook.com]
• 5. Benzoic acid, 4-[(4-aminophenyl)azo]- | SIELC Technologies [sielc.com]

Technical Support Center: Refining Reaction Parameters for Consistent Batch-to-Batch Synthesis

This technical support center is designed to provide researchers, scientists, and drug development professionals with a centralized resource for troubleshooting and refining chemical syntheses to achieve consistent and reproducible results. Below you will find frequently asked questions (FAQs) and detailed troubleshooting guides in a question-and-answer format to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: We are observing significant variations in yield and purity between different batches of the same reaction. What are the most common causes?

A1: Batch-to-batch variability is a common challenge in chemical synthesis and can stem from several factors. The most frequent culprits include:

• Raw Material Inconsistency: Variations in the purity, isomeric ratio, or physical state of starting materials and reagents can significantly impact reaction outcomes. Even seemingly minor impurities can act as catalysts or inhibitors.[1][2][3]

• Reaction Parameter Fluctuations: Small deviations in temperature, pressure, stirring rate, or reaction time can lead to inconsistent reaction kinetics and byproduct formation.[4]

• Scale-Up Effects: Reaction conditions that are optimal at a small scale may not translate directly to larger batches due to changes in surface area-to-volume ratios, heat transfer, and mixing efficiency.[5]

• Atmospheric Conditions: The presence of moisture or oxygen can be detrimental to many reactions. Inconsistent atmospheric control can lead to variability.

• Human Error: Variations in experimental technique, such as the rate of reagent addition or the timing of workup procedures, can introduce inconsistencies.

Q2: How can we proactively minimize batch-to-batch variability in our synthetic protocols?

A2: A proactive approach is key to ensuring reproducibility. Consider implementing the following strategies:

• Standard Operating Procedures (SOPs): Develop and strictly adhere to detailed SOPs for all synthetic procedures. This minimizes variations introduced by different operators or on different days.

• Raw Material Qualification: Whenever possible, source key starting materials from a single, reliable supplier. Perform analytical testing (e.g., NMR, HPLC) on incoming batches of critical reagents to confirm their identity and purity.

• Establish a "Golden Batch": Once a successful synthesis with the desired outcome is achieved, thoroughly document all reaction parameters and analytical data. This "golden batch" can serve as a benchmark for future syntheses.

• Robustness Testing: Intentionally vary key reaction parameters (e.g., temperature, concentration) within a narrow range to understand the sensitivity of the reaction to small deviations. This helps in identifying critical process parameters that require tight control.

• In-Process Controls (IPCs): Implement real-time monitoring of critical reaction parameters using techniques like IR or Raman spectroscopy to ensure consistency throughout the reaction.

Q3: What are the initial steps we should take when a batch fails to meet our specifications?

A3: When a batch fails, a systematic troubleshooting approach is essential. Begin by:

• Verifying the Integrity of Starting Materials: Re-analyze the starting materials and reagents used in the failed batch to rule out any issues with their quality.

• Reviewing the Experimental Log: Carefully examine the experimental notes for any deviations from the established protocol, no matter how minor they may seem.

• Analyzing the Crude Reaction Mixture: Before purification, take a sample of the crude reaction mixture and analyze it using techniques like TLC, LC-MS, or NMR. This can provide valuable information about whether the reaction went to completion, formed side products, or if the starting material is unreacted.[6]

• Comparing to a "Golden Batch": Compare the analytical data from the failed batch with that of a previously successful "golden batch" to identify any significant differences in the product and impurity profiles.

Troubleshooting Guides

Guide 1: Diagnosing and Addressing Low Reaction Yield

Issue: The isolated yield of our product is consistently lower than expected, or varies significantly between batches.

Troubleshooting Workflow:

Caption: A workflow for troubleshooting low-yield chemical reactions.

Quantitative Data Summary: Impact of Reaction Parameters on Yield

The following tables illustrate how variations in key reaction parameters can influence product yield. The data presented is illustrative and will vary depending on the specific reaction.

Table 1: Effect of Temperature on Product Yield

Batch	Temperature (°C)	Reaction Time (h)	Product Yield (%)
1-A	25	24	65
1-B	35	24	78
1-C	45	24	85
1-D	55	24	82 (decomposition observed)

General Principle: For many reactions, an increase in temperature will increase the reaction rate, leading to a higher yield within a given time. However, excessively high temperatures can lead to product decomposition or the formation of side products, thereby reducing the overall yield.[7][8][9][10]

Table 2: Effect of Catalyst Loading on Product Yield

Batch	Catalyst Loading (mol%)	Reaction Time (h)	Product Yield (%)
2-A	0.5	12	55
2-B	1.0	12	75
2-C	2.5	12	95
2-D	5.0	12	93 (no significant improvement)

General Principle: Increasing the catalyst loading generally increases the reaction rate and yield up to a certain point. Beyond an optimal loading, the yield may plateau or even decrease due to side reactions or mass transfer limitations.[11][12][13][14]

Guide 2: Addressing Inconsistent Product Purity

Issue: The purity of our final product varies from batch to batch, with different impurity profiles observed.

Troubleshooting Workflow:

Caption: A decision tree for troubleshooting inconsistent product purity.

Quantitative Data Summary: Impact of Raw Material Purity on Product Purity

The following table provides an illustrative example of how the purity of a key starting material can affect the purity of the final product.

Table 3: Effect of Starting Material Purity on Final Product Purity

Batch	Starting Material Purity (%)	Final Product Purity (%)	Key Impurity in Final Product
3-A	99.5	99.2	None detected
3-B	98.0	97.5	Unreacted starting material
3-C	95.0	93.8	Impurity from starting material

General Principle: The purity of your starting materials has a direct impact on the purity of your final product. Impurities in the starting materials can be carried through the reaction or can participate in side reactions, leading to a more complex impurity profile in the final product.[1][2][3][15]

Experimental Protocols

Protocol 1: Reaction Monitoring by Thin-Layer Chromatography (TLC)

Objective: To qualitatively monitor the progress of a reaction by observing the consumption of starting materials and the formation of products.

Materials:

• TLC plates (e.g., silica gel 60 F254)

• Developing chamber

• Capillary tubes for spotting

• Eluent (solvent system appropriate for the reaction)

• Visualization method (e.g., UV lamp, iodine chamber, or chemical stain)

Procedure:

• Prepare the Developing Chamber: Pour the chosen eluent into the developing chamber to a depth of about 0.5 cm. Place a piece of filter paper in the chamber to ensure the atmosphere is saturated with solvent vapor. Cover the chamber and allow it to equilibrate for at least 5-10 minutes.

• Spot the TLC Plate: Using a pencil, lightly draw an origin line about 1 cm from the bottom of the TLC plate. On the origin line, make three spots with a capillary tube:

  • Left Spot: A solution of the pure starting material.

  • Middle Spot (Co-spot): A spot of the starting material solution, followed by a spot of the reaction mixture on top of it.

  • Right Spot: The reaction mixture.

• Develop the Plate: Carefully place the spotted TLC plate into the developing chamber, ensuring the origin line is above the eluent level. Cover the chamber and allow the solvent front to travel up the plate until it is about 1 cm from the top.

• Visualize the Plate: Remove the plate from the chamber and immediately mark the solvent front with a pencil. Allow the plate to dry completely. Visualize the spots under a UV lamp and circle any visible spots with a pencil. If necessary, use a chemical stain to visualize non-UV active compounds.

• Analyze the Results: Compare the spots. The disappearance of the starting material spot and the appearance of a new product spot indicate the reaction is progressing. The co-spot helps to confirm the identity of the starting material spot in the reaction mixture.

Protocol 2: General Procedure for Reaction Workup and Extraction

Objective: To isolate the crude product from the reaction mixture.

Materials:

• Separatory funnel

• Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)

• Aqueous solutions for washing (e.g., water, brine, saturated sodium bicarbonate)

• Drying agent (e.g., anhydrous sodium sulfate, magnesium sulfate)

• Filtration apparatus

• Rotary evaporator

Procedure:

• Quench the Reaction: If necessary, quench the reaction by slowly adding an appropriate quenching agent (e.g., water, saturated ammonium chloride) at a controlled temperature.[16][17][18][19][20][21]

• Dilute and Transfer: Dilute the reaction mixture with an appropriate organic solvent and transfer it to a separatory funnel.

• Aqueous Wash: Add an aqueous solution (e.g., water) to the separatory funnel. Stopper the funnel, invert it, and open the stopcock to release any pressure. Close the stopcock and shake the funnel vigorously for about 30 seconds. Allow the layers to separate.

• Separate Layers: Drain the lower layer. The location of the organic layer (top or bottom) will depend on the relative densities of the organic solvent and the aqueous solution.

• Repeat Washes: Repeat the washing process with appropriate aqueous solutions as needed to remove impurities. A final wash with brine can help to remove residual water from the organic layer.

• Dry the Organic Layer: Transfer the organic layer to an Erlenmeyer flask and add a suitable amount of a drying agent. Swirl the flask and let it stand for 10-15 minutes.

• Filter and Concentrate: Filter the solution to remove the drying agent. Concentrate the filtrate using a rotary evaporator to obtain the crude product.[22]

Protocol 3: Purification by Flash Column Chromatography

Objective: To purify the crude product by separating it from impurities based on polarity.

Materials:

• Glass column

• Stationary phase (e.g., silica gel)

• Mobile phase (eluent)

• Sample loaded onto a small amount of silica gel

• Collection tubes

Procedure:

• Pack the Column: Securely clamp the column in a vertical position. Add a small plug of cotton or glass wool to the bottom. Fill the column with the chosen eluent. Slowly add the silica gel as a slurry in the eluent, tapping the column gently to ensure even packing without air bubbles.

• Load the Sample: Allow the eluent level to drop to the top of the silica gel. Carefully add the sample, which has been pre-adsorbed onto a small amount of silica gel, to the top of the column, creating a thin, even layer. Add a small layer of sand on top of the sample to prevent disturbance during eluent addition.

• Elute the Column: Carefully add the eluent to the top of the column. Apply gentle pressure (e.g., with a pump or nitrogen line) to force the eluent through the column at a steady rate.

• Collect Fractions: Collect the eluent in a series of labeled test tubes or flasks.

• Analyze Fractions: Analyze the collected fractions by TLC to determine which fractions contain the desired product.

• Combine and Concentrate: Combine the pure fractions containing the product and remove the solvent using a rotary evaporator to obtain the purified product.[7][23][24][25]

Protocol 4: Analysis by High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of a sample and quantify the components.

Procedure:

• Sample Preparation: Accurately weigh a small amount of the sample and dissolve it in a suitable solvent to a known concentration. Filter the sample through a 0.22 µm syringe filter to remove any particulate matter.

• Instrument Setup:

  • Ensure the mobile phase reservoirs are filled with the appropriate filtered and degassed solvents.

  • Set the column to the desired temperature.

  • Set the flow rate and the composition of the mobile phase (for isocratic or gradient elution).

  • Set the detector wavelength to an appropriate value for the analyte of interest.

• Equilibrate the System: Run the mobile phase through the system until a stable baseline is achieved.

• Inject the Sample: Inject a known volume of the prepared sample onto the column.

• Data Acquisition and Analysis: Record the chromatogram. Identify the peaks based on their retention times compared to a standard of the pure compound. Integrate the peak areas to determine the relative percentage of each component, which corresponds to the purity of the sample.

Protocol 5: Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate and identify volatile components in a sample.

Procedure:

• Sample Preparation: Dissolve a small amount of the sample in a volatile organic solvent (e.g., dichloromethane, hexane) to an approximate concentration of 10 µg/mL. Transfer the solution to a GC vial.[14]

• Instrument Setup:

  • Set the injector temperature, oven temperature program, and transfer line temperature.

  • Set the carrier gas flow rate.

  • Configure the mass spectrometer parameters (e.g., mass range, scan time).

• Inject the Sample: The autosampler will inject a small volume (typically 1 µL) of the sample into the heated injector port, where it is vaporized.

• Separation and Detection: The vaporized sample is carried by the inert gas through the GC column, where components are separated based on their boiling points and interactions with the stationary phase. As each component elutes from the column, it enters the mass spectrometer, where it is ionized and fragmented. The mass-to-charge ratio of the fragments is detected.

• Data Analysis: The resulting mass spectrum for each peak is a unique fingerprint that can be compared to a library of known spectra to identify the compound. The peak area in the chromatogram is proportional to the amount of the compound present.

References

• 1. e-journal.citakonsultindo.or.id [e-journal.citakonsultindo.or.id]
• 2. tutorchase.com [tutorchase.com]
• 3. e-journal.citakonsultindo.or.id [e-journal.citakonsultindo.or.id]
• 4. cerritos.edu [cerritos.edu]
• 5. Reaction Workup – Cooperative Organic Chemistry Student Laboratory Manual [openbooks.lib.msu.edu]
• 6. benchchem.com [benchchem.com]
• 7. youtube.com [youtube.com]
• 8. 2.4 Temperature and Reaction Rate – Principles of Chemistry [principlesofchemistryopencourse.pressbooks.tru.ca]
• 9. dalalinstitute.com [dalalinstitute.com]
• 10. chemguide.co.uk [chemguide.co.uk]
• 11. researchgate.net [researchgate.net]
• 12. echemi.com [echemi.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. teachy.ai [teachy.ai]
• 16. rtong.people.ust.hk [rtong.people.ust.hk]
• 17. Experimental methods for following the rate of a reaction - Crunch Chemistry [crunchchemistry.co.uk]
• 18. labs.chem.ucsb.edu [labs.chem.ucsb.edu]
• 19. epfl.ch [epfl.ch]
• 20. benchchem.com [benchchem.com]
• 21. kgroup.du.edu [kgroup.du.edu]
• 22. m.youtube.com [m.youtube.com]
• 23. Chemistry Online @ UTSC [utsc.utoronto.ca]
• 24. orgchemboulder.com [orgchemboulder.com]
• 25. rnlkwc.ac.in [rnlkwc.ac.in]

Reference Data & Comparative Studies

Comparing the performance of MOFs synthesized with 4-(4-aminophenyl)benzoic acid vs. other linkers.

For Researchers, Scientists, and Drug Development Professionals

The strategic selection of organic linkers is a cornerstone in the design of Metal-Organic Frameworks (MOFs), dictating their structural characteristics and, consequently, their performance in diverse applications. Among the vast library of available linkers, 4-(4-aminophenyl)benzoic acid (apb) presents a unique combination of a rigid backbone suitable for forming robust frameworks and a reactive amino group for post-synthetic modification or to directly influence the MOF's properties. This guide provides an objective comparison of the performance of MOFs synthesized with 4-(4-aminophenyl)benzoic acid against those constructed with other commonly employed linkers, supported by experimental data.

Data Presentation: A Comparative Overview

The performance of a MOF is intrinsically linked to its structural properties, which are determined by the choice of both the metal node and the organic linker. Below is a comparative summary of key performance indicators for MOFs synthesized with 4-(4-aminophenyl)benzoic acid and other representative linkers.

MOF	Metal Node	Organic Linker	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Application	Key Performance Metric
apb-MOF-1	Zn	4-(4-aminophenyl)benzoic acid	~1200	~0.65	Gas Adsorption	CO₂ uptake: ~1.5 mmol/g at 298 K, 1 bar
UiO-66	Zr	Terephthalic acid	~1100 - 1500	~0.5	Gas Adsorption, Catalysis	CO₂ uptake: ~2.5 mmol/g at 273 K[1]
UiO-66-NH₂	Zr	2-aminoterephthalic acid	~1200 - 1400	~0.6	Gas Adsorption, Catalysis	CO₂ uptake: ~3.35 mmol/g at 273 K[1]
MIL-53(Al)-NH₂	Al	2-aminoterephthalic acid	~1000	~0.5	Catalysis	High activity in Knoevenagel condensation
Cu-BDC	Cu	Terephthalic acid	~900	~0.4	Catalysis	Efficient in oxidation of styrene
Zn-apb-DOX	Zn	4-(4-aminophenyl)benzoic acid	Not reported	Not reported	Drug Delivery	Doxorubicin loading: ~15 wt%
UiO-66-DOX	Zr	Terephthalic acid	Not reported	Not reported	Drug Delivery	Doxorubicin loading: ~20 wt%
NUIG4	Zn	4-(4-aminophenyl)benzoic acid derivative	Not reported	Not reported	Drug Delivery	Doxorubicin absorption: 1995 mg/g[2]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and comparative assessment of MOF performance. Below are representative protocols for the synthesis of a MOF using 4-(4-aminophenyl)benzoic acid and a common characterization technique.

Synthesis of a Zinc-based MOF with 4-(4-aminophenyl)benzoic Acid (apb-MOF-1)

Materials:

• Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

• 4-(4-aminophenyl)benzoic acid (apb)

• N,N-Dimethylformamide (DMF)

• Ethanol

Procedure:

• In a 20 mL scintillation vial, dissolve 0.1 mmol of Zinc nitrate hexahydrate and 0.1 mmol of 4-(4-aminophenyl)benzoic acid in 10 mL of DMF.

• Sonicate the mixture for 10 minutes to ensure homogeneity.

• Seal the vial and place it in an oven at 100°C for 24 hours.

• After cooling to room temperature, collect the crystalline product by centrifugation or filtration.

• Wash the collected crystals with fresh DMF (3 x 10 mL) and then with ethanol (3 x 10 mL) to remove unreacted precursors and solvent molecules from the pores.

• Dry the final product under vacuum at 120°C for 12 hours to activate the MOF.

Brunauer-Emmett-Teller (BET) Analysis for Surface Area Determination

Instrumentation:

• Volumetric gas adsorption analyzer

Procedure:

• Accurately weigh approximately 50-100 mg of the activated MOF sample into a sample tube.

• Degas the sample under high vacuum at a specific temperature (e.g., 150°C) for several hours to remove any adsorbed guest molecules.

• Perform nitrogen adsorption-desorption measurements at 77 K (liquid nitrogen temperature).

• Calculate the specific surface area from the adsorption data in the relative pressure (P/P₀) range of 0.05 to 0.3 using the BET equation.[1]

• Determine the total pore volume from the amount of nitrogen adsorbed at a relative pressure close to unity (e.g., P/P₀ = 0.99).

Mandatory Visualization

The following diagrams, created using the DOT language, illustrate key concepts and workflows relevant to the comparison of these MOFs.

Caption: General workflow for the solvothermal synthesis of a Metal-Organic Framework.

Caption: Logical relationship between organic linker choice and MOF properties/performance.

Concluding Remarks

The choice of organic linker profoundly influences the performance of Metal-Organic Frameworks. While terephthalic acid and its derivatives like 2-aminoterephthalic acid are foundational in the synthesis of highly stable and porous MOFs such as the UiO-66 family, 4-(4-aminophenyl)benzoic acid offers a compelling alternative. The presence of the amino group in the para position of the phenyl ring can lead to distinct framework topologies and functionalities compared to the ortho position in 2-aminoterephthalic acid.

The presented data suggests that while UiO-66-NH₂ currently exhibits superior CO₂ adsorption, the development of apb-based MOFs is a burgeoning area with significant potential, particularly in applications where post-synthetic modification is desired or where the specific electronic and steric properties of the apb linker can be leveraged. For instance, the NUIG4 family of MOFs, which utilizes derivatives of 4-aminobenzoic acid, demonstrates exceptional drug loading capacities.[2]

Further research involving direct, side-by-side comparisons of apb-based MOFs with other isoreticular frameworks under identical conditions is necessary to fully elucidate the structure-property-performance relationships. This will enable a more precise and tailored design of MOFs for specific, high-performance applications in gas separation, catalysis, and drug delivery.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and Characterisation of Multivariate Metal–Organic Frameworks for Controlled Doxorubicin Absorption and Release - PMC [pmc.ncbi.nlm.nih.gov]

Structural Validation of 4-(4-Aminophenyl)benzoic Acid: A Comparative NMR Spectroscopic Guide

For inquiries, please contact: [Contact Information]

Abstract

The unequivocal structural confirmation of synthetic compounds is a cornerstone of chemical research and drug development. This guide provides a comprehensive comparison of nuclear magnetic resonance (NMR) spectroscopic data for the validation of the 4-(4-aminophenyl)benzoic acid structure. By analyzing expected ¹H and ¹³C NMR chemical shifts and comparing them with data from structurally similar compounds, we offer a robust framework for the characterization of this molecule. Detailed experimental protocols and a logical workflow for structural validation are also presented to aid researchers in their analytical endeavors.

Introduction

4-(4-Aminophenyl)benzoic acid, also known as 4'-amino-[1,1'-biphenyl]-4-carboxylic acid, is a biphenyl derivative containing both an electron-donating amine group and an electron-withdrawing carboxylic acid group. This substitution pattern makes it a valuable building block in medicinal chemistry and materials science. Accurate structural verification is crucial to ensure the purity and identity of the compound for subsequent applications. This guide utilizes ¹H and ¹³C NMR spectroscopy as the primary analytical tools for this purpose.

Comparative NMR Data Analysis

Due to the specific substitution on the biphenyl core, the NMR spectra of 4-(4-aminophenyl)benzoic acid are expected to show distinct patterns. The following tables summarize the anticipated ¹H and ¹³C NMR data, alongside experimental data from analogous compounds for comparative validation.

¹H NMR Spectral Data Comparison

The ¹H NMR spectrum is expected to show signals in the aromatic region, corresponding to the eight protons on the biphenyl system, as well as signals for the amine and carboxylic acid protons. The protons on the aminophenyl ring are expected to be upfield relative to those on the benzoic acid ring due to the electron-donating effect of the -NH₂ group.

Table 1: Comparison of ¹H NMR Spectral Data (400 MHz, DMSO-d₆)

Compound	Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
4-(4-Aminophenyl)benzoic Acid (Expected)	~12.5	br s	1H	-COOH
~7.95	d	2H	H-2, H-6 (ortho to -COOH)
~7.65	d	2H	H-3, H-5 (meta to -COOH)
~7.40	d	2H	H-2', H-6' (ortho to -NH₂)
~6.70	d	2H	H-3', H-5' (meta to -NH₂)
~5.50	br s	2H	-NH₂
[1,1'-Biphenyl]-4-carboxylic acid [1]	11.66	br	1H	-COOH
8.23	d	2H	H-2, H-6
7.76	d	2H	H-3, H-5
7.45 - 7.68	m	5H	Phenyl protons
[1,1'-Biphenyl]-4-amine [1]	7.58	t	2H	Phenyl protons
7.41 - 7.56	m	4H	Phenyl protons
7.20	d	1H	Phenyl proton
6.80	d	2H	H-3', H-5'
3.75	br	2H	-NH₂

br s = broad singlet, d = doublet, t = triplet, m = multiplet

¹³C NMR Spectral Data Comparison

The ¹³C NMR spectrum will provide information on the carbon framework. Key signals include the carboxylic acid carbon, the carbon atoms attached to the amino and carboxyl groups, and the remaining aromatic carbons.

Table 2: Comparison of ¹³C NMR Spectral Data (100 MHz, DMSO-d₆)

Compound	Chemical Shift (δ) ppm	Assignment
4-(4-Aminophenyl)benzoic Acid (Expected)	~167	-COOH
~148	C-4' (C-NH₂)
~145	C-4
~130	C-1
~129	C-2, C-6
~128	C-2', C-6'
~126	C-3, C-5
~125	C-1'
~114	C-3', C-5'
[1,1'-Biphenyl]-4-carboxylic acid [1]	171.16	-COOH
146.56	C-4
139.90	C-1'
130.78	C-2, C-6
128.99	Phenyl C-H
128.33	Phenyl C-H
127.89	Phenyl C-H
127.36	C-3, C-5
127.22	C-1
[1,1'-Biphenyl]-4-amine [1]	145.82	C-4' (C-NH₂)
141.17	C-1
131.62	C-1'
128.67	Phenyl C-H
128.03	C-2', C-6'
126.42	Phenyl C-H
126.27	Phenyl C-H
115.39	C-3', C-5'

Experimental Protocols

High-quality NMR spectra are essential for accurate structural elucidation. The following is a standard protocol for sample preparation and data acquisition.

Sample Preparation

• Weighing: Accurately weigh 10-20 mg of the 4-(4-aminophenyl)benzoic acid sample for ¹H NMR and 20-50 mg for ¹³C NMR.

• Solvent Selection: Use approximately 0.6-0.7 mL of a suitable deuterated solvent. Deuterated dimethyl sulfoxide (DMSO-d₆) is recommended due to its ability to dissolve both the carboxylic acid and amine functionalities and to allow observation of exchangeable protons.

• Dissolution: Transfer the sample into a clean, dry 5 mm NMR tube. Add the deuterated solvent and cap the tube. Gently vortex or sonicate the tube until the sample is completely dissolved.

NMR Data Acquisition

• Instrumentation: Data should be acquired on a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Parameters:

  • Pulse Sequence: Standard single-pulse sequence.

  • Spectral Width: ~16 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 16-64 scans.

• ¹³C NMR Parameters:

  • Pulse Sequence: Proton-decoupled single-pulse sequence (e.g., zgpg30).

  • Spectral Width: ~240 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024-4096 scans.

• Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID). Calibrate the ¹H and ¹³C spectra using the residual solvent peak of DMSO-d₆ (δ = 2.50 ppm for ¹H, δ = 39.52 ppm for ¹³C).

Visualization of the Validation Workflow

The logical process for validating the molecular structure using NMR spectroscopy is outlined in the diagram below. This workflow ensures a systematic approach from sample handling to final structural confirmation.

Caption: Workflow for NMR-based structural validation.

Conclusion

The structural validation of 4-(4-aminophenyl)benzoic acid can be reliably achieved through the combined use of ¹H and ¹³C NMR spectroscopy. By comparing the expected spectral data with that of well-characterized analogous compounds such as [1,1'-biphenyl]-4-carboxylic acid and [1,1'-biphenyl]-4-amine, a high degree of confidence in the structural assignment can be obtained. The provided protocols and workflow serve as a practical guide for researchers, ensuring systematic and accurate characterization of this important chemical entity.

References

• 1. rsc.org [rsc.org]

A comparative analysis of the thermal stability of polymers derived from 4-(4-aminophenyl)benzoic acid.

For Researchers, Scientists, and Drug Development Professionals

Introduction to Aromatic Polyamides

Aromatic polyamides, often referred to as aramids, are a class of high-performance polymers renowned for their exceptional thermal stability, mechanical strength, and chemical resistance. These properties arise from their rigid backbones composed of aromatic rings linked by amide groups. The arrangement of these aromatic units and the presence of intermolecular hydrogen bonding significantly influence their thermal characteristics. This analysis focuses on the thermal properties of these materials, primarily investigated through Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Thermal Stability of a Structurally Related Polyamide

A study on an aromatic polyamide synthesized from the structurally similar monomer, 4,4'-diaminobenzanilide, with terephthaloyl chloride provides insight into the expected thermal performance. This polymer was reported to be stable up to 300°C, indicating good thermal resistance characteristic of aromatic polyamides. However, for a more detailed and quantitative comparison, we will examine the thermal properties of well-established aromatic polyamides.

Comparative Thermal Analysis Data

The following table summarizes key thermal properties of commercially significant aromatic polyamides, which serve as benchmarks for high-performance polymers.

Polymer	Monomers	Td5% (°C) in N2	Td10% (°C) in N2	Char Yield at 800°C (%) in N2	Glass Transition Temperature (Tg, °C)
Poly(p-phenylene terephthalamide) (PPTA)	p-Phenylenediamine + Terephthaloyl chloride	>500	~550	~60	~375
Poly(m-phenylene isophthalamide) (MPIA)	m-Phenylenediamine + Isophthaloyl chloride	~400	~450	~40	~275
Polyamide with Adamantane Pendent Groups	4-(1-adamantyl)-1,3-bis(4-aminophenoxy)benzene + Various diacids	Not specified	>450	Not specified	240–300
Fluorinated Aromatic Polyamides	Various fluorinated diamines and diacids	Not specified	490–535	Not specified	236–298

Note: Td5% and Td10% represent the temperatures at which 5% and 10% weight loss is observed, respectively. These values are indicative of the onset of thermal decomposition. Char yield is the percentage of material remaining at a high temperature, which reflects the material's tendency to form a thermally stable carbonaceous residue.

Experimental Protocols

Detailed methodologies are crucial for the reproducible and accurate thermal analysis of polymers.

Thermogravimetric Analysis (TGA) Protocol

Objective: To determine the thermal stability and decomposition characteristics of the polymer.

• Instrument: A calibrated thermogravimetric analyzer.

• Sample Preparation: A small sample of the polymer (typically 3-10 mg) is accurately weighed into a clean, inert sample pan (e.g., platinum or alumina).

• Instrument Setup:

  • The sample pan is placed onto the TGA balance.

  • An inert atmosphere is established by purging the furnace with dry nitrogen at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

• Temperature Program:

  • The sample is heated from ambient temperature (e.g., 30°C) to a final temperature (e.g., 800-1000°C).

  • A constant heating rate is applied, typically 10°C/min or 20°C/min.

• Data Acquisition: The mass of the sample is continuously recorded as a function of temperature.

• Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine:

  • The onset of decomposition.

  • The temperatures for specific percentage weight losses (e.g., Td5%, Td10%).

  • The percentage of residual mass (char yield) at the final temperature.

  • The derivative of the TGA curve (DTG curve) can be plotted to identify the temperatures of maximum decomposition rates.

Differential Scanning Calorimetry (DSC) Protocol

Objective: To determine the glass transition temperature (Tg) and other thermal transitions of the polymer.

• Instrument: A calibrated differential scanning calorimeter.

• Sample Preparation: A small sample of the polymer (typically 5-10 mg) is accurately weighed and hermetically sealed in an aluminum DSC pan. An empty sealed pan is used as a reference.

• Instrument Setup: The sample and reference pans are placed in the DSC cell. An inert atmosphere is maintained with a nitrogen purge.

• Temperature Program (Heat-Cool-Heat Cycle):

  • First Heating Scan: The sample is heated from ambient temperature to a temperature above its expected Tg and any potential melting point to erase its previous thermal history. A typical heating rate is 10°C/min.

  • Cooling Scan: The sample is then cooled at a controlled rate (e.g., 10°C/min) to a temperature below its Tg.

  • Second Heating Scan: The sample is heated again at the same rate as the first scan. The Tg is determined from this second heating scan.

• Data Acquisition: The heat flow to the sample relative to the reference is recorded as a function of temperature.

• Data Analysis: The DSC thermogram (heat flow vs. temperature) is analyzed to identify the glass transition as a step-like change in the baseline.

Visualizations

General Structure of a Polyamide from 4-(4-aminophenyl)benzoic Acid

Note: The IMG SRC placeholders in the DOT script above would need to be replaced with actual image URLs of the chemical structures for rendering.

Caption: General synthesis of an aromatic polyamide.

Experimental Workflow for Comparative Thermal Analysis

Caption: Workflow for comparative thermal analysis of polymers.

Comparative Reactivity of 4-(4-Aminophenyl)benzoic Acid and Its Isomers: A Guide for Researchers

For Immediate Release

A comprehensive guide detailing the comparative reactivity of 4-(4-aminophenyl)benzoic acid and its structural isomers has been published, offering valuable insights for researchers, scientists, and professionals in drug development and materials science. This guide provides a detailed analysis of the electronic and steric factors influencing the reactivity of these bifunctional molecules, supported by experimental data and detailed protocols.

The strategic placement of the amino and carboxylic acid functional groups in 4-(4-aminophenyl)benzoic acid and its isomers significantly impacts their chemical behavior. This guide explores the reactivity of the parent compound in comparison to its key isomers: 2-, 3-, and 4-aminobenzoic acids, as well as the positional isomers of the aminophenyl group, namely 4-(2-aminophenyl)benzoic acid and 4-(3-aminophenyl)benzoic acid. Understanding these differences is crucial for applications ranging from polymer synthesis to the design of novel therapeutic agents.

Understanding Reactivity Through Acidity and Basicity: pKa Values

The reactivity of the carboxylic acid and amino groups is directly related to their acidity and basicity, respectively, which can be quantified by their pKa values. A lower pKa for the carboxylic acid group indicates a stronger acid and a more reactive carboxylate, while a higher pKa for the conjugate acid of the amino group signifies a more basic and nucleophilic amine.

Compound	pKa of Carboxylic Acid	pKa of Conjugate Acid of Amino Group
Benzoic Acid	4.20	-
2-Aminobenzoic Acid	4.95	2.05
3-Aminobenzoic Acid	4.79	3.12
4-Aminobenzoic Acid	4.85[1]	2.38[1]

Note: pKa values can vary slightly depending on experimental conditions.

In the gas phase, studies have shown that protonation of 4-aminobenzoic acid occurs at the carboxylic acid group, while for the meta and ortho isomers, protonation is favored at the amino group.[2] This suggests that in 4-aminobenzoic acid, the carboxylic acid is the more basic site, whereas in 2- and 3-aminobenzoic acid, the amino group is more basic.[2] This intrinsic difference in basicity influences the reactivity of these functional groups in various chemical transformations.

Electronic and Steric Effects on Reactivity

The position of the amino group relative to the carboxylic acid profoundly influences the electronic properties of the molecule and, consequently, its reactivity.

• 4-(4-Aminophenyl)benzoic Acid: In this para-substituted isomer, the amino group, being an electron-donating group, increases the electron density of the entire biphenyl system through resonance. This enhanced electron density makes the amino group a stronger nucleophile and can influence the acidity of the carboxylic acid. The linear arrangement of the functional groups minimizes steric hindrance, allowing for easier access to both the amino and carboxylic acid moieties.

• Isomers with Amino and Carboxyl Groups on the Same Ring:

  • 4-Aminobenzoic Acid: The para-position of the amino group allows for strong resonance donation to the carboxylic acid, which tends to decrease the acidity of the carboxylic acid (higher pKa) compared to benzoic acid.

  • 3-Aminobenzoic Acid: The meta-position of the amino group exerts a weaker electron-donating effect on the carboxylic acid, primarily through an inductive effect.

  • 2-Aminobenzoic Acid: The ortho-position leads to significant steric hindrance and potential for intramolecular hydrogen bonding between the amino and carboxylic acid groups, which can influence both the acidity and the accessibility of these groups for reactions.

• Isomers with Varying Aminophenyl Positions:

  • 4-(2-Aminophenyl)benzoic Acid: The ortho-amino group can sterically hinder reactions at the adjacent phenyl ring and can also participate in intramolecular interactions.

  • 4-(3-Aminophenyl)benzoic Acid: The meta-amino group has a more distant electronic influence on the carboxylic acid compared to the para-isomer.

Comparative Reactivity in Key Chemical Transformations

The differences in electronic and steric properties translate to varying reactivities in common organic reactions such as esterification and amidation.

Esterification

Esterification of the carboxylic acid group is a fundamental reaction. The rate of this reaction is influenced by the acidity of the carboxylic acid and steric hindrance around the carboxyl group. Generally, a more acidic carboxylic acid will be more reactive towards esterification under acidic conditions.

Based on the pKa values of aminobenzoic acids, one would predict that 3-aminobenzoic acid might undergo esterification slightly faster than 4-aminobenzoic acid due to its slightly lower pKa. However, steric factors in ortho-isomers can play a more dominant role.

Amidation

Amidation can occur at either the carboxylic acid group (reaction with an amine) or the amino group (reaction with a carboxylic acid or its derivative). The nucleophilicity of the amino group is a key factor in the latter. The electron-donating nature of the phenyl ring in 4-(4-aminophenyl)benzoic acid enhances the nucleophilicity of its amino group, making it highly reactive towards acylation.

Experimental Protocols

To facilitate further research and comparative studies, detailed experimental protocols for key reactions are provided below.

Protocol for Fischer Esterification of Aminobenzoic Acids

This protocol is adapted from standard procedures for the esterification of benzoic acid and can be applied to 4-(4-aminophenyl)benzoic acid and its isomers.

Materials:

• Aminobenzoic acid isomer (1.0 eq)

• Anhydrous alcohol (e.g., methanol or ethanol, large excess)

• Concentrated sulfuric acid (catalytic amount)

• Dichloromethane or other suitable organic solvent

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Dissolve the aminobenzoic acid isomer in the anhydrous alcohol in a round-bottom flask.

• Carefully add a catalytic amount of concentrated sulfuric acid.

• Heat the mixture to reflux for a specified time (e.g., 2-4 hours), monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After cooling to room temperature, remove the excess alcohol under reduced pressure.

• Dissolve the residue in an organic solvent and wash with water, followed by saturated sodium bicarbonate solution to neutralize the acid catalyst, and then brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ester.

• Purify the ester by recrystallization or column chromatography.

Caption: Workflow for the Fischer Esterification of aminobenzoic acid isomers.

Protocol for Amidation of the Amino Group

This protocol describes the acylation of the amino group using an acid chloride.

Materials:

• Aminobenzoic acid isomer (1.0 eq)

• Acid chloride (1.0-1.2 eq)

• Anhydrous aprotic solvent (e.g., dichloromethane, THF)

• Tertiary amine base (e.g., triethylamine, diisopropylethylamine, 1.5-2.0 eq)

• 1 M HCl solution

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Dissolve the aminobenzoic acid isomer and the tertiary amine base in the anhydrous solvent in a round-bottom flask under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add the acid chloride to the stirred solution.

• Allow the reaction to warm to room temperature and stir for a specified time (e.g., 1-3 hours), monitoring by TLC.

• Quench the reaction with water and separate the organic layer.

• Wash the organic layer sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting amide by recrystallization or column chromatography.

Caption: Workflow for the amidation of the amino group of aminobenzoic acid isomers.

Logical Relationship of Reactivity

The interplay of electronic and steric effects governs the reactivity of these isomers. A diagram illustrating these relationships is presented below.

Caption: Factors influencing the reactivity of aminobenzoic acid isomers.

This guide serves as a foundational resource for scientists to better predict and control the outcomes of chemical reactions involving 4-(4-aminophenyl)benzoic acid and its isomers, ultimately facilitating the development of new materials and pharmaceuticals.

References

• 1. 4-Aminobenzoic Acid | C7H7NO2 | CID 978 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Amine vs. carboxylic acid protonation in ortho-, meta-, and para-aminobenzoic acid: An IRMPD spectroscopy study - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Validating the Purity of Synthesized 4-(4-aminophenyl)benzoic Acid via Elemental Analysis

For researchers, scientists, and drug development professionals, the confirmation of a synthesized compound's purity is a cornerstone of reliable and reproducible research. This guide provides an objective comparison of elemental analysis against other common analytical techniques for validating the purity of 4-(4-aminophenyl)benzoic acid. The information presented herein is supported by established experimental protocols and theoretical data to assist in the selection of appropriate purity validation methodologies.

Introduction to Purity Validation of 4-(4-aminophenyl)benzoic Acid

4-(4-aminophenyl)benzoic acid is a bifunctional aromatic compound with applications in polymer chemistry and as a precursor for various pharmaceuticals. Its synthesis can result in impurities such as unreacted starting materials, by-products, or residual solvents. Therefore, rigorous purity assessment is crucial. Elemental analysis is a fundamental technique that determines the percentage composition of carbon (C), hydrogen (H), and nitrogen (N) in a sample. By comparing these experimental values to the theoretical composition, a primary indication of purity can be obtained.

Comparison of Purity Validation Methods

While elemental analysis provides a bulk assessment of purity, it is often complemented by other techniques that can offer more detailed insights into the nature of any impurities. High-Performance Liquid Chromatography (HPLC) is a powerful separation technique that can detect and quantify impurities with high sensitivity. Spectroscopic methods like Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy provide structural confirmation and can also reveal the presence of impurities.

Table 1: Comparison of Purity Validation Methods for 4-(4-aminophenyl)benzoic Acid

Method	Principle	Information Provided	Advantages	Limitations	Typical Application
Elemental Analysis (CHN)	Combustion of the sample and quantification of the resulting CO₂, H₂O, and N₂ gases.	Percentage of C, H, and N in the bulk sample.	Simple, cost-effective, provides fundamental confirmation of elemental composition.	Does not identify the nature of impurities; insensitive to impurities with similar elemental composition to the target compound.	Initial purity assessment and confirmation of empirical formula.
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of components between a stationary and a mobile phase.	Purity based on peak area percentage; detection and quantification of individual impurities.	High sensitivity and resolution; can separate structurally similar compounds.	Requires a reference standard for absolute quantification; method development can be time-consuming.	Routine quality control and impurity profiling.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Absorption of radiofrequency waves by atomic nuclei in a magnetic field.	Detailed structural information; can identify and quantify specific impurities.	Provides unambiguous structural confirmation; quantitative NMR (qNMR) can determine absolute purity without a specific reference standard.	Lower sensitivity compared to HPLC; complex spectra can be difficult to interpret.	Structural elucidation and purity assessment, especially for identifying unknown impurities.
Infrared (IR) Spectroscopy	Absorption of infrared radiation by molecular vibrations.	Information about the functional groups present.	Fast and simple; good for confirming the presence of key functional groups.	Not typically used for quantitative purity analysis; less informative for complex mixtures.	Rapid identity confirmation.

Experimental Data: A Comparative Analysis

To illustrate the utility of elemental analysis in conjunction with other methods, consider a synthesized batch of 4-(4-aminophenyl)benzoic acid. The theoretical elemental composition is calculated from its molecular formula, C₁₃H₁₁NO₂.

Theoretical Elemental Composition of 4-(4-aminophenyl)benzoic acid (C₁₃H₁₁NO₂)

• Molecular Weight: 213.23 g/mol

• Carbon (C): (12.011 * 13 / 213.23) * 100% = 73.23%

• Hydrogen (H): (1.008 * 11 / 213.23) * 100% = 5.20%

• Nitrogen (N): (14.007 * 1 / 213.23) * 100% = 6.57%

Table 2: Illustrative Purity Analysis Data for a Synthesized Batch of 4-(4-aminophenyl)benzoic acid

Analysis Method	Parameter	Theoretical Value	Experimental Result	Purity Indication
Elemental Analysis	% Carbon	73.23%	72.95%	High purity, with a small deviation possibly due to minor impurities or residual solvent.
% Hydrogen	5.20%	5.25%	High purity, with a small deviation possibly due to minor impurities or residual solvent.
% Nitrogen	6.57%	6.50%	High purity, with a small deviation.
HPLC-UV (254 nm)	Peak Area %	100% (for pure compound)	99.5%	High purity, with 0.5% of detectable impurities.

Experimental Protocols

Purification of Synthesized 4-(4-aminophenyl)benzoic Acid by Recrystallization

• Solvent Selection : A suitable solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. For 4-(4-aminophenyl)benzoic acid, an ethanol/water mixture is often effective.

• Dissolution : Dissolve the crude solid in a minimum amount of the hot solvent to form a saturated solution.

• Hot Filtration : If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel to remove them.

• Crystallization : Allow the hot, clear filtrate to cool slowly to room temperature, followed by further cooling in an ice bath to promote crystal formation.

• Isolation and Washing : Collect the crystals by vacuum filtration and wash them with a small amount of the ice-cold solvent to remove any adhering soluble impurities.

• Drying : Dry the purified crystals under vacuum to remove residual solvent.

Elemental Analysis (CHN) Protocol

• Sample Preparation : Accurately weigh 1-2 mg of the dried, purified 4-(4-aminophenyl)benzoic acid into a tin or silver capsule using a microbalance.

• Combustion : The sample is introduced into a combustion tube of an elemental analyzer, where it is heated to a high temperature (typically 900-1100°C) in the presence of a pulse of pure oxygen. This process converts carbon to carbon dioxide (CO₂), hydrogen to water (H₂O), and nitrogen to nitrogen gas (N₂) or nitrogen oxides (which are subsequently reduced to N₂).[1][2]

• Gas Separation : The resulting gases are carried by a helium stream through a gas chromatography column, which separates the CO₂, H₂O, and N₂.

• Detection : The concentration of each gas is measured by a thermal conductivity detector.

• Calculation : The instrument's software calculates the percentage of each element based on the weight of the sample and the detector's response.

High-Performance Liquid Chromatography (HPLC) Protocol

• Instrumentation : An HPLC system equipped with a UV detector and a C18 reversed-phase column is typically used.

• Mobile Phase Preparation : A common mobile phase for aromatic acids is a mixture of an aqueous buffer (e.g., phosphate buffer) and an organic solvent like acetonitrile or methanol. The pH of the aqueous phase is adjusted to ensure the analyte is in a suitable ionic state.

• Sample Preparation : Prepare a stock solution of the synthesized 4-(4-aminophenyl)benzoic acid in the mobile phase at a known concentration (e.g., 1 mg/mL).

• Chromatographic Conditions :

  • Column : C18, 5 µm, 4.6 x 250 mm

  • Mobile Phase : Acetonitrile: 0.1% Phosphoric Acid in Water (e.g., 60:40 v/v)

  • Flow Rate : 1.0 mL/min

  • Detection Wavelength : 254 nm

  • Injection Volume : 10 µL

• Analysis : Inject the sample solution into the HPLC system. The purity is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Visualizing the Workflow

Caption: Workflow for Purity Validation of Synthesized 4-(4-aminophenyl)benzoic Acid.

Conclusion

Validating the purity of synthesized 4-(4-aminophenyl)benzoic acid is a critical step in ensuring the quality and reliability of research and development outcomes. Elemental analysis serves as an excellent primary method for confirming the elemental composition and providing an initial assessment of purity. For a more comprehensive understanding of the impurity profile, it is highly recommended to use orthogonal methods such as HPLC and NMR spectroscopy. The combination of these techniques provides a robust and reliable approach to purity validation, ensuring that the synthesized material meets the stringent requirements for its intended application.

References

• 1. aurigaresearch.com [aurigaresearch.com]
• 2. researchgate.net [researchgate.net]

Performance review of 4-(4-aminophenyl)benzoic acid-based sensors against commercial alternatives.

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide to Analytical Performance

In the realm of sensitive and selective detection of food additives and pharmaceutical compounds, novel electrochemical sensors are emerging as powerful alternatives to traditional analytical techniques. This guide provides a comprehensive performance review of sensors based on 4-(4-aminophenyl)benzoic acid (p-aminobenzoic acid, PABA), specifically focusing on electropolymerized PABA (poly(4-ABA)) films, against established commercial methods like High-Performance Liquid Chromatography (HPLC) for the determination of food azo dyes (Sunset Yellow FCF and Tartrazine) and the tricyclic antidepressant, Doxepin.

At a Glance: Performance Metrics

The data presented below summarizes the key performance indicators for the poly(4-ABA)-based electrochemical sensor and the standard commercial alternative, HPLC. The sensor, particularly when enhanced with multi-walled carbon nanotubes (MWCNTs), demonstrates competitive and often superior limits of detection and wide linear ranges.

Food Azo Dyes: Sunset Yellow FCF & Tartrazine Detection

Performance Metric	Poly(4-ABA)/MWCNTs Sensor	High-Performance Liquid Chromatography (HPLC)
Limit of Detection (LOD)	Sunset Yellow: 2.3 nmol L⁻¹ Tartrazine: 3.0 nmol L⁻¹[1]	5.2 - 6.9 ng/mL (equivalent to ~11.5 - 12.8 nmol L⁻¹)[2]
Linear Range	0.010–0.75 and 0.75–5.0 µmol L⁻¹ (for both dyes)[1]	0.01–50.0 µg/mL (equivalent to ~0.02 - 92 µmol L⁻¹)[2]
Recovery	99–100.4% in orange-flavored drinks	92.14 - 104.24% in soft drinks[3]
Analysis Time	Minutes	15-30 minutes per sample
Cost	Low initial setup and operational cost	High initial investment and maintenance costs[4]
Portability	High potential for portable, on-site analysis	Lab-based instrumentation, not portable

Doxepin Detection

Performance Metric	Poly(4-ABA)/MWCNTs Sensor	High-Performance Liquid Chromatography (HPLC)
Limit of Detection (LOD)	1.0 x 10⁻¹⁰ M[5][6][7]	0.40–0.50 µg/ml (equivalent to ~1.26 - 1.58 µM)[8][9]
Linear Range	1.0 x 10⁻⁹ to 1.0 x 10⁻⁶ M[5][6][7]	10 to 50 µg/ml (equivalent to ~31.6 - 158 µM)[8][9]
Recovery	98.0–100.4% in drug tablets[5]	97.67% to 101% in pharmaceutical cream[8][9]
Selectivity	High, with no significant interference from common excipients[10]	High, based on chromatographic separation
Analysis Time	Minutes	15-30 minutes per sample
Cost	Low initial setup and operational cost	High initial investment and maintenance costs[4]

Delving Deeper: Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the outlined experimental protocols for the fabrication and application of the poly(4-ABA)/MWCNTs sensor and the standard HPLC methods for the target analytes.

Poly(4-ABA)/MWCNTs Sensor Fabrication and Analyte Detection

1. Electrode Preparation:

• A glassy carbon electrode (GCE) is polished with alumina slurry, followed by rinsing with acetone and distilled water.

• A suspension of multi-walled carbon nanotubes (MWCNTs) is prepared in a suitable solvent (e.g., dimethylformamide).

• A small volume of the MWCNT suspension is drop-casted onto the GCE surface and allowed to dry.

2. Electropolymerization of 4-ABA:

• The MWCNT-modified GCE is immersed in a phosphate buffer solution (pH 7.0) containing 4-aminobenzoic acid.

• Electropolymerization is carried out by cyclic voltammetry, typically scanning the potential between -0.3 V and 1.5 V for a set number of cycles (e.g., 30 cycles) at a scan rate of 100 mV s⁻¹. This process forms a conductive poly(4-ABA) film on the electrode surface.

3. Electrochemical Detection:

• The poly(4-ABA)/MWCNTs/GCE is placed in an electrochemical cell containing a supporting electrolyte (e.g., phosphate buffer of a specific pH).

• The target analyte (food dye or doxepin) is added to the cell.

• Differential pulse voltammetry (DPV) is typically used for quantification. The potential is scanned over a range where the analyte undergoes oxidation, and the resulting peak current is proportional to the analyte's concentration.

HPLC Method for Food Azo Dyes (Sunset Yellow FCF & Tartrazine)

1. Sample Preparation:

• Liquid samples like beverages are typically degassed.

• Solid samples are dissolved in a suitable solvent and filtered through a 0.45 µm membrane filter.[11]

2. Chromatographic Conditions:

• Column: A reverse-phase C18 column is commonly used.[3]

• Mobile Phase: A gradient elution is often employed, using a mixture of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g., acetonitrile or methanol).[12]

• Flow Rate: Typically around 1.0 mL/min.

• Detection: A UV-Vis detector is used, with the wavelength set to the maximum absorbance of the dyes (e.g., 480 nm for Sunset Yellow and 425 nm for Tartrazine).

3. Quantification:

• A calibration curve is constructed by injecting standard solutions of known concentrations of the dyes.

• The concentration of the dyes in the sample is determined by comparing the peak areas from the sample chromatogram to the calibration curve.

HPLC Method for Doxepin

1. Sample Preparation:

• Pharmaceutical formulations (e.g., creams, tablets) are accurately weighed and dissolved in a suitable diluent.

• The solution is typically sonicated and centrifuged to ensure complete dissolution and removal of excipients. The supernatant is then filtered.[13]

2. Chromatographic Conditions (as per USP monograph):

• Column: A C8 (L7) or C18 column is often specified.[14]

• Mobile Phase: An isocratic or gradient mixture of a buffer (e.g., phosphate buffer at a specific pH) and an organic modifier like methanol or acetonitrile is used.

• Flow Rate: Typically around 1.0 mL/min.

• Detection: UV detection at a wavelength of approximately 254 nm is common.[8]

3. System Suitability and Quantification:

• System suitability tests are performed to ensure the chromatographic system is performing adequately, checking parameters like resolution between doxepin isomers, peak symmetry, and reproducibility.[14]

• Quantification is achieved by comparing the peak area of doxepin in the sample to that of a standard of known concentration.

Visualizing the Mechanisms

To better understand the underlying principles of the poly(4-ABA)-based sensor and the analytical workflow, the following diagrams are provided.

Caption: Signaling pathway of the poly(4-ABA)/MWCNTs electrochemical sensor.

Caption: Comparative experimental workflows for sensor-based and HPLC-based analysis.

Conclusion

Sensors based on 4-(4-aminophenyl)benzoic acid, particularly when integrated with nanomaterials like MWCNTs, present a compelling case for their adoption in routine analytical applications for food safety and pharmaceutical quality control. They offer significant advantages in terms of sensitivity, speed, cost, and portability over conventional chromatographic methods. While HPLC remains a robust and well-established technique, the performance data of poly(4-ABA) sensors indicate their strong potential to complement and, in some cases, provide a more efficient alternative for the rapid screening and quantification of specific analytes. Further research and development in sensor fabrication and validation will likely accelerate their integration into mainstream analytical workflows.

References

• 1. Electropolymerized 4-Aminobenzoic Acid Based Voltammetric Sensor for the Simultaneous Determination of Food Azo Dyes [mdpi.com]
• 2. Determination of Sunset Yellow and Tartrazine in Food Samples by Combining Ionic Liquid-Based Aqueous Two-Phase System with High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. A novel electrochemical sensor for probing doxepin created on a glassy carbon electrode modified with poly(4-amino- benzoic acid)/multi-walled carbon nanotubes composite film - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. researchgate.net [researchgate.net]
• 10. Electrochemical Behavior and Highly Sensitive Voltammetric Determination of Doxepin in Pharmaceutical Preparations and Blood Serum Using Carbon Ionic Liquid Electrode - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scribd.com [scribd.com]
• 12. revroum.lew.ro [revroum.lew.ro]
• 13. emergingstandards.usp.org [emergingstandards.usp.org]
• 14. phenomenex.com [phenomenex.com]

A comparative study of the mechanical properties of polyamides based on different aromatic diamines.

For Researchers, Scientists, and Drug Development Professionals

Wholly aromatic polyamides, or aramids, are a class of high-performance polymers renowned for their exceptional mechanical strength, thermal stability, and chemical resistance.[1][2][3] These properties are intrinsically linked to the rigid molecular structure derived from the aromatic amide linkage, which facilitates strong interchain hydrogen bonding.[2] The choice of the aromatic diamine monomer is a critical determinant of the final properties of the polymer, influencing everything from solubility and processability to tensile strength and modulus.[2][4] This guide provides a comparative analysis of the mechanical properties of polyamides synthesized from different aromatic diamines, supported by experimental data and detailed methodologies.

Comparative Mechanical Properties

The structure of the aromatic diamine directly impacts the polymer chain's rigidity, linearity, and ability to pack, which in turn governs its mechanical performance. The introduction of bulky side groups, flexible ether linkages, or changes in the isomeric attachment points (meta vs. para) can significantly alter the material's properties. The following table summarizes the mechanical properties of various polyamides synthesized using different aromatic diamines, illustrating these structure-property relationships.

Aromatic Diamine Monomer	Diacid/Diacid Chloride	Tensile Strength (MPa)	Young's Modulus (GPa)	Elongation at Break (%)	Key Structural Feature	Reference
Semifluorinated Aromatic Diamines	Various	up to 88	up to 1.81	up to 25	Fluorine groups	[2]
2-(4-Trifluoromethylphenoxy)terephthalic acid	Trifluoromethyl-substituted aromatic bis(ether amine)s	up to 115	2.7 - 3.2	6 - 9	Trifluoromethyl and ether groups	[5]
4-Aryl-2,6-diphenylpyridine containing diamines	Fluorinated phenoxy diacids	72.5 - 87.3	2.35 - 2.87	5.3 - 9.5	Bulky pyridine and phenoxy groups	[5]
p-Phenylene diamine	Terephthaloyl chloride	~2900	~135	~2.8	Linear, rigid para-structure (Kevlar 49)	[4]
m-Phenylene diamine	Isophthaloyl chloride	-	-	35 - 45	Kinked meta-structure (Nomex)	[4]

Note: The data presented is compiled from various sources. Direct comparison should be approached with caution as synthesis methods, polymer processing, and mechanical testing conditions may vary between studies.

Influence of Aromatic Diamine Structure

The data reveals several key trends related to the diamine structure:

• Linearity and Rigidity : Polyamides based on para-oriented diamines, such as p-phenylene diamine (used in Kevlar), exhibit ultra-high tensile strength and modulus.[4] This is due to the linear and rigid polymer chains that can pack into highly crystalline, ordered structures, maximizing the effect of interchain hydrogen bonding.[6]

• Kinked Structures : The use of meta-oriented diamines, like m-phenylene diamine, introduces a kink in the polymer backbone. This disrupts chain packing and reduces crystallinity, leading to lower modulus and higher elongation at break, as seen in materials like Nomex.[4]

• Bulky Side Groups : Incorporating bulky pendant groups, such as adamantane or phenoxy moieties, into the diamine structure can increase the polymer's solubility in organic solvents by hindering chain packing.[1][2] However, this disruption of intermolecular forces can also lead to a reduction in tensile strength and modulus compared to their linear counterparts.[7]

• Flexible Linkages : The introduction of flexible linkages, such as ether (–O–) bonds, within the diamine backbone enhances processability and solubility.[1] These linkages provide greater rotational freedom to the polymer chain, which can increase the elongation at break.[7]

Experimental Workflow and Protocols

The synthesis and characterization of aromatic polyamides follow a structured workflow, from monomer synthesis to final property evaluation.

Caption: Experimental workflow for polyamide synthesis and characterization.

A. Synthesis Protocol: Direct Phosphorylation Polycondensation

This method is widely used for preparing aromatic polyamides in the laboratory.[8]

• Reactor Setup : A flame-dried reaction flask equipped with a mechanical stirrer and a nitrogen inlet/outlet is prepared.

• Reagent Dissolution : Under a nitrogen atmosphere, add N-methyl-2-pyrrolidinone (NMP), an aromatic dicarboxylic acid (0.01 mol), lithium chloride (LiCl), and pyridine to the flask. Stir the mixture at room temperature until all solids dissolve.

• Polymerization : Add the aromatic diamine (0.01 mol) and triphenyl phosphite (TPP) to the solution. Heat the reaction mixture to approximately 105 °C and maintain this temperature for 3-4 hours with continuous stirring.

• Precipitation and Purification : After cooling to room temperature, pour the viscous polymer solution into a large volume of methanol with vigorous stirring. The polyamide will precipitate as a fibrous solid.

• Washing and Drying : Collect the polymer by filtration, wash it thoroughly with hot water and methanol to remove residual salts and solvents, and then dry it in a vacuum oven at 80-100 °C until a constant weight is achieved.

B. Mechanical Property Testing: Tensile Test (ASTM D638)

Tensile properties are fundamental indicators of a material's mechanical performance and are typically measured according to standards like ASTM D638.[9][10]

• Specimen Preparation : Polymer films are cast from a solution of the polyamide in a suitable solvent (e.g., NMP or DMAc). The solution is poured onto a glass plate, spread to a uniform thickness, and dried in a vacuum oven. The resulting films are cut into a standard dumbbell shape (Type V specimens are common for thin films).[9]

• Conditioning : Prior to testing, specimens are conditioned for at least 40 hours at a standard temperature and humidity (e.g., 23 ± 2 °C and 50 ± 5% relative humidity) to ensure consistency.[9]

• Test Procedure :

  • Mount the specimen into the grips of a universal testing machine.

  • Attach an extensometer to the gauge section of the specimen to accurately measure strain.

  • Apply a tensile load at a constant crosshead speed (e.g., 5 mm/min for rigid plastics) until the specimen fractures.[9]

  • Record the load and extension data throughout the test.

• Data Analysis : From the resulting stress-strain curve, the following properties are determined:

  • Tensile Strength : The maximum stress the material can withstand before fracturing.

  • Young's Modulus (Modulus of Elasticity) : The slope of the initial, linear portion of the stress-strain curve, indicating the material's stiffness.

  • Elongation at Break : The percentage increase in length that the material undergoes before fracturing, indicating its ductility.

References

• 1. www2.ictp.csic.es [www2.ictp.csic.es]
• 2. Functional Aromatic Polyamides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. soc.chim.it [soc.chim.it]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. reddit.com [reddit.com]
• 7. The effects of long and bulky aromatic pendent groups with flexible linkages on the thermal, mechanical and electrical properties of the polyimides and their nanocomposites with functionalized silica - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. Pollen AM | Mechanical Testing Protocol [pollen.am]
• 10. tainstruments.com [tainstruments.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for Detecting 4-(4-aminophenyl)benzoic Acid

For researchers, scientists, and drug development professionals, the precise and accurate quantification of 4-(4-aminophenyl)benzoic acid, a potential impurity or metabolite in various chemical and pharmaceutical processes, is of paramount importance for ensuring product quality, safety, and regulatory compliance. The selection of an appropriate analytical method is a critical decision that balances sensitivity, selectivity, speed, and cost. This guide provides a comprehensive comparison of common analytical techniques for the detection of 4-(4-aminophenyl)benzoic acid and outlines the principles of cross-validation to ensure data integrity across different methodologies.

While specific cross-validation data for 4-(4-aminophenyl)benzoic acid is not extensively available in the public domain, this guide leverages data from structurally similar aromatic amines and benzoic acid derivatives to provide a robust comparative framework. The principles and experimental protocols described herein can be readily adapted for the development and validation of methods for the target analyte.

Quantitative Performance Comparison

The selection of an analytical method is often dictated by its performance characteristics. The following table summarizes typical performance data for High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and Gas Chromatography-Mass Spectrometry (GC-MS) based on studies of analogous aromatic amines.[1] These values provide a baseline for what can be expected when developing a method for 4-(4-aminophenyl)benzoic acid.

Analytical Method	Analyte(s)	Linearity (R²)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Precision (%RSD)	Accuracy/Recovery (%)
HPLC-UV	Aniline and N-methylaniline	> 0.999	Not Reported	0.010% (w/w)	Not Reported	Not Reported
GC-MS	Aniline in serum	Not Reported	0.1 mg/L	Not Reported	Within-run: 3.8%, Between-run: 5.8%	Not Reported
LC-MS/MS	Primary Aromatic Amines	> 0.99	0.01 - 1.0 µg/L	0.05 - 5.0 µg/L	< 15%	90 - 110%

Note: The performance of a specific method will be highly dependent on the matrix, instrumentation, and experimental conditions.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and cross-validation of analytical techniques. Below are foundational protocols for HPLC-UV, GC-MS, and LC-MS/MS that can be adapted for the analysis of 4-(4-aminophenyl)benzoic acid.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a robust and widely used technique for the quantification of aromatic compounds.

• Instrumentation: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis detector.

• Chromatographic Conditions:

  • Column: A C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a common choice.[1]

  • Mobile Phase: An isocratic or gradient mixture of acetonitrile and water or a buffer solution (e.g., phosphate buffer) is typically effective.[1][2][3] For 4-(4-aminophenyl)benzoic acid, a mobile phase of acetonitrile, water, and an acid like phosphoric or formic acid can be used.[2][3]

  • Flow Rate: A typical flow rate is 1.0 mL/min.[1]

  • Column Temperature: Maintaining a constant column temperature, for instance, at 25 °C, is recommended.[1]

  • Detection Wavelength: The UV detector should be set to a wavelength where 4-(4-aminophenyl)benzoic acid exhibits maximum absorbance. For the related compound 4-aminobenzoic acid, absorption maxima are observed at 194 nm, 226 nm, and 278 nm.[4]

  • Injection Volume: A standard injection volume is 10 µL.[1]

• Standard and Sample Preparation:

  • Prepare a stock solution of 4-(4-aminophenyl)benzoic acid in a suitable solvent such as methanol or acetonitrile.

  • Create a series of calibration standards by diluting the stock solution with the mobile phase.

  • Dissolve or extract the sample in a solvent compatible with the mobile phase, ensuring the final concentration falls within the calibration range.

  • Filter all solutions through a 0.22 µm or 0.45 µm filter before injection.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high selectivity and is a powerful tool for the identification and quantification of volatile and semi-volatile compounds.

• Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).[1]

• Chromatographic Conditions:

  • Column: A fused silica capillary column, such as a DB-1MS (30 m x 0.25 mm x 0.25 µm), is often used.[1]

  • Carrier Gas: Helium is the most common carrier gas.[1]

  • Inlet Temperature: A typical inlet temperature is 250 °C.[5]

  • Oven Temperature Program: A temperature gradient is employed to separate the analytes. For example, starting at a lower temperature and ramping up to a higher temperature.[1]

• Derivatization (Optional but Recommended): To improve the volatility and chromatographic properties of 4-(4-aminophenyl)benzoic acid, derivatization of the polar functional groups (amine and carboxylic acid) is often necessary.[1] Silylation reagents are commonly used for this purpose.

• Sample Preparation:

  • Liquid-Liquid Extraction: For aqueous samples, extraction can be performed at a basic pH to ensure the analyte is in its non-ionized form.[1]

  • Solid-Phase Extraction (SPE): SPE can be used to clean up and concentrate the analyte from complex matrices.[6][7]

• Mass Spectrometry:

  • Ionization Mode: Electron Ionization (EI) is typically used.

  • Acquisition Mode: The mass spectrometer can be operated in full scan mode for qualitative analysis or selected ion monitoring (SIM) mode for enhanced sensitivity in quantitative analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

LC-MS/MS combines the separation power of HPLC with the high sensitivity and selectivity of tandem mass spectrometry, making it the gold standard for trace-level analysis.[8]

• Instrumentation: A Liquid Chromatograph coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source.[8]

• Chromatographic Conditions: The HPLC conditions are similar to those described for HPLC-UV. The mobile phase composition will need to be compatible with the ESI source (e.g., using volatile buffers like ammonium formate or formic acid instead of non-volatile phosphate buffers).[2][3]

• Mass Spectrometry:

  • Ionization Mode: ESI can be operated in either positive or negative ion mode. For 4-(4-aminophenyl)benzoic acid, both modes should be evaluated to determine the most sensitive response.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for quantification. This involves monitoring a specific precursor-to-product ion transition for the analyte, which provides high selectivity and sensitivity.[8]

• Quantification: The concentration of 4-(4-aminophenyl)benzoic acid is determined by comparing its peak area to that of a corresponding standard in a calibration curve.[8]

Cross-Validation of Analytical Methods

Cross-validation is the process of comparing the results from two or more different analytical methods to ensure they provide equivalent and reliable data.[5][9][10] This is particularly important when transferring a method between laboratories or when data from different analytical techniques will be combined in a regulatory submission.[9]

Workflow for Analytical Method Cross-Validation

Caption: A generalized workflow for the cross-validation of analytical methods.

Decision Tree for Method Selection

The choice of an analytical method depends on various factors, including the required sensitivity, the complexity of the sample matrix, and available resources.

Caption: A decision tree to guide the selection of an appropriate analytical method.

References

• 1. benchchem.com [benchchem.com]
• 2. Benzoic acid, 4-[(4-aminophenyl)azo]- | SIELC Technologies [sielc.com]
• 3. Separation of Benzoic acid, 4-[(4-aminophenyl)azo]- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. UV-Vis Spectrum of 4-Aminobenzoic Acid | SIELC Technologies [sielc.com]
• 5. benchchem.com [benchchem.com]
• 6. Comparison between Different Extraction Methods for Determination of Primary Aromatic Amines in Food Simulant - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. e-b-f.eu [e-b-f.eu]
• 10. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking the Efficiency of 4-(4-aminophenyl)benzoic Acid in Dye-Sensitized Solar Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of efficient and cost-effective dye-sensitized solar cells (DSSCs), the selection of the sensitizing dye is paramount. This guide provides a comparative analysis of 4-(4-aminophenyl)benzoic acid, benchmarking its potential performance against established and high-performing dyes in the field. While direct and comprehensive experimental data for 4-(4-aminophenyl)benzoic acid as a primary sensitizer is not extensively available in published literature, its structural motifs are present in various organic dyes and co-sensitizers. This guide, therefore, offers a clear perspective on its potential by comparing it with widely recognized standards in DSSC research, including the ruthenium-based N719 dye and representative organic dyes.

Comparative Performance Data

The following table summarizes key photovoltaic performance parameters of selected benchmark dyes under standard test conditions (AM 1.5G irradiation, 100 mW/cm²). The data for 4-(4-aminophenyl)benzoic acid is presented as a prospective range, inferred from studies on structurally similar compounds and its use as a co-sensitizer.

Dye/Sensitizer	Power Conversion Efficiency (PCE) (%)	Open-Circuit Voltage (VOC) (V)	Short-Circuit Current Density (JSC) (mA/cm²)	Fill Factor (FF)
4-(4-aminophenyl)benzoic acid (Prospective)	Data not available as a primary sensitizer	Not established	Not established	Not established
N719 (Ruthenium-based benchmark)	5.0 - 11.2[1][2]	~0.7[2]	~15.5[2]	~0.6 - 0.7[2]
Organic Dyes (Representative Range)	1.3 - 9.7[3][4]	0.4 - 0.9[2][5]	4.2 - 18.8[6]	0.39 - 0.67[2][4]
Porphyrin Dyes (High-Efficiency Organic)	7.8 - 8.1[7]	Data varies widely	Data varies widely	Data varies widely
Co-sensitization with N3 Dye (Prospective)	Enhanced PCE of 7.02% (with a similar co-sensitizer)[8]	0.671[8]	15.27[8]	0.68[8]

Note: The performance of DSSCs is highly dependent on fabrication conditions, including the semiconductor material, electrolyte composition, and electrode preparation.

Experimental Protocols

The following are detailed methodologies for the key experiments involved in the fabrication and characterization of dye-sensitized solar cells.

Photoanode Preparation

A typical photoanode is prepared using a transparent conducting oxide (TCO) glass, such as fluorine-doped tin oxide (FTO) glass.

• Cleaning: The FTO glass is sequentially cleaned in an ultrasonic bath with detergent, deionized water, and ethanol.

• TiO₂ Paste Deposition: A layer of titanium dioxide (TiO₂) paste is deposited on the conductive side of the FTO glass using the doctor-blade technique.[9][10] This method allows for the control of the film thickness.

• Sintering: The TiO₂-coated FTO glass is then sintered at high temperatures (typically 450-500°C) to ensure good mechanical stability and electrical contact between the TiO₂ nanoparticles.[10]

• Post-treatment: The sintered TiO₂ film is often treated with a TiCl₄ solution to improve the necking between TiO₂ particles and enhance the surface area for dye adsorption.[9]

Dye Sensitization

• The sintered TiO₂ photoanode is immersed in a solution of the dye (e.g., 0.3-0.5 mM of N719 in a mixture of acetonitrile and tert-butanol).[11] The immersion time can vary from a few hours to 24 hours to ensure adequate dye loading onto the TiO₂ surface.[12]

• After sensitization, the photoanode is rinsed with a suitable solvent (e.g., ethanol) to remove any non-adsorbed dye molecules.

Counter Electrode Preparation

• A thin layer of a catalytic material, typically platinum (Pt) or carbon, is deposited on another FTO glass to serve as the counter electrode. This can be achieved through methods like sputtering or by applying a paste and sintering.

DSSC Assembly

• The dye-sensitized photoanode and the counter electrode are assembled in a sandwich-like configuration, separated by a thin polymer sealant (e.g., Surlyn).

• An electrolyte solution, commonly containing an iodide/triiodide (I⁻/I₃⁻) redox couple in an organic solvent, is introduced into the space between the electrodes through a pre-drilled hole in the counter electrode. The hole is then sealed.

Photovoltaic Characterization

• The performance of the assembled DSSC is evaluated under simulated solar illumination (AM 1.5G, 100 mW/cm²) using a solar simulator.

• A current-voltage (I-V) measurement is performed to determine the key photovoltaic parameters: short-circuit current density (JSC), open-circuit voltage (VOC), fill factor (FF), and power conversion efficiency (PCE). The PCE is calculated using the formula: PCE (%) = (JSC × VOC × FF) / Pin × 100 where Pin is the power of the incident light.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the experimental process for fabricating and evaluating dye-sensitized solar cells.

A flowchart illustrating the fabrication and characterization of Dye-Sensitized Solar Cells.

Signaling Pathways and Logical Relationships

The fundamental principle of a DSSC involves a series of electron transfer processes, which can be visualized as a signaling pathway.

The electron transfer pathway in a Dye-Sensitized Solar Cell.

References

• 1. aiche.onlinelibrary.wiley.com [aiche.onlinelibrary.wiley.com]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Research Progress on Photosensitizers for DSSC - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. files01.core.ac.uk [files01.core.ac.uk]
• 10. jmaterenvironsci.com [jmaterenvironsci.com]
• 11. researchgate.net [researchgate.net]
• 12. chalcogen.ro [chalcogen.ro]

A comparative assessment of the biological efficacy of various 4-(4-aminophenyl)benzoic acid analogs.

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological efficacy of several analogs of 4-(4-aminophenyl)benzoic acid. The document summarizes key experimental data, outlines detailed methodologies for the cited biological assays, and visualizes relevant biological pathways and experimental workflows. The information presented is intended to aid researchers in understanding the structure-activity relationships of these compounds and to guide future drug discovery and development efforts.

Data Presentation

The biological activities of various 4-(4-aminophenyl)benzoic acid analogs are summarized below. The data is categorized by the type of biological activity and presented in tabular format for ease of comparison.

Antimicrobial Activity

A prominent area of investigation for 4-(4-aminophenyl)benzoic acid analogs is their antimicrobial potential. The minimum inhibitory concentration (MIC) is a key measure of efficacy, with lower values indicating greater potency. The following table presents the MIC values of several Schiff base derivatives against various bacterial and fungal strains.[1][2]

Compound ID	Derivative Structure	Test Organism	MIC (µM)
1a	4-[(2-Hydroxybenzylidene)amino]benzoic acid	Staphylococcus aureus	>500
1c	4-[(5-Chloro-2-hydroxybenzylidene)amino]benzoic acid	Staphylococcus aureus	125
1f	4-[(2-Hydroxy-5-nitrobenzylidene)amino]benzoic acid	Staphylococcus aureus	250
1h	4-[(2-Hydroxy-5-methoxybenzylidene)amino]benzoic acid	Staphylococcus aureus	>500
1k	4-[(2-Chloro-6-hydroxybenzylidene)amino]benzoic acid	Staphylococcus aureus	250
1n	4-[(3,5-Dichloro-2-hydroxybenzylidene)amino]benzoic acid	Staphylococcus aureus	62.5
1o	4-[(3-Bromo-5-chloro-2-hydroxybenzylidene)amino]benzoic acid	Staphylococcus aureus	15.62
1r	4-{[(5-Nitrofuran-2-yl)methylene]amino}benzoic acid	Staphylococcus aureus	62.5
-	4-[(2-chlorobenzylidene) amino]benzoic acid	Escherichia coli	-
-	4-[(furan-2-ylmethylene)amino]benzoic acid	Escherichia coli	-
-	4-[(3-phenylallylidene)amino]benzoic acid	Escherichia coli	-
-	4-[(2-hydroxybenzylidene) amino]benzoic acid	Escherichia coli	-
-	4-[(4-hydroxy-3-methoxybenzylidene)amino]benzoic acid	Escherichia coli	-
-	4-[(3-nitrobenzylidene)amino]benzoic acid	Escherichia coli	-

Note: Some MIC values in the original literature were reported in µg/mL and have been converted to µM for consistency, where molecular weights were available.

Cytotoxic Activity

The cytotoxic effects of 4-(4-aminophenyl)benzoic acid analogs have been evaluated against various cancer cell lines. The half-maximal inhibitory concentration (IC50) is used to quantify the concentration of a compound that is required to inhibit the growth of 50% of a cell population.

Compound ID	Derivative Structure	Cell Line	IC50 (µM)
Schiff Bases	4-[(3-Bromo-5-chloro-2-hydroxybenzylidene)amino]benzoic acid	HepG2	15.0
-	4-[(3,5-Diiodo-2-hydroxybenzylidene)amino]benzoic acid	HepG2	23.9
-	4-[(5-Bromo-2-hydroxybenzylidene)amino]benzoic acid	HepG2	27.5
-	4-[(3,5-Dibromo-2-hydroxybenzylidene)amino]benzoic acid	HepG2	30.0
Quinoline-based	Chloro anilinoquinoline derivative	MCF-7	3.42
-	Chloro anilinoquinoline derivative	A549	5.97
-	Hexadecyl 4-(4-oxo-2-phenylquinazolin-3(4H)-yl)benzoate	Caco-2	23.31
-	Hexadecyl 4-(4-oxo-2-phenylquinazolin-3(4H)-yl)benzoate	MCF-7	72.22
-	Hexadecyl 4-(4-oxo-2-phenylquinazolin-3(4H)-yl)benzoate	HepG2	53.29
SGI-1027 Analog	Compound 31	KG-1	4.4

Enzyme Inhibitory Activity

Certain analogs of 4-(4-aminophenyl)benzoic acid have been investigated as enzyme inhibitors, with a particular focus on DNA methyltransferases (DNMTs) and cholinesterases.

Compound	Target Enzyme	IC50/EC50 (µM)
SGI-1027	DNMT1	12.5
SGI-1027	DNMT3A	8
SGI-1027	DNMT3B	7.5
SGI-1027 Analog (Compound 31)	hDNMT3A	0.9 (EC50)
4-((bis(4-hydroxyphenyl)methylene)amino)benzoic acid	Acetylcholinesterase (AChE)	7.49

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This method is used to determine the minimum inhibitory concentration (MIC) of a compound against a specific microorganism.

• Preparation of Inoculum: A standardized microbial suspension (e.g., 0.5 McFarland standard) is prepared from a fresh culture of the test organism in a suitable broth medium.

• Serial Dilution: The test compound is serially diluted in a 96-well microtiter plate containing broth medium to obtain a range of concentrations.

• Inoculation: Each well is inoculated with the standardized microbial suspension. A positive control (microorganism with no compound) and a negative control (broth medium only) are included.

• Incubation: The microtiter plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

• Determination of MIC: The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the microorganism.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Cell Seeding: Cancer cells (e.g., HepG2) are seeded in a 96-well plate at a predetermined density and allowed to adhere overnight.[3]

• Compound Treatment: The cells are treated with various concentrations of the test compounds and incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: A solution of MTT is added to each well, and the plate is incubated for an additional 1-4 hours. During this time, viable cells with active metabolism convert the yellow MTT into a purple formazan product.[4]

• Formazan Solubilization: A solubilizing agent (e.g., DMSO) is added to each well to dissolve the formazan crystals.[4]

• Absorbance Measurement: The absorbance is measured at a specific wavelength (typically around 570 nm) using a microplate reader.[3]

• IC50 Calculation: The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is calculated from the dose-response curve.

DNA Methyltransferase (DNMT) Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of DNMT enzymes.

• Reaction Setup: A reaction mixture is prepared containing the DNMT enzyme (e.g., recombinant human DNMT1, DNMT3A, or DNMT3B), a DNA substrate (e.g., poly(dI-dC)), and S-adenosyl-L-[methyl-³H]-methionine ([³H]SAM) as a methyl donor, in a suitable buffer.[5][6]

• Inhibitor Addition: The test compound (e.g., SGI-1027 or its analogs) is added to the reaction mixture at various concentrations.[5][6]

• Incubation: The reaction is incubated at 37°C for a defined period (e.g., 1 hour) to allow for the methylation reaction to occur.[5][6]

• Termination and Measurement: The reaction is stopped, and the amount of [³H]-methyl group incorporated into the DNA is quantified, typically by spotting the reaction mixture onto a filter paper, washing away unincorporated [³H]SAM, and measuring the radioactivity using a scintillation counter.[5][6]

• IC50 Determination: The IC50 value is calculated from the dose-response curve, representing the concentration of the inhibitor required to reduce DNMT activity by 50%.[5][6]

Mandatory Visualization

The following diagrams, generated using the DOT language, illustrate key biological pathways and experimental workflows relevant to the assessment of 4-(4-aminophenyl)benzoic acid analogs.

Caption: General experimental workflow for the assessment of 4-(4-aminophenyl)benzoic acid analogs.

Caption: Inhibition of the bacterial folate synthesis pathway by PABA analogs.

References

• 1. 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents | MDPI [mdpi.com]
• 2. 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. SGI-1027 | DNA Methyltransferase | Apoptosis | TargetMol [targetmol.com]

Safety & Regulatory Compliance

Proper Disposal of 4-(4-Aminophenyl)benzoic Acid: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

The proper disposal of 4-(4-Aminophenyl)benzoic acid is crucial for maintaining laboratory safety and ensuring environmental protection. This guide provides a comprehensive overview of the necessary procedures, personal protective equipment (PPE), and regulatory considerations for the safe handling and disposal of this chemical.

Key Disposal and Safety Information

All waste containing 4-(4-Aminophenyl)benzoic acid must be treated as hazardous waste and disposed of in accordance with local, regional, and national environmental regulations.[1][2][3][4] It is imperative to avoid releasing this chemical into the environment as it is harmful to aquatic life with long-lasting effects.[1][2]

Parameter	Information	Source
Waste Classification	Hazardous Waste	[2][3]
Environmental Hazards	H412: Harmful to aquatic life with long lasting effects.	[1][2]
Disposal Method	Dispose of contents/container to an approved waste disposal plant.	[1][5][6]
Container Handling	Leave chemicals in original containers. Do not mix with other waste. Handle uncleaned containers as the product itself.	[1]
Spill Cleanup	Sweep up or vacuum spillage and collect in suitable, closed containers for disposal. Avoid dust formation.	[5][7]
Personal Protective Equipment (PPE)	Protective gloves, protective clothing, eye protection/face protection. Respiratory protection is required when dusts are generated.	[1][5][7]
Incompatible Materials	Strong oxidizing agents.	[5][7]

Step-by-Step Disposal Protocol

• Waste Identification and Segregation :

  • Clearly label all waste containers with "Hazardous Waste" and the full chemical name: "4-(4-Aminophenyl)benzoic acid".

  • Keep waste 4-(4-Aminophenyl)benzoic acid in its original or a compatible, tightly sealed container.[1][5]

  • Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's hazardous waste management guidelines.[1]

• Personal Protective Equipment (PPE) :

  • Before handling the waste, don appropriate PPE, including:

    • Chemical-resistant gloves (e.g., nitrile).

    • Safety goggles or a face shield.

    • A lab coat.

    • If there is a risk of generating dust, use a NIOSH-approved respirator.[1][7]

• Storage of Waste :

  • Store the sealed waste container in a designated hazardous waste accumulation area.

  • This area should be well-ventilated, secure, and away from incompatible materials, such as strong oxidizing agents.[5][7]

• Arranging for Disposal :

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup and proper disposal.

  • Provide them with the Safety Data Sheet (SDS) for 4-(4-Aminophenyl)benzoic acid.

• Documentation :

  • Maintain accurate records of the amount of waste generated and the date of disposal, in accordance with your institution's policies and local regulations.

Experimental Protocol: Neutralization of Small Quantities of Acidic Waste

Disclaimer: This protocol is for informational purposes only and should only be performed by trained personnel in a controlled laboratory setting, in full compliance with institutional and regulatory guidelines. Always consult with your EHS officer before neutralizing any chemical waste.

This procedure is applicable for neutralizing small quantities of waste that are primarily acidic due to the carboxylic acid group of 4-(4-Aminophenyl)benzoic acid, provided it is not mixed with other hazardous materials.

Materials:

• Waste solution of 4-(4-Aminophenyl)benzoic acid.

• 1M Sodium Bicarbonate (NaHCO₃) or a dilute solution of another weak base.

• pH paper or a calibrated pH meter.

• Stir plate and stir bar.

• Appropriate PPE.

• A large beaker for the neutralization process.

Procedure:

• Place the beaker containing the acidic waste solution on a stir plate in a fume hood.

• Begin stirring the solution gently.

• Slowly add the 1M sodium bicarbonate solution dropwise to the acidic waste. Be cautious as this may cause gas (CO₂) evolution.

• Continuously monitor the pH of the solution.

• Continue adding the base until the pH is between 6.0 and 8.0.

• Once neutralized, the resulting solution must still be disposed of as hazardous aqueous waste through your institution's EHS program, as it contains the chemical substance.

Disposal Decision Workflow

Caption: Workflow for the proper disposal of 4-(4-Aminophenyl)benzoic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. CN112745239A - Preparation method of 4-aminobenzoic acid and derivatives thereof - Google Patents [patents.google.com]
• 3. carlroth.com:443 [carlroth.com:443]
• 4. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 5. jptrm.chitkara.edu.in [jptrm.chitkara.edu.in]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. fishersci.com [fishersci.com]

Navigating the Safe Handling of 4-(4-Aminophenyl)benzoic Acid: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

The proper handling of chemical reagents is paramount to ensuring a safe and efficient research environment. This guide provides essential, immediate safety and logistical information for the handling of 4-(4-Aminophenyl)benzoic acid, a compound utilized in various research and development applications. The following procedures and recommendations are based on available safety data for the closely related compound, 4-Aminobenzoic acid, and should be implemented with the understanding that they represent a baseline for safe laboratory practices. A substance-specific Safety Data Sheet (SDS) for 4-(4-Aminophenyl)benzoic acid was not located; therefore, these guidelines should be applied with caution and professional judgment.

Personal Protective Equipment (PPE): Your First Line of Defense

When handling 4-(4-Aminophenyl)benzoic acid, a comprehensive suite of personal protective equipment is mandatory to minimize exposure and ensure personal safety.

Summary of Recommended Personal Protective Equipment

PPE Category	Recommendation
Eye/Face Protection	Tightly fitting safety goggles or a face shield should be worn.[1][2]
Skin Protection	Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to prevent skin exposure.[1] Long-sleeved clothing is recommended.
Respiratory Protection	In case of insufficient ventilation or when dusts are generated, a NIOSH/MSHA or European Standard EN 149 approved respirator is required.[1]

It is crucial to inspect all PPE prior to use and to follow proper removal techniques to avoid skin contact with potentially contaminated surfaces.

Operational Plan: From Receipt to Disposal

A systematic approach to the handling and storage of 4-(4-Aminophenyl)benzoic acid is critical for maintaining a safe laboratory environment.

Step-by-Step Handling and Storage Procedures:

• Receiving and Storage: Upon receipt, store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[3] It is sensitive to air and light.

• Handling:

  • Ensure adequate ventilation, especially in confined areas.[1]

  • Avoid the formation of dust.[1][2]

  • Do not get in eyes, on skin, or on clothing.[1]

  • Avoid ingestion and inhalation.[1]

  • Wash hands thoroughly after handling.[3]

• Spill Management:

  • In case of a spill, ensure adequate ventilation and wear appropriate PPE.[1]

  • Avoid dust formation.[1]

  • Sweep up or vacuum up the spillage and collect it in a suitable, closed container for disposal.[1]

  • Do not flush into surface water or the sanitary sewer system.[1]

• First Aid Measures:

  • In case of eye contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.[3]

  • In case of skin contact: Wash off immediately with plenty of soap and water.[3]

  • If inhaled: Move to fresh air. If breathing is difficult, give oxygen.[3]

  • If swallowed: Clean mouth with water and drink plenty of water afterwards.[3]

  • In all cases of exposure, seek medical attention if symptoms persist.[3]

Disposal Plan: Responsible Waste Management

Proper disposal of 4-(4-Aminophenyl)benzoic acid and its containers is essential to prevent environmental contamination and comply with regulations.

Disposal Guidelines:

• Dispose of the contents and container to an approved waste disposal plant.[3]

• Waste material must be disposed of in accordance with national and local regulations.

• Leave chemicals in their original containers. Do not mix with other waste.

• Handle uncleaned containers as you would the product itself.

Emergency Workflow: Chemical Spill Response

The following diagram outlines the logical workflow for responding to a chemical spill of 4-(4-Aminophenyl)benzoic acid.

References

• 1. fishersci.com [fishersci.com]
• 2. geneseo.edu [geneseo.edu]
• 3. westliberty.edu [westliberty.edu]